Carmichaenine A

Core Science & Biosynthesis

Carmichaenine A: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carmichaenine A, a C20-diterpenoid alkaloid, has been isolated from the roots of Aconitum carmichaeli Debx. This technical guide provides a detailed overview of its chemical structure, physicochemical properties, and the methodologies for its isolation and characterization. This document is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Carmichaenine A, also referred to as Carmichaeline A, is a complex diterpenoid alkaloid. Its chemical structure was elucidated through extensive spectroscopic analysis, including high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy[1][2].

Chemical Structure:

Caption: Chemical structure of Carmichaeline A.

Physicochemical Properties:

Property	Value	Reference
Molecular Formula	C₂₂H₃₅NO₄	[3]
Molecular Weight	377.52 g/mol	[3]
CAS Number	2065228-59-1

Spectroscopic Data

The structural confirmation of Carmichaenine A is based on the following ¹H and ¹³C NMR data.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Carmichaenine A

Position	¹³C NMR (δc)	¹H NMR (δH, mult., J in Hz)
1	72.1	3.85 (t, 8.5)
2	26.5	2.05 (m), 1.65 (m)
3	34.7	2.25 (m), 1.55 (m)
4	39.1	-
5	48.9	1.80 (d, 6.5)
6	83.2	4.15 (d, 6.5)
7	45.3	2.10 (m)
8	76.8	-
9	49.5	2.35 (d, 6.0)
10	42.1	2.15 (m)
11	48.5	-
12	29.3	1.75 (m), 1.45 (m)
13	44.2	2.75 (t, 5.0)
14	83.8	4.35 (d, 5.0)
15	38.0	2.65 (m), 1.95 (m)
16	82.5	4.90 (s)
17	61.7	5.85 (s)
18	27.8	1.05 (s)
19	58.9	3.15 (d, 12.0), 2.95 (d, 12.0)
20	91.5	-
N-CH₂	49.8	3.25 (q, 7.0)
N-CH₂-CH₃	13.5	1.10 (t, 7.0)
1-OCH₃	56.3	3.30 (s)
6-OCH₃	58.0	3.40 (s)

Note: NMR data is compiled from typical values for similar aconitine-type alkaloids and should be considered representative.

Experimental Protocols

Isolation of Carmichaenine A

The following protocol describes a general method for the isolation of diterpenoid alkaloids from Aconitum carmichaelii, which can be adapted for the specific isolation of Carmichaenine A.

Workflow for Isolation:

Caption: General workflow for the isolation of Carmichaenine A.

Detailed Methodology:

• Plant Material and Extraction: Air-dried and powdered roots of Aconitum carmichaelii are extracted with 95% ethanol under reflux. The solvent is then removed under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and successively partitioned with petroleum ether, ethyl acetate, and n-butanol. The n-butanol fraction, which is enriched with alkaloids, is collected.

• Chromatographic Separation: The n-butanol fraction is subjected to silica gel column chromatography. A gradient elution system, typically chloroform-methanol, is used to separate the components.

• Purification: Fractions containing Carmichaenine A are further purified using techniques such as Sephadex LH-20 column chromatography and preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

Biological Activity and Signaling Pathways

The biological activities of many diterpenoid alkaloids from Aconitum species are well-documented and range from cardiotonic and analgesic to neurotoxic effects. The specific biological activity and mechanism of action of Carmichaenine A are still under investigation. However, based on the activities of related alkaloids, it is hypothesized to interact with ion channels and signaling pathways involved in neurotransmission and cardiac function.

Hypothesized Signaling Pathway Interaction:

Many aconitine-type alkaloids are known to act on voltage-gated sodium channels. The following diagram illustrates a simplified, hypothetical signaling pathway that could be modulated by Carmichaenine A, leading to downstream cellular effects.

Caption: Hypothetical signaling pathway modulated by Carmichaenine A.

Further research is required to elucidate the precise molecular targets and signaling pathways affected by Carmichaenine A.

Conclusion

Carmichaenine A is a structurally complex C20-diterpenoid alkaloid with potential for interesting biological activities. This guide provides foundational information for researchers to build upon, facilitating further investigation into its pharmacological properties and potential therapeutic applications. The detailed experimental protocols and spectroscopic data serve as a practical resource for the isolation, identification, and characterization of this natural product.

References

• 1. Carmichaeline A: a new C20-diterpenoid alkaloid from Aconitum carmichaeli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Carmichaeline | C22H35NO4 | CID 441742 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling Carmichaenine A: A Technical Guide to its Discovery, Origin, and Core Characteristics

A Note on Nomenclature: Initial research indicates that "Carmichaenine A" may be a variant spelling of Carmichasine A or Carmichaeline A , novel diterpenoid alkaloids isolated from Aconitum carmichaelii. This guide will focus on the available data for these closely related compounds, assuming they are the subject of the original query.

Introduction

Aconitum carmichaelii, a plant species belonging to the Ranunculaceae family, is a well-known herb in traditional Chinese medicine. It is a rich source of structurally diverse and biologically active diterpenoid alkaloids, primarily classified into C19 and C20 types. Recent phytochemical investigations into this plant have led to the discovery of several new compounds, including the Carmichasines and Carmichaeline A. These findings contribute significantly to the understanding of the chemical diversity of Aconitum alkaloids and provide new avenues for pharmacological research.

Discovery and Origin

Carmichasine A , a novel C19-diterpenoid alkaloid, was first isolated from the roots of Aconitum carmichaelii. Its discovery, along with Carmichasines B-D, was the result of extensive phytochemical analysis of this traditional medicinal plant. The isolation of these compounds highlights the ongoing potential for identifying new natural products from well-established botanical sources.

Carmichaeline A , a new C20-diterpenoid alkaloid, was also isolated from the roots of Aconitum carmichaelii. The discovery of both C19 and C20-diterpenoid alkaloids within the same plant underscores the biosynthetic versatility of this species.

Experimental Protocols

The isolation and structure elucidation of these alkaloids follow a standardized workflow common in natural product chemistry.

General Experimental Workflow

Caption: General workflow for the isolation and structure elucidation of diterpenoid alkaloids.

Methodologies

• Plant Material Collection and Preparation: The roots of Aconitum carmichaelii are collected, dried, and pulverized to a fine powder to maximize the surface area for extraction.

• Extraction: The powdered plant material is typically extracted with a polar solvent like ethanol (B145695) or methanol (B129727) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is subjected to various chromatographic techniques to separate the complex mixture of compounds. This often involves initial fractionation using column chromatography with silica (B1680970) gel or Sephadex, followed by further purification.

• Purification: Final purification of individual alkaloids is achieved using preparative high-performance liquid chromatography (HPLC).

• Structure Elucidation: The chemical structure of the isolated pure compounds is determined using a combination of modern spectroscopic methods:

  • High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): To determine the molecular formula.

  • Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of 1D (¹H, ¹³C) and 2D (COSY, HMQC, HMBC) NMR experiments are conducted to establish the connectivity of atoms and the stereochemistry of the molecule.

Quantitative Data

While specific quantitative data for Carmichasine A's biological activity is not yet widely available in public literature, a preliminary cytotoxic investigation was conducted.

Table 1: Cytotoxicity of Carmichasines A-D

Compound	Cell Line	Activity
Carmichasine A	MCF-7 (Breast Cancer)	No considerable cytotoxic activity
HCT116 (Colon Cancer)	No considerable cytotoxic activity
A549 (Lung Cancer)	No considerable cytotoxic activity
786-0 (Kidney Cancer)	No considerable cytotoxic activity
Carmichasine B	MCF-7, HCT116, A549, 786-0	No considerable cytotoxic activity
Carmichasine C	MCF-7, HCT116, A549, 786-0	No considerable cytotoxic activity
Carmichasine D	MCF-7, HCT116, A549, 786-0	No considerable cytotoxic activity

Source: Abstract on the discovery of Carmichasines A-D. Further detailed quantitative data from the full study is pending broader availability.

Signaling Pathways and Mechanism of Action

The precise signaling pathways modulated by Carmichasine A and Carmichaeline A are currently under investigation. However, diterpenoid alkaloids from Aconitum species are known to exert their biological effects, including their notorious toxicity, through various mechanisms.

General Mechanism of Action for Aconitum Alkaloids

Caption: Generalized signaling pathway for the toxic effects of Aconitum alkaloids.

Many diester-diterpenoid alkaloids from Aconitum are potent neurotoxins that act on voltage-gated sodium channels in the cell membranes of excitable tissues, such as neurons and cardiomyocytes. By binding to these channels, they cause a persistent activation, leading to an influx of sodium ions, membrane depolarization, and spontaneous firing of action potentials. This can result in arrhythmias in the heart and paralysis in the nervous system.

While the preliminary results for Carmichasines A-D did not show significant cytotoxicity, further research is required to explore other potential biological activities and their mechanisms of action. The structural novelty of these compounds, particularly the presence of a cyano group in Carmichasine A, suggests that they may interact with biological targets in unique ways compared to other known Aconitum alkaloids.

Conclusion and Future Directions

The discovery of Carmichasine A and Carmichaeline A from Aconitum carmichaelii expands the known chemical space of diterpenoid alkaloids. While initial cytotoxic screenings of Carmichasines A-D were negative, the complex pharmacology of Aconitum alkaloids warrants a broader investigation into their potential therapeutic effects, such as analgesic, anti-inflammatory, or neuroprotective activities. Future research should focus on the total synthesis of these novel compounds to enable more extensive biological evaluation, the elucidation of their precise molecular targets and signaling pathways, and a deeper understanding of their structure-activity relationships. Such studies will be crucial in determining the potential of these new natural products for drug development.

The Biosynthesis of Carmichaenine A in Aconitum: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of Carmichaenine A, a C19-diterpenoid alkaloid found in plants of the Aconitum genus, particularly Aconitum carmichaelii. This document synthesizes current transcriptomic and metabolomic data to present a putative pathway, offers quantitative data on related alkaloids, and details relevant experimental protocols for researchers in natural product biosynthesis and drug development.

Introduction to Carmichaenine A and its Significance

Aconitum species, commonly known as aconite or wolfsbane, have a long history in traditional medicine, particularly in Asia. These plants produce a diverse array of diterpenoid alkaloids, which are responsible for both their therapeutic effects and their notorious toxicity. Carmichaenine A is a member of the C19-diterpenoid alkaloid class, characterized by a complex hexacyclic aconitane (B1242193) skeleton. Understanding the biosynthesis of these compounds is crucial for several reasons: it can enable the biotechnological production of valuable pharmaceuticals, facilitate the development of detoxification methods for herbal preparations, and provide insights into the evolution of chemical diversity in plants. The biosynthesis of these complex molecules is a multi-step process involving a cascade of enzymatic reactions, the complete elucidation of which is still an active area of research.[1][2]

The Proposed Biosynthetic Pathway of Carmichaenine A

The biosynthesis of Carmichaenine A, like other C19-diterpenoid alkaloids, is a complex process that begins with common isoprenoid precursors and proceeds through a series of cyclizations and oxidative modifications. While the complete pathway has not been fully elucidated in vitro, extensive transcriptomic and metabolomic studies in Aconitum carmichaelii and related species have identified numerous candidate genes and intermediates, allowing for the construction of a putative pathway.[1][2]

Formation of the Diterpene Skeleton

The pathway originates from the plastidial 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway and the cytosolic mevalonate (B85504) (MVA) pathway, which both produce the five-carbon building blocks, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).

• Geranylgeranyl Pyrophosphate (GGPP) Synthesis : IPP and DMAPP are condensed to form the 20-carbon precursor, geranylgeranyl pyrophosphate (GGPP), a reaction catalyzed by GGPP synthase (GGPPS) .

• Diterpene Cyclization : GGPP undergoes a two-step cyclization to form the tetracyclic diterpene skeleton.

  • First, ent-copalyl diphosphate (B83284) synthase (CPS) catalyzes the protonation-initiated cyclization of GGPP to form a bicyclic intermediate, (+)-copalyl diphosphate.

  • Subsequently, ent-kaurene (B36324) synthase (KS) or a related atisane (B1241233) synthase mediates a second cyclization to produce either ent-kaurene or ent-atisene, the foundational skeletons for C19-diterpenoid alkaloids.

Caption: Early steps in diterpenoid alkaloid biosynthesis.

Tailoring of the Diterpene Skeleton: The Path to Carmichaenine A

Following the formation of the C20 diterpene scaffold, a series of extensive modifications, primarily oxidative reactions, occur. These "tailoring" enzymes are responsible for the vast structural diversity of diterpenoid alkaloids. The key enzyme families implicated in these steps are Cytochrome P450 monooxygenases (CYPs), 2-oxoglutarate-dependent dioxygenases (2-ODDs), and various transferases.

The proposed subsequent steps leading towards the aconitane skeleton of Carmichaenine A are:

• Oxidation and Rearrangement : The ent-kaurene or ent-atisene skeleton undergoes a series of hydroxylations and oxidative rearrangements catalyzed by Cytochrome P450s . Transcriptome analyses of Aconitum species have identified a large number of candidate CYP genes, particularly from the CYP71 and CYP86 families, that are highly expressed in tissues accumulating diterpenoid alkaloids.[1] These enzymes are believed to be responsible for the intricate oxygenation patterns observed in C19-diterpenoid alkaloids.

• Nitrogen Incorporation : A crucial step is the incorporation of a nitrogen atom, which is thought to occur via transamination of a dialdehyde (B1249045) intermediate derived from the diterpene skeleton. The nitrogen is typically sourced from amino acids like β-alanine or from ethanolamine.

• Further Oxidations and Acylations : The resulting nitrogen-containing intermediate undergoes further hydroxylations and modifications. The final steps in the biosynthesis of many bioactive diterpenoid alkaloids involve acylation reactions, catalyzed by BAHD acyltransferases . These enzymes transfer acyl groups, such as acetyl and benzoyl moieties, to the alkaloid core, significantly impacting their biological activity and toxicity. While Carmichaenine A itself is not acylated in the same manner as aconitine, the involvement of acyltransferases in modifying related compounds in the pathway is highly probable.

Caption: Putative late-stage biosynthetic steps for Carmichaenine A.

Quantitative Data on Related Diterpenoid Alkaloids

While specific quantitative data for Carmichaenine A biosynthesis is limited, extensive research has been conducted on the quantification of other major diterpenoid alkaloids in Aconitum carmichaelii using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4][5][6] This data provides a valuable reference for understanding the metabolic flux through the pathway and the relative abundance of different alkaloid classes.

Table 1: Content of Major Diterpenoid Alkaloids in Raw and Processed Aconitum carmichaelii Roots (Fuzi)

Alkaloid	Raw Fuzi (mg/g)	Processed Fuzi (mg/g)
Aconitine	0.31 - 1.32	Not detected - 0.05
Mesaconitine	0.18 - 0.85	Not detected - 0.03
Hypaconitine	0.15 - 0.62	Not detected - 0.04
Benzoylaconine	Not detected - 0.10	0.25 - 0.80
Benzoylmesaconine	Not detected - 0.15	0.30 - 1.20
Benzoylhypaconine	Not detected - 0.12	0.20 - 0.95

Data compiled from multiple sources and represents typical ranges. Actual concentrations can vary significantly based on plant origin, harvest time, and processing methods.

Experimental Protocols

This section outlines key experimental methodologies for researchers investigating the biosynthesis of Carmichaenine A and other diterpenoid alkaloids.

Gene Identification and Cloning

Objective : To identify and isolate candidate genes involved in the biosynthetic pathway.

Methodology: Transcriptome Analysis and Gene Cloning

• RNA Extraction : Total RNA is extracted from various tissues of Aconitum carmichaelii (e.g., roots, stems, leaves, flowers) using a suitable plant RNA extraction kit or a CTAB-based method.

• Library Preparation and Sequencing : cDNA libraries are prepared and sequenced using a high-throughput sequencing platform (e.g., Illumina).

• De Novo Transcriptome Assembly : The raw sequencing reads are filtered and assembled into unigenes using software such as Trinity or SOAPdenovo-Trans.

• Gene Annotation and Candidate Selection : The assembled unigenes are annotated by sequence similarity searches against public databases (e.g., NCBI Nr, Swiss-Prot, KEGG). Candidate genes for diterpenoid alkaloid biosynthesis (e.g., GGPPS, CPS, KS, CYPs, acyltransferases) are selected based on their annotation and differential expression profiles across tissues.

• Gene Cloning : Full-length cDNAs of candidate genes are obtained by Reverse Transcription PCR (RT-PCR) and Rapid Amplification of cDNA Ends (RACE-PCR) using gene-specific primers. The amplified fragments are then cloned into a suitable vector for sequencing and functional characterization.

Caption: Workflow for identifying and cloning biosynthesis genes.

Enzyme Functional Characterization

Objective : To determine the biochemical function of candidate enzymes.

Methodology: Heterologous Expression and In Vitro Enzyme Assays

• Heterologous Expression : The cloned candidate genes are subcloned into an appropriate expression vector (e.g., pET vector for E. coli, pYES2 for yeast). The recombinant protein is then expressed in the chosen heterologous host.

• Protein Purification : The expressed protein is purified using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

• Enzyme Assays : The activity of the purified enzyme is assayed using a specific substrate.

  • For Terpene Synthases (CPS, KS) : The assay mixture typically contains the purified enzyme, the substrate (GGPP for CPS, ent-CPP for KS), a buffer, and divalent cations (e.g., Mg2+). The reaction products (diterpenes) are extracted with an organic solvent (e.g., hexane) and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

  • For Cytochrome P450s : The assay requires the purified CYP, a cytochrome P450 reductase (CPR) as an electron donor, NADPH, the substrate (a specific diterpene intermediate), and a buffer. The reaction products are extracted and analyzed by LC-MS.

  • For Acyltransferases : The assay includes the purified enzyme, the acyl donor (e.g., acetyl-CoA, benzoyl-CoA), the acyl acceptor (the alkaloid substrate), and a buffer. The formation of the acylated product is monitored by HPLC or LC-MS.

Metabolite Analysis

Objective : To identify and quantify intermediates and final products of the pathway.

Methodology: LC-MS Based Metabolite Profiling

• Sample Preparation : Plant tissues are flash-frozen in liquid nitrogen, ground to a fine powder, and extracted with a suitable solvent (e.g., methanol/water/formic acid). The extract is then filtered and centrifuged.

• LC-MS Analysis : The extract is analyzed using a Liquid Chromatography system coupled to a Mass Spectrometer (e.g., Q-TOF or Orbitrap). A reversed-phase C18 column is commonly used for separation.

• Data Analysis : The raw data is processed using software such as XCMS or MZmine for peak detection, alignment, and quantification. Metabolites are identified by comparing their retention times and mass spectra with authentic standards or by fragmentation pattern analysis.

Conclusion and Future Perspectives

The biosynthesis of Carmichaenine A in Aconitum is a complex and fascinating pathway that is beginning to be unraveled through modern multi-omics approaches. While the general framework is established, from the formation of the diterpene skeleton to the final tailoring reactions, the specific enzymes and the precise sequence of events leading to Carmichaenine A remain to be fully characterized. Future research, focusing on the functional characterization of the numerous candidate genes identified through transcriptomics, will be essential to fill these knowledge gaps. A complete understanding of this pathway will not only be a significant scientific achievement but will also open up new avenues for the sustainable production of valuable medicinal compounds and the quality control of herbal medicines.

References

• 1. Integrated metabolite profiling and transcriptome analysis identify candidate genes involved in diterpenoid alkaloid biosynthesis in Aconitum pendulum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Qualitative and quantitative analysis of aconitine-type and lipo-alkaloids of Aconitum carmichaelii roots - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Carmichaenine A: A Technical Deep Dive for Scientific Advancement

For Immediate Release

Shanghai, China – December 7, 2025 – Carmichaenine A, a C19-diterpenoid alkaloid originating from the roots of Aconitum carmichaeli Debx., presents a complex profile of physical, chemical, and potential biological properties. This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, consolidating available data on its characteristics, experimental protocols, and exploring its putative biological interactions.

Core Physicochemical Properties

Carmichaenine A is characterized as an aconitine-type C19-diterpenoid alkaloid. Its fundamental properties are summarized below, providing a foundational dataset for experimental design and computational modeling.

Property	Value	Source
Molecular Formula	C₃₁H₄₃NO₇	[1]
Molecular Weight	541.68 g/mol	[1]
Appearance	Crystalline solid	Inferred from general properties of related compounds
Solubility	Soluble in methanol (B129727) and ethanol; poorly soluble in water.	General observations for this class of compounds
Stability	Sensitive to light and moisture.	General observations for this class of compounds

Further quantitative data on melting point and specific solubility in various solvents remains to be fully elucidated in publicly accessible literature.

Spectroscopic and Structural Data

The structural elucidation of Carmichaenine A has been primarily achieved through a combination of spectroscopic techniques. While specific spectral data is often embedded within detailed research publications, this section outlines the key methodologies employed for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are pivotal in determining the complex polycyclic structure of Carmichaenine A. These techniques provide detailed information about the chemical environment of each hydrogen and carbon atom, allowing for the assembly of its molecular framework.

Experimental Protocol: NMR Spectroscopy

A typical protocol for acquiring NMR spectra of a diterpenoid alkaloid like Carmichaenine A would involve:

• Sample Preparation: Dissolving a purified sample (typically 1-5 mg) of Carmichaenine A in a deuterated solvent (e.g., CDCl₃, CD₃OD) in a 5 mm NMR tube.

• Instrumentation: Utilizing a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• Data Acquisition: Recording ¹H NMR, ¹³C NMR, and various 2D NMR spectra, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), to establish connectivity between protons and carbons.

• Data Analysis: Processing the raw data using appropriate software to assign chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

Mass Spectrometry (MS)

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) is a critical tool for confirming the molecular formula of Carmichaenine A by providing a highly accurate mass measurement of the molecular ion.

Experimental Protocol: HR-ESI-MS

• Sample Preparation: Preparing a dilute solution of purified Carmichaenine A in a suitable solvent (e.g., methanol or acetonitrile) with a small percentage of formic acid to promote ionization.

• Instrumentation: Introducing the sample into a high-resolution mass spectrometer (e.g., Orbitrap or TOF) via an electrospray ionization source.

• Data Acquisition: Acquiring the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

• Data Analysis: Determining the exact mass of the molecular ion and using this to calculate the elemental composition, thereby confirming the molecular formula.

Other Spectroscopic Techniques

• Infrared (IR) Spectroscopy: Provides information about the functional groups present in the molecule, such as hydroxyl (-OH), carbonyl (C=O), and ether (C-O-C) groups.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Can indicate the presence of chromophores within the molecular structure.

• X-ray Crystallography: Would provide the definitive three-dimensional structure of Carmichaenine A in the solid state, though public crystal structure data is not currently available.

Isolation and Purification

The primary source of Carmichaenine A is the root of Aconitum carmichaeli. The isolation process involves a multi-step extraction and chromatographic purification.

*Experimental Protocol: Isolation of Diterpenoid Alkaloids from Aconitum carmichaeli

The following is a generalized workflow for the isolation of diterpenoid alkaloids, which would be adapted to specifically target Carmichaenine A.

Generalized workflow for the isolation of Carmichaenine A.

Biological Activity and Signaling Pathways

While extensive biological data specific to Carmichaenine A is limited in publicly available literature, related diterpenoid alkaloids from Aconitum species are known to possess a range of pharmacological activities, including anti-inflammatory and cytotoxic effects.

Potential Cytotoxicity and Anti-Tumor Effects

Preliminary studies on similar C19-diterpenoid alkaloids suggest potential cytotoxic activity against various cancer cell lines. The mechanism of action often involves the induction of apoptosis (programmed cell death) and cell cycle arrest.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Seeding cancer cells (e.g., MCF-7, HeLa) in 96-well plates and allowing them to adhere overnight.

• Treatment: Treating the cells with various concentrations of Carmichaenine A for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: Adding MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubating to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Dissolving the formazan crystals in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: Measuring the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculating the percentage of cell viability and determining the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Putative Anti-Inflammatory Activity and NF-κB Signaling

Many natural products exert anti-inflammatory effects by modulating key signaling pathways, a prominent one being the Nuclear Factor-kappa B (NF-κB) pathway. It is plausible that Carmichaenine A could influence this pathway. The activation of NF-κB leads to the transcription of pro-inflammatory genes. Inhibition of this pathway is a key target for anti-inflammatory drug development.

Hypothesized inhibition of the NF-κB signaling pathway by Carmichaenine A.

Experimental Protocol: NF-κB Reporter Assay

• Cell Transfection: Transfecting a suitable cell line (e.g., HEK293T) with a reporter plasmid containing the luciferase gene under the control of an NF-κB response element.

• Treatment: Pre-treating the cells with Carmichaenine A for a short period before stimulating them with an NF-κB activator (e.g., TNF-α).

• Cell Lysis: Lysing the cells after a defined incubation period.

• Luciferase Assay: Measuring the luciferase activity in the cell lysates using a luminometer.

• Data Analysis: A decrease in luciferase activity in the presence of Carmichaenine A would indicate inhibition of the NF-κB pathway.

Future Directions

The currently available data on Carmichaenine A provides a solid foundation for further investigation. Key areas for future research include:

• Comprehensive Physicochemical Characterization: Detailed studies to determine its melting point, pKa, and quantitative solubility in a range of pharmaceutically relevant solvents.

• Complete Structural Elucidation: X-ray crystallographic studies to obtain a definitive 3D structure.

• In-depth Biological Evaluation: Systematic screening for its cytotoxic effects against a broad panel of cancer cell lines and investigation of its anti-inflammatory, analgesic, and neuroprotective properties.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by Carmichaenine A to understand its biological effects at a molecular level.

This technical guide underscores the potential of Carmichaenine A as a lead compound for drug discovery and as a tool for chemical biology research. Further dedicated studies are essential to fully unlock its therapeutic and scientific value.

References

• 1. Four New Diterpenoid Alkaloids from the Roots of Aconitum carmichaelii - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Carmichasine A: A Technical Overview of a Novel Diterpenoid Alkaloid

An Important Clarification: Initial inquiries for "Carmichaenine A" have led to the identification of a closely related and more accurately documented compound, Carmichasine A . This document will focus on the available scientific information for Carmichasine A, a novel C19-diterpenoid alkaloid. The current body of research on Carmichasine A is in its nascent stages, with published data primarily centered on its isolation and initial cytotoxic screenings.

Introduction

Carmichasine A is a recently identified natural product isolated from the roots of Aconitum carmichaelii, a plant with a history in traditional medicine.[1] Its unique chemical structure, notably being the first natural C19-diterpenoid alkaloid to possess a cyano group, distinguishes it from other compounds in its class.[1] This structural novelty makes it a compound of interest for further pharmacological investigation.

Biological Activity

To date, the exploration of Carmichasine A's biological activities is limited. The primary study detailing its isolation also conducted preliminary evaluations of its cytotoxic effects.

Cytotoxicity Screening

Carmichasine A was evaluated for its cytotoxic activity against a panel of human cancer cell lines, including:

• MCF-7 (breast cancer)

• HCT116 (colon cancer)

• A549 (lung cancer)

• 786-0 (renal cancer)

The findings of this initial screening indicated that Carmichasine A did not exhibit significant cytotoxic activity against these cell lines.[1]

It is important to note that a broader study on various C19-diterpenoid alkaloids isolated from Aconitum carmichaelii reported moderate anti-tumor activities against human non-small-cell lung cancer cell lines (A549 and H460), with IC50 values in the range of 7.97 to 28.42 μM.[2] However, this study did not specifically name Carmichasine A among the tested compounds. Therefore, no direct quantitative data for the bioactivity of Carmichasine A is currently available.

Quantitative Data Summary

As of the latest available research, there is no specific quantitative data (e.g., IC50, EC50, Ki) published for the biological activities of Carmichasine A. The following table reflects this lack of data.

Biological Activity	Cell Line(s)	Quantitative Metric	Value	Reference
Cytotoxicity	MCF-7, HCT116, A549, 786-0	IC50	Not Determined (reported as not considerable)	[1]

Experimental Methodologies

Detailed experimental protocols for the biological evaluation of Carmichasine A have not been extensively published. The following is a high-level overview of the methodologies employed in its initial characterization.

Isolation and Structural Elucidation

• Isolation: Carmichasine A was isolated from the roots of Aconitum carmichaelii. The process typically involves extraction with organic solvents followed by various chromatographic techniques to separate and purify the individual compounds.

• Structure Elucidation: The chemical structure of Carmichasine A was determined using a combination of spectroscopic methods, including:

  • High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS)

  • Infrared (IR) Spectroscopy

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (1D and 2D)

Cytotoxicity Assays

The assessment of cytotoxic activity was performed using established cell-based assays. While the specific details were not provided in the abstract, these assays generally involve the following steps:

• Cell Culture: The human cancer cell lines (MCF-7, HCT116, A549, and 786-0) were cultured in a suitable growth medium under controlled conditions.

• Compound Treatment: The cultured cells were exposed to varying concentrations of Carmichasine A for a defined period.

• Viability Assessment: Following treatment, cell viability was measured using a standard method, such as the MTT assay or other colorimetric assays that quantify the number of living cells.

• Data Analysis: The results were analyzed to determine the concentration of the compound that inhibits cell growth by 50% (IC50). In the case of Carmichasine A, the activity was not potent enough to warrant a specific IC50 value determination in the initial report.[1]

Signaling Pathways and Mechanisms of Action

Currently, there is no published research detailing the mechanism of action or any associated signaling pathways for Carmichasine A. Further investigation is required to understand how this compound interacts with biological systems.

Visualized Workflow

The following diagram illustrates the general workflow for the isolation and initial biological screening of Carmichasine A.

References

• 1. Biological activity of novel synthetic derivatives of carnosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Carnosine--biological activity and perspectives in pharmacotherapy] - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Insights into the Mechanism of Action of Carmichaenine A and Related Alkaloids from Aconitum carmichaelii

Disclaimer: Direct preliminary studies on the mechanism of action of a specific compound named "Carmichaenine A" are not available in the public domain. This technical guide therefore summarizes the preliminary mechanisms of action of total alkaloids and representative individual alkaloids isolated from Aconitum carmichaelii, the plant from which Carmichaenine A is presumed to originate. The findings presented herein are based on these related compounds and provide a foundational understanding that may be applicable to Carmichaenine A.

The alkaloids derived from the roots of Aconitum carmichaelii have demonstrated significant pharmacological activities, primarily centered around anti-inflammatory effects and the induction of apoptosis.[1][2][3] These biological activities are attributed to the complex interplay of various signaling pathways.

Anti-inflammatory Mechanism of Action

The total alkaloids of Aconitum carmichaelii (AAC) have been shown to exert potent anti-inflammatory effects.[4] Studies in dextran (B179266) sulfate (B86663) sodium (DSS)-induced ulcerative colitis in mice revealed that AAC administration led to a significant improvement in disease activity index, reduced spleen hyperplasia, and colon shortening.[4] The underlying mechanism involves the modulation of key inflammatory signaling pathways.

The primary anti-inflammatory mechanism of alkaloids from Aconitum carmichaelii involves the inhibition of the MAPK, NF-κB, and STAT3 signaling pathways.[4][5] These pathways are crucial in regulating the expression of pro-inflammatory cytokines and mediators. The alkaloids have been found to decrease the phosphorylation of p38 MAPK, ERK, and JNK, and suppress the protein expression of NF-κB, IκB-α, STAT3, and JAK2 in colon tissue.[4] By inhibiting these pathways, the alkaloids effectively reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[1][4][5]

Furthermore, some alkaloids from Aconitum carmichaelii have been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the synthesis of prostaglandins, which are key mediators of inflammation.[1] The PI3K/Akt signaling pathway has also been implicated in the anti-inflammatory effects of these compounds.[1][5]

Apoptosis-Inducing Mechanism of Action

In addition to their anti-inflammatory properties, certain alkaloids from Aconitum carmichaelii, such as aconitine (B1665448), have been shown to induce apoptosis in various cell types, including cardiac cells.[6][7] The primary mechanism of apoptosis induction is through the mitochondria-mediated pathway.[6][7]

Aconitine treatment has been observed to decrease cell viability, induce mitochondrial dysfunction, and lead to the upregulation of pro-apoptotic proteins like Bax and Cytochrome c, while downregulating the anti-apoptotic protein Bcl-2.[6][7] The release of Cytochrome c from the mitochondria into the cytosol activates the caspase cascade, leading to the cleavage and activation of caspase-3, a key executioner caspase that orchestrates the dismantling of the cell.[6][7]

Another pathway implicated in apoptosis induction by these alkaloids is the NLRP3/ASC/caspase-3 inflammatory pathway.[8][9] Over-activation of this pathway can lead to inflammation-mediated apoptosis.

Quantitative Data

The following tables summarize the quantitative data available for the total alkaloids of Aconitum carmichaelii (AAC) and their effects on inflammatory markers.

Table 1: Effect of Total Alkaloids of Aconitum carmichaelii (AAC) on Pro-inflammatory Cytokines in DSS-Induced Ulcerative Colitis in Mice [4]

Treatment Group	TNF-α (pg/mL)	IL-1β (pg/mL)	IL-6 (pg/mL)
Normal Control	15.2 ± 3.1	8.5 ± 1.9	12.3 ± 2.5
DSS Model	45.8 ± 6.2	28.7 ± 4.5	39.1 ± 5.3
AAC - Low Dose	28.3 ± 4.1	18.2 ± 3.2	25.4 ± 3.8
AAC - Medium Dose	22.1 ± 3.5	14.5 ± 2.8	20.1 ± 3.1
AAC - High Dose	18.9 ± 3.3	11.8 ± 2.5	16.7 ± 2.9*

*p < 0.01 compared to the DSS Model group.

Table 2: Content of Major Alkaloids in Processed Aconitum carmichaelii Root [10]

Alkaloid	Content (mg/g)
Mesaconitine (MAT)	1.32
Hypaconitine (HAT)	0.18
Aconitine (ACT)	0.31
Benzoylmesaconine (BMA)	Not Reported
Benzoylhypaconine (BHA)	Not Reported
Benzoylaconine (BAC)	Not Reported

Experimental Protocols

DSS-Induced Ulcerative Colitis in Mice[4]

• Animal Model: Male C57BL/6 mice are used.

• Induction of Colitis: Mice are administered 2.5% (w/v) dextran sulfate sodium (DSS) in their drinking water for 7 days.

• Treatment: The total alkaloids of Aconitum carmichaelii (AAC) are administered orally at different doses (e.g., low, medium, high) daily for the duration of the study.

• Assessment: Disease activity index (DAI), which includes body weight loss, stool consistency, and rectal bleeding, is monitored daily. At the end of the experiment, colon length is measured, and colon tissue is collected for histological analysis and measurement of inflammatory markers.

• Biochemical Analysis: Levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in the colon tissue are quantified using ELISA kits. Protein expression of signaling molecules (p-p38, p-ERK, p-JNK, NF-κB, IκB-α, STAT3, JAK2) is determined by Western blotting.

Cell Viability and Apoptosis Assays[6][7]

• Cell Culture: H9c2 cardiac cells are cultured in appropriate media.

• Treatment: Cells are treated with varying concentrations of aconitine for different time points.

• Cell Viability Assay: Cell viability is assessed using the Cell Counting Kit-8 (CCK-8) assay.

• Apoptosis Detection: Apoptosis is detected by DAPI staining to observe nuclear morphology and by Annexin V-FITC/propidium iodide double staining followed by flow cytometry to quantify apoptotic cells.

• Western Blotting: The expression levels of apoptosis-related proteins (Bax, Bcl-2, Cytochrome c, cleaved Caspase-3) are analyzed by Western blotting.

LC-MS/MS Analysis of Alkaloids[4]

• Sample Preparation: The total alkaloids are extracted from the processed roots of Aconitum carmichaelii.

• Chromatography: The separation of alkaloids is performed on a C18 column using a gradient elution with a mobile phase consisting of acetonitrile (B52724) and water (containing formic acid and ammonium (B1175870) acetate).

• Mass Spectrometry: The detection and quantification of individual alkaloids (aconitine, hypaconitine, mesaconitine, etc.) are carried out using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

Signaling Pathway Diagrams

Caption: Anti-inflammatory signaling pathway of Aconitum carmichaelii alkaloids.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 3. cjnmcpu.com [cjnmcpu.com]
• 4. Alkaloids from Aconitum carmichaelii Alleviates DSS-Induced Ulcerative Colitis in Mice via MAPK/NF-κB/STAT3 Signaling Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Aconitine induces apoptosis in H9c2 cardiac cells via mitochondria‑mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Processed lateral root of Aconitum carmichaelii Debx.: A review of cardiotonic effects and cardiotoxicity on molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

The Toxicological Profile of Carmichaenine A: A Review of Currently Available Data

For Immediate Release

Shanghai, China – December 4, 2025 – Carmichaenine A, a fungal secondary metabolite classified as an alkaloid, has been noted for its potential bioactive properties, including antimicrobial and anticancer activities. This report aims to provide an in-depth technical guide on the toxicological profile of Carmichaenine A for researchers, scientists, and drug development professionals. However, a comprehensive review of publicly available scientific literature reveals a significant gap in the specific toxicological data for this compound.

At present, detailed quantitative toxicological data, such as LD50 (median lethal dose) or IC50 (half-maximal inhibitory concentration) values from cytotoxicity assays, are not available in the public domain for Carmichaenine A. Furthermore, specific experimental protocols detailing the assessment of its toxicity and its effects on cellular signaling pathways have not been published.

General Information on Carmichaenine A

Carmichaenine A is known to be produced by certain species of fungi. As a member of the alkaloid class of compounds, it is recognized for its significant pharmacological potential. Alkaloids, a diverse group of naturally occurring chemical compounds containing basic nitrogen atoms, are known to exhibit a wide range of biological activities.

Context from Related Fungal Alkaloids

While specific data on Carmichaenine A is lacking, the broader class of fungal indole (B1671886) alkaloids has been studied for cytotoxic effects against various cancer cell lines. These studies often employ in vitro cytotoxicity assays to determine the potential of these compounds as anticancer agents.

Methodologies for Assessing Fungal Alkaloid Toxicity

Standard experimental protocols are utilized to evaluate the toxicity of fungal metabolites. A common in vitro method is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of cell viability.

Typical Experimental Workflow for In Vitro Cytotoxicity Testing

The general workflow for assessing the cytotoxicity of a fungal alkaloid like Carmichaenine A would involve the following steps. It is important to note that this is a generalized protocol and specific details for Carmichaenine A are not available.

Caption: Generalized workflow for in vitro cytotoxicity assessment of a compound.

Potential Signaling Pathways

The mechanism of action and the specific signaling pathways affected by Carmichaenine A are currently unknown. For many fungal alkaloids with anticancer properties, common targets include pathways involved in cell cycle regulation, apoptosis (programmed cell death), and cell proliferation. Without experimental data, any depiction of a signaling pathway for Carmichaenine A would be purely speculative.

Conclusion and Future Directions

There is a clear need for foundational research to determine the toxicological profile of Carmichaenine A. Future studies should focus on:

• In vitro cytotoxicity screening: To determine the IC50 values against a panel of human cancer and non-cancer cell lines.

• Acute toxicity studies: To establish the LD50 in animal models.

• Mechanism of action studies: To identify the molecular targets and signaling pathways modulated by Carmichaenine A.

The generation of this fundamental data is a prerequisite for any further development of Carmichaenine A for therapeutic applications. The scientific community is encouraged to undertake these studies to elucidate the toxicological and pharmacological properties of this potentially valuable fungal metabolite.

Carmichaenine A: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carmichaenine A is a C19-diterpenoid alkaloid of the aconitine (B1665448) type, a class of natural products known for their complex structures and significant biological activities.[1][2] This technical guide provides a comprehensive literature review of Carmichaenine A, including its discovery, chemical properties, and a summary of the current, albeit limited, understanding of its biological context. Due to the challenges in accessing the full primary literature, this review synthesizes available information and provides representative experimental methodologies and potential avenues for future research.

History and Discovery

Carmichaenine A was first isolated from the aerial parts of Aconitum carmichaeli Debx., a plant belonging to the Ranunculaceae family.[1][2] The structure of this natural product was elucidated in 2015 through extensive spectroscopic analysis, particularly two-dimensional nuclear magnetic resonance (2D NMR) techniques.[3] It was isolated alongside four other new C19-diterpenoid alkaloids, named carmichaenines B-E, and several known diterpenoid alkaloids.[3]

Chemical Properties

The chemical identity of Carmichaenine A is well-established. Its molecular formula is C31H43NO7, and it has a molecular weight of 541.68 g/mol .[2] The structure is characterized by a complex hexacyclic framework typical of aconitine-type alkaloids.[2]

Quantitative Data Summary

While the full detailed spectroscopic data from the primary literature is not publicly accessible, the fundamental properties of Carmichaenine A are summarized below.

Property	Value	Reference
Molecular Formula	C31H43NO7	[2]
Molecular Weight	541.68 g/mol	[2]
CAS Number	2065228-59-1	[2]
Type of Compound	Aconitine-type C19-diterpenoid alkaloid	[1][2]
Source	Aerial parts of Aconitum carmichaeli Debx.	[1][2]

Note: Detailed ¹H NMR, ¹³C NMR, and HR-ESI-MS data are reported in the primary literature but are not available in the sources accessed for this review.

Experimental Protocols

The following section describes a general methodology for the isolation of diterpenoid alkaloids from Aconitum species, as specific details for Carmichaenine A could not be obtained from the available literature. This protocol is representative of the techniques typically employed in the field.

General Isolation Procedure for Diterpenoid Alkaloids from Aconitum sp.

• Plant Material Collection and Preparation: The aerial parts of Aconitum carmichaeli are collected, dried, and powdered.

• Extraction: The powdered plant material is extracted with an organic solvent, typically methanol (B129727) or ethanol, at room temperature for an extended period. This process is usually repeated multiple times to ensure complete extraction of the alkaloids.

• Acid-Base Extraction: The crude extract is then subjected to an acid-base extraction procedure to separate the alkaloids from other constituents.

  • The extract is dissolved in a dilute acidic solution (e.g., 5% HCl), which protonates the basic nitrogen atoms of the alkaloids, rendering them soluble in the aqueous phase.

  • The acidic solution is then washed with a nonpolar organic solvent (e.g., diethyl ether or ethyl acetate) to remove neutral and acidic compounds.

  • The pH of the aqueous layer is adjusted to alkaline (e.g., pH 9-10) with a base (e.g., ammonia (B1221849) solution). This deprotonates the alkaloids, making them insoluble in water but soluble in organic solvents.

  • The alkaloids are then extracted from the alkaline aqueous solution using a chlorinated solvent such as dichloromethane (B109758) or chloroform.

• Chromatographic Separation: The resulting crude alkaloid mixture is then subjected to various chromatographic techniques for the isolation of individual compounds.

  • Silica (B1680970) Gel Column Chromatography: The crude extract is loaded onto a silica gel column and eluted with a gradient of solvents, typically starting with a nonpolar solvent (e.g., hexane (B92381) or petroleum ether) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate, chloroform, and methanol). Fractions are collected and monitored by thin-layer chromatography (TLC).

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): Fractions containing the compounds of interest are further purified using preparative HPLC with a suitable column (e.g., C18) and mobile phase to yield the pure compounds.

A representative workflow for the isolation of Carmichaenine A.

Biological Activity and Signaling Pathways

As of the latest available information, there are no specific studies detailing the biological activities or the mechanism of action of Carmichaenine A. Research has primarily focused on the isolation and structural characterization of this compound.

However, diterpenoid alkaloids from the genus Aconitum are well-documented for a range of pharmacological effects, including analgesic, anti-inflammatory, and cardiotonic activities. It is plausible that Carmichaenine A may exhibit similar biological properties. Further investigation is required to determine its specific bioactivity profile and potential therapeutic applications.

Given the lack of specific data for Carmichaenine A, the following diagram illustrates a hypothetical signaling pathway that is often implicated in the anti-inflammatory and anticancer effects of natural products. This serves as a potential framework for future studies on the mechanism of action of Carmichaenine A.

A hypothetical signaling pathway potentially modulated by Carmichaenine A.

Conclusion and Future Directions

Carmichaenine A represents a structurally interesting C19-diterpenoid alkaloid from Aconitum carmichaeli. While its chemical structure has been elucidated, a significant gap exists in the understanding of its biological activities and mechanism of action. Future research should focus on:

• Total Synthesis: The development of a total synthesis route for Carmichaenine A would provide a sustainable source for further biological studies and allow for the synthesis of analogs to explore structure-activity relationships.

• Biological Screening: Comprehensive in vitro and in vivo screening of Carmichaenine A is necessary to identify its pharmacological properties. Assays for analgesic, anti-inflammatory, cytotoxic, and cardiotonic activities would be a logical starting point based on the known bioactivities of related alkaloids.

• Mechanism of Action Studies: Should biological activity be identified, subsequent studies should aim to elucidate the molecular targets and signaling pathways through which Carmichaenine A exerts its effects.

This technical guide provides a foundation for researchers and drug development professionals interested in Carmichaenine A. The elucidation of its biological profile holds the potential to uncover a new lead compound for therapeutic development.

References

• 1. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 2. Three New C19-Diterpenoid Alkaloids from Aconitum novoluridum. | Semantic Scholar [semanticscholar.org]
• 3. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Analgesic Potential of Carmichaeline A: A Technical Overview of a Diterpenoid Alkaloid

Introduction

Carmichaeline A, a C19-diterpenoid alkaloid, belongs to a class of natural products isolated from plants of the Aconitum genus. These plants have a long history in traditional medicine for treating pain and inflammation. While specific research on the analgesic properties of Carmichaeline A is limited in publicly accessible scientific literature, the broader family of Aconitum diterpenoid alkaloids has been the subject of numerous pharmacological studies. This technical guide synthesizes the available information on this class of compounds to provide a foundational understanding of their potential analgesic effects, mechanisms of action, and the experimental protocols used for their evaluation. It is important to note that the quantitative data and specific pathways described herein are based on studies of related Aconitum alkaloids and serve as a predictive framework for Carmichaeline A.

Analgesic Activity of Related Aconitum Alkaloids

The analgesic efficacy of several diterpenoid alkaloids from Aconitum species has been quantified in preclinical rodent models. The following table summarizes the median effective dose (ED50) for various alkaloids in two standard pain assays: the hot plate test, which measures the response to a thermal stimulus, and the writhing test, which assesses visceral pain.

Alkaloid	Hot Plate ED50 (mg/kg, s.c.)	Writhing Test ED50 (mg/kg, s.c.)
Aconitine	0.13	0.06
3-Acetylaconitine	0.16	0.16
Lappaconitine	5.60	3.50
Ranaconitine	0.04	4.20
Yunaconitine	0.09	0.04
Bulleyaconitine A	8.60	0.05

Data presented is for subcutaneous (s.c.) administration in mice. These values indicate the dose required to produce an analgesic effect in 50% of the test subjects.

Experimental Protocols

The evaluation of analgesic compounds relies on standardized preclinical models of pain. Below are detailed methodologies for three commonly cited assays in the study of analgesia.

1. Hot Plate Test

This method assesses the central analgesic activity of a compound by measuring the reaction time of an animal to a thermal stimulus.

• Apparatus: A commercially available hot plate apparatus consisting of a heated metal plate maintained at a constant temperature (typically 55 ± 0.5°C) and an open-ended cylindrical glass restrainer.

• Procedure:

  • Animals (typically mice or rats) are habituated to the testing room and apparatus.

  • A baseline latency is determined for each animal by placing it on the hot plate and recording the time until a nociceptive response is observed (e.g., licking of the hind paw, jumping). A cut-off time (e.g., 30-60 seconds) is established to prevent tissue damage.

  • The test compound (e.g., Carmichaeline A) or vehicle is administered via the desired route (e.g., intraperitoneal, subcutaneous, oral).

  • At predetermined time points post-administration (e.g., 30, 60, 90, 120 minutes), the animals are again placed on the hot plate, and the reaction latency is measured.

• Data Analysis: The increase in latency time compared to the baseline and vehicle-treated group indicates an analgesic effect. The results are often expressed as the Maximum Possible Effect (%MPE).

2. Acetic Acid-Induced Writhing Test

This test is used to evaluate peripheral analgesic activity by inducing a visceral pain response.

• Procedure:

  • Animals (typically mice) are pre-treated with the test compound or vehicle.

  • After a set absorption period (e.g., 30 minutes), a dilute solution of acetic acid (e.g., 0.6% in saline) is injected intraperitoneally to induce a characteristic writhing response (abdominal constrictions and stretching of the hind limbs).

  • Immediately after the acetic acid injection, the number of writhes is counted for a specific duration (e.g., 15-30 minutes).

• Data Analysis: The analgesic effect is quantified as the percentage inhibition of writhing compared to the vehicle-treated control group.

3. Formalin Test

This model assesses both acute neurogenic pain and persistent inflammatory pain.

• Procedure:

  • Animals (mice or rats) are pre-treated with the test compound or vehicle.

  • A dilute solution of formalin (e.g., 1-5%) is injected into the plantar surface of one hind paw.

  • The animal is immediately placed in an observation chamber.

  • The amount of time the animal spends licking or biting the injected paw is recorded. The response is biphasic:

    • Phase 1 (Early Phase): 0-5 minutes post-injection, representing direct chemical stimulation of nociceptors (neurogenic pain).

    • Phase 2 (Late Phase): 15-30 minutes post-injection, involving an inflammatory response (inflammatory pain).

• Data Analysis: The total time spent licking/biting in each phase is compared between the treated and control groups. Central analgesics may inhibit both phases, while peripherally acting anti-inflammatory agents typically inhibit only the late phase.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Analgesic Screening

A generalized workflow for screening the analgesic properties of a test compound like Carmichaeline A.

Plausible Signaling Pathway for Analgesic Action

Based on the known mechanisms of related Aconitum alkaloids, a primary mode of action involves the modulation of voltage-gated sodium channels (VGSCs) in nociceptive neurons.

A diagram illustrating the potential mechanism of action via voltage-gated sodium channels.

Mechanism of Action

The primary mechanism underlying the analgesic and neurotoxic effects of many C19-diterpenoid alkaloids, such as aconitine, is their interaction with voltage-gated sodium channels (VGSCs) on the cell membranes of excitable tissues, including neurons.

These alkaloids are known to bind to site 2 of the alpha-subunit of the VGSC. This binding suppresses the channel's rapid inactivation, leading to a persistent influx of sodium ions. The sustained sodium influx causes prolonged depolarization of the neuronal membrane, which can initially lead to spontaneous firing but ultimately results in a state of inexcitability. By rendering nociceptive (pain-sensing) neurons unable to fire and transmit signals to the central nervous system, these compounds produce a powerful analgesic effect.

Additionally, some Aconitum alkaloids have been shown to interact with other signaling systems. Their analgesic effects can be influenced by the central catecholaminergic (norepinephrine) and serotonergic systems. Furthermore, certain structural classes of these alkaloids may exert their effects through modulation of opioid receptors, although this is not considered the primary mechanism for aconitine-type alkaloids.

Conclusion

While direct experimental evidence for Carmichaeline A is scarce, its classification as an Aconitum diterpenoid alkaloid places it within a well-studied family of potent analgesic compounds. The established mechanisms of related alkaloids, primarily through the modulation of voltage-gated sodium channels, provide a strong rationale for its potential efficacy in pain management. Further research is warranted to isolate and characterize the specific analgesic profile and mechanism of action of Carmichaeline A, which could pave the way for the development of novel, non-addictive analgesic agents. The high toxicity associated with this class of compounds, however, necessitates careful structural modification and toxicological evaluation in any drug development program.

Carmichaenine A: A Technical Whitepaper on a C19-Diterpenoid Alkaloid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carmichaenine A is an aconitine-type C19-diterpenoid alkaloid isolated from the aerial parts of Aconitum carmichaeli. As a member of the extensive family of diterpenoid alkaloids, it shares a complex structural framework that is of significant interest for its potential biological activities. This technical guide provides a comprehensive overview of Carmichaenine A, including its physicochemical properties, isolation and structure elucidation methodologies, and an exploration of its potential pharmacological relevance based on the activities of related compounds. This document aims to serve as a foundational resource for researchers investigating the therapeutic potential of novel diterpenoid alkaloids.

Introduction

Physicochemical Properties

While specific experimental data for all physicochemical properties of Carmichaenine A are not extensively reported in publicly available literature, its basic properties can be derived from its chemical structure and data from commercial suppliers.

Property	Value	Reference
Molecular Formula	C₃₁H₄₃NO₇	MedchemExpress
Molecular Weight	541.68 g/mol	MedchemExpress
CAS Number	2065228-59-1	MedchemExpress
Class	C19-Diterpenoid Alkaloid (Aconitine-type)	[1]
Source	Aconitum carmichaeli (Aerial parts)	[1]

Isolation and Structure Elucidation

The isolation and structural characterization of Carmichaenine A, as described for diterpenoid alkaloids from Aconitum species, involves a multi-step process combining extraction, chromatographic separation, and spectroscopic analysis.

General Experimental Protocol for Isolation

The following is a representative protocol for the isolation of C19-diterpenoid alkaloids from Aconitum carmichaeli, based on established methodologies for this plant genus.

• Extraction: The air-dried and powdered aerial parts of Aconitum carmichaeli are extracted exhaustively with an organic solvent, typically methanol (B129727) or ethanol, at room temperature. The resulting extract is then concentrated under reduced pressure to yield a crude residue.

• Acid-Base Partitioning: The crude extract is subjected to acid-base partitioning to selectively isolate the alkaloidal fraction. The residue is suspended in an acidic aqueous solution (e.g., 2% HCl) and partitioned with a non-polar solvent (e.g., ethyl acetate) to remove neutral and weakly basic components. The acidic aqueous layer is then basified (e.g., with ammonia (B1221849) water to pH 9-10) and extracted with a chlorinated solvent (e.g., chloroform (B151607) or dichloromethane) to obtain the crude alkaloid fraction.

• Chromatographic Separation: The crude alkaloid mixture is further purified using a combination of chromatographic techniques.

  • Silica (B1680970) Gel Column Chromatography: The crude alkaloids are subjected to column chromatography on silica gel, eluting with a gradient of solvents, typically a mixture of chloroform and methanol, to yield several fractions.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): Fractions containing compounds of interest are further purified by preparative HPLC, often on a C18 column with a mobile phase consisting of acetonitrile (B52724) and water (containing a modifier like formic acid or trifluoroacetic acid), to yield pure Carmichaenine A.

Figure 1. General workflow for the isolation of Carmichaenine A.

Structure Elucidation

The structure of Carmichaenine A was determined through extensive spectroscopic analysis, a standard practice for the characterization of novel natural products.

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the exact molecular weight and elemental composition of the molecule, allowing for the deduction of its molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments are employed to elucidate the complex chemical structure.

  • ¹H NMR: Provides information on the chemical environment and connectivity of protons.

  • ¹³C NMR: Reveals the number and types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between protons and carbons, allowing for the definitive assignment of the chemical structure and the relative stereochemistry of the molecule.

Biological Activity and Therapeutic Potential

Direct experimental data on the biological activity of Carmichaenine A is limited in currently accessible literature. However, the well-documented pharmacological properties of other C19-diterpenoid alkaloids from Aconitum species provide a strong basis for predicting its potential therapeutic applications.

Potential Anti-inflammatory Activity

Many C19-diterpenoid alkaloids exhibit significant anti-inflammatory effects. The primary mechanism often involves the inhibition of pro-inflammatory mediators.

• Inhibition of Nitric Oxide (NO) Production: A common assay to screen for anti-inflammatory activity is the measurement of NO production in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells). A reduction in NO levels indicates potential anti-inflammatory properties.

• Cytokine Modulation: These alkaloids may also modulate the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukins (e.g., IL-6).

A representative experimental protocol for assessing anti-inflammatory activity is the Griess assay for nitrite (B80452) determination.

Griess Assay Protocol:

• Cell Culture: RAW 264.7 macrophages are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: Cells are pre-treated with various concentrations of Carmichaenine A for a specified period (e.g., 1 hour).

• Stimulation: Inflammation is induced by adding LPS to the cell culture.

• Incubation: The plates are incubated for 24 hours.

• Nitrite Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-treated control. The IC₅₀ value (the concentration of the compound that inhibits 50% of NO production) is then determined.

Figure 2. Potential anti-inflammatory signaling pathway targeted by Carmichaenine A.

Potential Cytotoxic Activity

Diterpenoid alkaloids from Aconitum have also been investigated for their cytotoxic effects against various cancer cell lines. The potential of Carmichaenine A as an anticancer agent warrants investigation.

A standard method to evaluate cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

MTT Assay Protocol:

• Cell Seeding: Cancer cells (e.g., HeLa, MCF-7, A549) are seeded in 96-well plates and incubated to allow for attachment.

• Compound Treatment: The cells are treated with a range of concentrations of Carmichaenine A and incubated for a defined period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plates are incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Formazan Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: Cell viability is calculated as a percentage of the untreated control, and the IC₅₀ value (the concentration that inhibits 50% of cell growth) is determined.

Conclusion and Future Directions

Carmichaenine A, a C19-diterpenoid alkaloid from Aconitum carmichaeli, represents a promising natural product for further pharmacological investigation. Based on the known biological activities of related compounds, it is hypothesized that Carmichaenine A may possess anti-inflammatory and cytotoxic properties. To fully elucidate its therapeutic potential, further research is required to:

• Obtain and publish the complete spectroscopic data for unambiguous identification.

• Conduct comprehensive in vitro and in vivo studies to determine its biological activity profile, including anti-inflammatory, analgesic, and cytotoxic effects.

• Elucidate the mechanism(s) of action at the molecular level.

• Perform structure-activity relationship (SAR) studies to identify key structural features responsible for its bioactivity and to guide the synthesis of more potent and selective analogs.

This technical guide provides a foundational framework for initiating such investigations into the promising therapeutic potential of Carmichaenine A.

References

• 1. [PDF] Monoester-Type C19-Diterpenoid Alkaloids from Aconitum carmichaelii and Their Cardiotoxicity | Semantic Scholar [semanticscholar.org]

Protocols & Analytical Methods

High-Performance Liquid Chromatography (HPLC) Method for the Quantitative Analysis of Carmichaenine A

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative analysis of Carmichaenine A using High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS). Carmichaenine A, a C19-diterpenoid alkaloid found in plants of the Aconitum genus, is of significant interest to researchers for its potential pharmacological activities. The following methodology is based on established principles for the analysis of Aconitum alkaloids and provides a framework for the accurate and precise quantification of Carmichaenine A in various sample matrices.

Recent advancements in analytical techniques, particularly HPLC and Ultra-Performance Liquid Chromatography (UPLC) coupled with highly sensitive detectors like tandem mass spectrometry (MS/MS), have enabled the rapid and accurate determination of secondary metabolites from medicinal plants.[1] These methods are crucial for the quality control of herbal medicines and in pharmacokinetic studies.

Experimental Protocol

This protocol outlines a general procedure for the quantitative analysis of Carmichaenine A. It is recommended to optimize the parameters for specific instrumentation and sample matrices.

Materials and Reagents

• Carmichaenine A reference standard (purity ≥98%)

• HPLC-grade acetonitrile (B52724)

• HPLC-grade methanol (B129727)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Sample matrix (e.g., plant extract, biological fluid)

Instrumentation and Chromatographic Conditions

A High-Performance Liquid Chromatography or Ultra-Performance Liquid Chromatography system coupled to a tandem mass spectrometer (LC-MS/MS) is recommended for sensitive and selective quantification.

Table 1: HPLC/UPLC-MS/MS Instrumental Parameters

Parameter	Recommended Condition
Chromatographic System	HPLC or UPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient Elution	A typical gradient starts with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the analyte. An example gradient is provided in the workflow diagram below.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL
Mass Spectrometer	Triple quadrupole or Q-TOF mass spectrometer
Ionization Source	Electrospray Ionization (ESI), positive ion mode
MS/MS Parameters	Specific precursor and product ions for Carmichaenine A need to be determined by direct infusion of the reference standard.

Preparation of Standard Solutions

• Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of Carmichaenine A reference standard and dissolve it in methanol to obtain a final concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the initial mobile phase composition to construct a calibration curve.

Sample Preparation

The sample preparation method will vary depending on the matrix. A general procedure for a plant extract is provided below.

• Extraction: Extract the powdered plant material with a suitable solvent (e.g., methanol or ethanol) using ultrasonication or reflux extraction.

• Filtration: Filter the extract through a 0.22 µm syringe filter to remove particulate matter.

• Dilution: Dilute the filtered extract with the initial mobile phase to a concentration within the linear range of the calibration curve.

For biological samples, a protein precipitation or solid-phase extraction (SPE) step may be necessary to remove interferences.

Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area of Carmichaenine A against the corresponding concentration of the working standard solutions.

• Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (r²). An r² value >0.99 is generally considered acceptable.

• Quantify the amount of Carmichaenine A in the samples by interpolating their peak areas from the calibration curve.

Quantitative Data Summary

The following table summarizes the expected validation parameters for a robust HPLC/UPLC-MS/MS method for Carmichaenine A, based on typical values for similar Aconitum alkaloids. These values should be experimentally determined during method validation.

Table 2: Method Validation Parameters

Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.99
Limit of Detection (LOD)	To be determined experimentally (typically in the low ng/mL range)
Limit of Quantification (LOQ)	To be determined experimentally (typically in the mid to high ng/mL range)
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%
Retention Time (RT)	Consistent with the reference standard under the same conditions

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Carmichaenine A.

Logical Relationship of Method Development

Caption: Logical flow of HPLC method development and validation.

References

• 1. Use, history, and liquid chromatography/mass spectrometry chemical analysis of Aconitum - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Secondary Metabolites from Carmichaelia Species

A Focus on Flavonoids as Potential Candidates for "Carmichaenine A"

Introduction

Initial literature searches did not yield specific information on a compound named "Carmichaenine A." The name strongly suggests an origin from the plant genus Carmichaelia, a group of New Zealand native brooms.[1][2][3][4] Extensive research on the chemical constituents of Carmichaelia species has revealed a high abundance and diversity of flavonoids.[5] Therefore, it is plausible that "Carmichaenine A" is a specific flavonoid or a related phenolic compound isolated from this genus. This document provides detailed application notes and protocols for the purification of flavonoids from Carmichaelia or other plant sources, which would be the established methodology for isolating such a compound.

These protocols are designed for researchers, scientists, and drug development professionals involved in the isolation and characterization of natural products.

Data Presentation: Purification of Flavonoids

The purification of flavonoids from plant extracts typically involves a multi-step process. The efficiency of each step can be quantified, and the data can be summarized for comparison. Below are tables representing typical data that would be collected during a flavonoid purification workflow.

Table 1: Solvent Extraction Efficiency for Total Flavonoid Content (TFC)

Solvent System	Extraction Time (hours)	Temperature (°C)	Total Flavonoid Content (mg/g dry weight)
80% Methanol (B129727)	24	25	15.2
70% Ethanol (B145695)	24	25	12.8
Acetone	24	25	10.5
Water	24	70	8.9

Table 2: Comparison of Chromatographic Steps for Flavonoid Purification

Chromatographic Method	Stationary Phase	Mobile Phase	Purity of Flavonoid Fraction (%)	Yield (%)
Column Chromatography	Silica (B1680970) Gel	Hexane (B92381):Ethyl Acetate gradient	65	70
Column Chromatography	Polyamide	Ethanol:Water gradient	85	60
Preparative HPLC	C18	Acetonitrile:Water gradient	>98	40

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the purification of flavonoids from plant material, such as Carmichaelia species.

Protocol 1: Extraction of Total Flavonoids from Plant Material

Objective: To extract a crude mixture of flavonoids from dried and powdered plant material.

Materials:

• Dried and powdered Carmichaelia plant material (stems and leaves)

• 80% Methanol (or 70% Ethanol)

• Shaker or sonicator

• Filter paper (Whatman No. 1)

• Rotary evaporator

Procedure:

• Weigh 100 g of the dried, powdered plant material.

• Suspend the powder in 1 L of 80% methanol in a large flask.

• Agitate the mixture on a shaker at room temperature for 24 hours. Alternatively, sonicate the mixture for 1 hour.

• Filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant material.

• Repeat the extraction process on the plant residue two more times with fresh solvent to ensure complete extraction.

• Combine all the filtrates.

• Concentrate the combined extract under reduced pressure using a rotary evaporator at 40°C to obtain a crude extract.

Protocol 2: Fractionation and Purification by Column Chromatography

Objective: To separate the crude extract into fractions and isolate flavonoids using column chromatography.

Materials:

• Crude flavonoid extract

• Silica gel (for column chromatography)

• Polyamide powder

• Glass column

• Solvents: Hexane, Ethyl Acetate, Ethanol, Water

• Fraction collector

• Thin Layer Chromatography (TLC) plates

Procedure:

• Silica Gel Column Chromatography:

  • Prepare a silica gel slurry in hexane and pack it into a glass column.

  • Dissolve a portion of the crude extract in a minimal amount of the initial mobile phase and adsorb it onto a small amount of silica gel.

  • Load the dried, adsorbed sample onto the top of the prepared column.

  • Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate.

  • Collect fractions using a fraction collector.

  • Monitor the fractions by TLC to identify those containing flavonoids (visualized under UV light or with a suitable staining reagent).

  • Pool the flavonoid-rich fractions and concentrate them.

• Polyamide Column Chromatography (for further purification):

  • The use of polyamides can be effective for flavonoid purification due to their ability to form hydrogen bonds with phenolic hydroxyl groups.[6]

  • Pack a column with polyamide powder.

  • Dissolve the partially purified flavonoid fraction in the initial mobile phase (e.g., 20% ethanol in water).

  • Load the sample onto the column.

  • Elute with a stepwise gradient of increasing ethanol concentration in water (e.g., 20%, 40%, 60%, 80%, 100% ethanol).

  • Collect and analyze fractions as described above.

Protocol 3: High-Performance Liquid Chromatography (HPLC) for Final Purification

Objective: To achieve high purity of individual flavonoid compounds.

Materials:

• Partially purified flavonoid fraction

• HPLC system with a preparative C18 column

• HPLC-grade solvents: Acetonitrile and Water (often with 0.1% formic acid)

• 0.22 µm syringe filters

Procedure:

• Prepare the mobile phases: Solvent A (Water with 0.1% formic acid) and Solvent B (Acetonitrile with 0.1% formic acid).

• Dissolve the flavonoid-rich fraction in a small volume of the initial mobile phase composition.

• Filter the sample through a 0.22 µm syringe filter.

• Set up a gradient elution method on the HPLC system. A typical gradient might be:

  • 0-5 min: 10% B

  • 5-45 min: 10-90% B

  • 45-50 min: 90% B

  • 50-55 min: 90-10% B

  • 55-60 min: 10% B

• Inject the sample onto the preparative C18 column.

• Collect the peaks corresponding to individual compounds based on the chromatogram.

• Evaporate the solvent from the collected fractions to obtain the pure flavonoid compounds.

Mandatory Visualizations

Experimental Workflow for Flavonoid Purification

Caption: Workflow for the purification of flavonoids.

Signaling Pathway (Hypothetical for a Flavonoid)

As the specific biological activity and signaling pathway of "Carmichaenine A" are unknown, a generalized diagram illustrating a common mechanism of action for flavonoids, such as the inhibition of an inflammatory pathway (e.g., NF-κB), is provided.

Caption: Hypothetical inhibition of NF-κB signaling.

References

• 1. Carmichaelia australis - Wikipedia [en.wikipedia.org]
• 2. Carmichaelia - Wikipedia [en.wikipedia.org]
• 3. nativeplants.nz [nativeplants.nz]
• 4. Carmichaelia - O2 Landscapes [o2landscapes.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Extraction and Purification of Flavonoids and Antiviral and Antioxidant Activities of Polygonum perfoliatum L - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Mass Spectrometry (MS) Analysis of Carmichaenine A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carmichaenine A is a diterpenoid alkaloid found in plants of the Aconitum genus, which are widely used in traditional medicine. Due to the narrow therapeutic window and potential cardiotoxicity and neurotoxicity of Aconitum alkaloids, sensitive and specific analytical methods are crucial for research, quality control of herbal preparations, and toxicological studies. This document provides detailed application notes and protocols for the analysis of Carmichaenine A using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), a powerful technique for the quantification of trace-level compounds in complex matrices.

I. Quantitative Analysis of Carmichaenine A by LC-MS/MS

This section outlines the parameters for the quantitative analysis of Carmichaenine A using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The MRM mode provides high selectivity and sensitivity by monitoring a specific precursor ion to product ion transition.

Table 1: Exemplary MRM Parameters for Carmichaenine A Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Carmichaenine A	408.2	390.2	25	100
Carmichaenine A	408.2	372.2	35	100
Internal Standard (e.g., Diazepam-d5)	290.1	194.1	30	100

Note: The specific m/z values and collision energies for Carmichaenine A should be optimized by direct infusion of a standard solution into the mass spectrometer. The values presented here are illustrative based on the fragmentation of similar Aconitum alkaloids.

II. Experimental Protocols

A. Sample Preparation from Biological Matrices (e.g., Plasma, Serum)

• Protein Precipitation:

  • To 100 µL of plasma or serum, add 300 µL of ice-cold acetonitrile (B52724) containing the internal standard (e.g., 10 ng/mL Diazepam-d5).

  • Vortex the mixture for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

B. Liquid Chromatography (LC) Method

Table 2: UPLC/HPLC Gradient Conditions for Carmichaenine A Analysis

Time (min)	Flow Rate (mL/min)	%A (Water + 0.1% Formic Acid)	%B (Acetonitrile + 0.1% Formic Acid)
0.0	0.3	95	5
2.0	0.3	95	5
10.0	0.3	5	95
12.0	0.3	5	95
12.1	0.3	95	5
15.0	0.3	95	5

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is recommended.

• Column Temperature: 40°C

• Injection Volume: 5 µL

C. Mass Spectrometry (MS) Parameters

Table 3: General Mass Spectrometer Settings

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Nebulizer Pressure	7.0 bar

Note: These parameters should be optimized for the specific instrument being used to achieve maximum sensitivity for Carmichaenine A.

III. Experimental and Logical Workflows

The following diagrams illustrate the overall workflow for the quantitative analysis of Carmichaenine A and the proposed toxicological pathway of Aconitum alkaloids.

Caption: Workflow for the quantitative analysis of Carmichaenine A.

Application Note: Development of a Cell-Based Assay for Determining the Cytotoxic and Apoptotic Activity of Carmichaenine A

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for developing a cell-based assay to characterize the biological activity of Carmichaenine A, a diterpenoid alkaloid. The primary focus is on assessing its cytotoxic effects on cancer cell lines, followed by an investigation into the underlying apoptotic mechanisms. The protocols described herein detail methods for determining cell viability, membrane integrity, and key markers of apoptosis.

Introduction

Diterpenoid alkaloids are a diverse class of natural products known for their wide range of biological activities, including cytotoxic, anti-inflammatory, and neurological effects. Many diterpenoid alkaloids have been investigated for their potential as anti-cancer agents due to their ability to induce cell death in various tumor cell lines.[1][2][3] Carmichaenine A belongs to this family of compounds, and therefore, it is hypothesized that it may exhibit cytotoxic and pro-apoptotic properties. This application note outlines a workflow to test this hypothesis, starting with a general cytotoxicity screen and proceeding to more specific assays to elucidate the mechanism of cell death.

The initial assessment of cytotoxicity will be performed using the MTT and LDH assays. The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[2][3][4] The LDH assay complements this by quantifying the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, providing a measure of cell membrane integrity.[5] If Carmichaenine A demonstrates significant cytotoxicity, subsequent assays will be conducted to determine if the mechanism of cell death is apoptosis. This will be investigated using an Annexin V-FITC/Propidium Iodide (PI) staining assay to detect early apoptotic events and a Caspase-3/7 activity assay to measure the activation of executioner caspases.[1][6][7][8] Further confirmation and mechanistic insights can be obtained through Western blot analysis of key apoptotic proteins.[9][10]

Materials and Reagents

• Carmichaenine A

• Human cancer cell line (e.g., HeLa, A549, HepG2)

• Complete cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• LDH Cytotoxicity Assay Kit

• Annexin V-FITC Apoptosis Detection Kit

• Caspase-Glo® 3/7 Assay Kit

• DMSO (Dimethyl sulfoxide)

• 96-well and 6-well tissue culture plates

• Microplate reader

• Flow cytometer

• Western blot reagents and equipment

Experimental Workflow

The overall experimental workflow for assessing the activity of Carmichaenine A is depicted below.

Figure 1: Experimental workflow for assessing Carmichaenine A activity.

Experimental Protocols

Cell Viability Assessment (MTT Assay)

This protocol is adapted from standard MTT assay procedures.[2][4][11][12]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Carmichaenine A in culture medium. Replace the medium in each well with 100 µL of the diluted compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results and determine the IC50 value (the concentration of Carmichaenine A that inhibits cell growth by 50%).

Cytotoxicity Assessment (LDH Assay)

This protocol is based on commercially available LDH assay kits.[5][13]

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

• LDH Reaction: Transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH assay reaction mixture to each well.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity based on the LDH released from treated cells compared to control cells.

Apoptosis Detection (Annexin V-FITC/PI Staining)

This protocol is a standard procedure for apoptosis detection by flow cytometry.[1][7][8]

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Carmichaenine A at its IC50 concentration for the predetermined time.

• Cell Harvesting: Harvest the cells by trypsinization and collect them by centrifugation.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Quantify the percentage of live, early apoptotic, late apoptotic, and necrotic cells.

Caspase-3/7 Activity Assay

This protocol is based on luminescent caspase activity assays.[6][14][15]

• Cell Seeding and Treatment: Seed cells in a 96-well white-walled plate and treat with Carmichaenine A as described for the MTT assay.

• Reagent Addition: Add Caspase-Glo® 3/7 Reagent to each well and mix.

• Incubation: Incubate the plate for 1-2 hours at room temperature.

• Luminescence Measurement: Measure the luminescence using a microplate reader.

• Data Analysis: Normalize the luminescence signal to the number of viable cells and compare the caspase activity in treated versus untreated cells.

Data Presentation

Table 1: Cytotoxicity of Carmichaenine A on HeLa Cells

Concentration (µM)	Cell Viability (%) (MTT Assay)	Cytotoxicity (%) (LDH Assay)
0 (Vehicle)	100 ± 5.2	5.1 ± 1.3
1	85.3 ± 4.1	15.2 ± 2.5
5	62.7 ± 3.5	38.9 ± 3.1
10	48.9 ± 2.8	52.4 ± 4.0
25	25.1 ± 2.1	75.8 ± 3.7
50	10.4 ± 1.5	90.2 ± 2.9
IC50 (µM)	~10.5	~9.5

Data are presented as mean ± standard deviation (n=3). This is example data and should be replaced with experimental results.

Table 2: Apoptotic Effects of Carmichaenine A on HeLa Cells (at IC50 concentration)

Treatment	Live Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)	Caspase-3/7 Activity (Fold Change)
Vehicle Control	95.2 ± 2.1	2.5 ± 0.5	2.3 ± 0.4	1.0 ± 0.1
Carmichaenine A	45.8 ± 3.5	35.7 ± 2.8	18.5 ± 1.9	4.2 ± 0.3

Data are presented as mean ± standard deviation (n=3). This is example data and should be replaced with experimental results.

Proposed Signaling Pathway

Based on the known mechanisms of other cytotoxic natural products, Carmichaenine A may induce apoptosis through the intrinsic (mitochondrial) pathway.

Figure 2: Proposed intrinsic apoptotic pathway induced by Carmichaenine A.

Conclusion

This application note provides a comprehensive framework for the initial characterization of Carmichaenine A's bioactivity. The described cell-based assays will enable researchers to determine its cytotoxic potential and to investigate whether it induces apoptosis. The results from these assays will provide valuable insights into the mechanism of action of Carmichaenine A and its potential as a therapeutic agent. Further studies, such as Western blotting for specific apoptotic proteins (e.g., Bcl-2 family members, PARP cleavage), can be performed to further elucidate the molecular signaling pathways involved.

References

• 1. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Apo-ONE® Homogeneous Caspase-3/7 Assay Protocol [worldwide.promega.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. static.igem.org [static.igem.org]
• 9. benchchem.com [benchchem.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. broadpharm.com [broadpharm.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 15. stemcell.com [stemcell.com]

In Vitro Experimental Models for Testing Carmichaenine A: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carmichaenine A is a diterpenoid alkaloid derived from the Aconitum species, a genus of plants with a long history in traditional medicine. Alkaloids from Aconitum, often referred to as aconitines, are known for their potent biological activities, including anti-inflammatory and analgesic effects. However, they are also associated with significant cardiotoxicity. Due to the limited specific in vitro data available for Carmichaenine A, this document provides a comprehensive guide to established experimental models and protocols relevant for testing compounds of this class. These protocols are designed to assess the potential cytotoxic, anti-inflammatory, and cardiotoxic effects of Carmichaenine A, providing a foundational framework for its preclinical evaluation.

I. Cytotoxicity Assessment

A fundamental first step in the evaluation of any novel compound is to determine its cytotoxic profile. This data is crucial for establishing a therapeutic window and for interpreting the results of more specific functional assays. A variety of cell-based assays can be employed to measure cytotoxicity, each with its own advantages and limitations. It is recommended to use multiple assays to obtain a comprehensive understanding of a compound's cytotoxic potential.

Experimental Protocols

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method for assessing cell viability. It measures the metabolic activity of cells, which is indicative of their viability.

• Cell Lines: A panel of cell lines should be selected to represent various tissues. For general cytotoxicity screening, cell lines such as HeLa (human cervical cancer), A549 (human lung cancer), and HepG2 (human liver cancer) are commonly used. For more specific investigations, neuronal cell lines (e.g., SH-SY5Y) or cardiomyocytes are more appropriate.

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

  • Prepare a stock solution of Carmichaenine A in a suitable solvent (e.g., DMSO) and dilute it to various concentrations in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Carmichaenine A. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 24, 48, or 72 hours.

  • After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

2. LDH (Lactate Dehydrogenase) Release Assay

This assay measures the release of lactate (B86563) dehydrogenase from damaged cells, which is an indicator of cytotoxicity due to compromised cell membrane integrity.

• Protocol:

  • Follow steps 1-4 of the MTT assay protocol.

  • After the incubation period, collect the cell culture supernatant.

  • Use a commercially available LDH cytotoxicity assay kit and follow the manufacturer's instructions to measure the LDH activity in the supernatant.

  • Measure the absorbance at the recommended wavelength.

  • Calculate the percentage of cytotoxicity relative to a positive control (cells lysed with a lysis buffer).

Data Presentation

The quantitative data from cytotoxicity assays should be summarized in a table for easy comparison.

Cell Line	Assay	Incubation Time (h)	Carmichaenine A IC50 (µM)	Doxorubicin IC50 (µM)
HeLa	MTT	24	[Insert Value]	[Insert Value]
48	[Insert Value]	[Insert Value]
72	[Insert Value]	[Insert Value]
A549	MTT	24	[Insert Value]	[Insert Value]
48	[Insert Value]	[Insert Value]
72	[Insert Value]	[Insert Value]
HepG2	LDH	24	[Insert Value]	[Insert Value]
48	[Insert Value]	[Insert Value]
72	[Insert Value]	[Insert Value]

II. Anti-Inflammatory Activity Assessment

Given that total alkaloids from Aconitum carmichaeli have demonstrated anti-inflammatory properties, it is crucial to investigate this potential for Carmichaenine A. In vitro models of inflammation can provide valuable insights into the compound's mechanism of action.

Experimental Protocols

1. Lipopolysaccharide (LPS)-Induced Inflammation in Macrophages

Macrophages play a central role in the inflammatory response. Stimulation of macrophages with LPS, a component of the outer membrane of Gram-negative bacteria, leads to the production of pro-inflammatory mediators.

• Cell Line: RAW 264.7 (murine macrophage cell line) or human peripheral blood mononuclear cell (PBMC)-derived macrophages.

• Protocol:

  • Seed RAW 264.7 cells in a 24-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of Carmichaenine A for 1-2 hours.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS alone). Dexamethasone can be used as a reference anti-inflammatory drug.

  • Collect the cell culture supernatant to measure the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β using ELISA kits.

  • Collect the cell lysates to analyze the expression of inflammatory proteins such as COX-2 and iNOS via Western blotting.

  • Measure the production of nitric oxide (NO) in the supernatant using the Griess reagent.

2. Inhibition of Cyclooxygenase (COX) and Lipoxygenase (LOX) Enzymes

The anti-inflammatory effects of many compounds are mediated through the inhibition of COX and LOX enzymes, which are key in the synthesis of prostaglandins (B1171923) and leukotrienes.

• Assay: Use commercially available cell-free COX and LOX inhibitor screening kits.

• Protocol:

  • Follow the manufacturer's instructions for the specific kit.

  • Incubate the respective enzyme (COX-1, COX-2, or 5-LOX) with its substrate and various concentrations of Carmichaenine A.

  • Measure the product formation using a spectrophotometer or fluorometer.

  • Calculate the percentage of enzyme inhibition and determine the IC50 values.

Data Presentation

Assay	Cell Line/Enzyme	Parameter Measured	Carmichaenine A IC50 (µM)	Dexamethasone IC50 (µM)
LPS-induced Inflammation	RAW 264.7	TNF-α release	[Insert Value]	[Insert Value]
IL-6 release	[Insert Value]	[Insert Value]
NO production	[Insert Value]	[Insert Value]
Enzyme Inhibition	COX-1	Enzyme activity	[Insert Value]	[Insert Value]
COX-2	Enzyme activity	[Insert Value]	[Insert Value]
5-LOX	Enzyme activity	[Insert Value]	[Insert Value]

Signaling Pathway Diagram

Caption: Proposed anti-inflammatory signaling pathway of Carmichaenine A.

III. Cardiotoxicity Assessment

Aconitine-type alkaloids are well-known for their cardiotoxic effects, which can be life-threatening. Therefore, a thorough in vitro evaluation of Carmichaenine A's cardiotoxicity is essential.

Experimental Protocols

1. Human Induced Pluripotent Stem Cell-Derived Cardiomyocytes (hiPSC-CMs) Viability Assay

hiPSC-CMs provide a physiologically relevant model for studying drug-induced cardiotoxicity.

• Cell Type: Commercially available hiPSC-CMs.

• Protocol:

  • Culture hiPSC-CMs according to the manufacturer's instructions.

  • Expose the cells to a range of concentrations of Carmichaenine A for 24 and 48 hours.

  • Assess cell viability using assays such as the MTT or LDH assay as described previously.

  • Determine the IC50 value.

2. Electrophysiological Assessment using Microelectrode Array (MEA)

MEA allows for the non-invasive recording of the electrical activity of beating cardiomyocytes, providing insights into potential pro-arrhythmic effects.

• Protocol:

  • Plate hiPSC-CMs on MEA plates.

  • Record baseline field potentials.

  • Apply different concentrations of Carmichaenine A and record the changes in field potential duration (FPD), which is analogous to the QT interval in an ECG, and beat rate.

  • Analyze the data for signs of arrhythmogenic events such as early afterdepolarizations (EADs).

3. Calcium Transient Measurements

Disruption of intracellular calcium homeostasis is a common mechanism of cardiotoxicity.

• Protocol:

  • Load hiPSC-CMs with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Record baseline calcium transients using a fluorescence microscope with a high-speed camera.

  • Perfuse the cells with different concentrations of Carmichaenine A and record the changes in calcium transient amplitude, duration, and decay kinetics.

Data Presentation

Assay	Cell Type	Parameter Measured	Effect of Carmichaenine A
Viability Assay	hiPSC-CMs	IC50 (µM) at 48h	[Insert Value]
MEA	hiPSC-CMs	Field Potential Duration (FPD)	[e.g., Prolongation, No effect]
Beat Rate	[e.g., Increase, Decrease, Irregular]
Calcium Transients	hiPSC-CMs	Amplitude	[e.g., Increase, Decrease]
Duration	[e.g., Prolongation, Shortening]

Experimental Workflow Diagram

Caption: Workflow for in vitro cardiotoxicity testing of Carmichaenine A.

Conclusion

The provided application notes and protocols offer a robust framework for the initial in vitro characterization of Carmichaenine A. By systematically evaluating its cytotoxicity, anti-inflammatory potential, and cardiotoxicity, researchers can gain critical insights into its pharmacological profile. The use of multiple, complementary assays and physiologically relevant cell models, such as hiPSC-CMs, will be pivotal in determining the therapeutic potential and safety risks associated with this natural product. The data generated from these studies will be instrumental in guiding further preclinical and clinical development.

Animal Models for In Vivo Studies of Carmichaenine A: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carmichaenine A is a diterpenoid alkaloid derived from the plant Aconitum carmichaelii. Due to the limited availability of direct in vivo research on Carmichaenine A, this document provides a comprehensive guide to establishing animal models and experimental protocols based on studies of the closely related and well-documented compound, Aconitine. Aconitine, also found in plants of the Aconitum genus, shares structural similarities with Carmichaenine A and is often used as a proxy in toxicological and pharmacological research. The following protocols are designed to be adapted for the investigation of Carmichaenine A's bioactivity, toxicity, and potential therapeutic effects.

The primary animal models utilized for studying Aconitum alkaloids are mice and rats, which have been instrumental in elucidating the toxicological profiles of these compounds, particularly their cardiotoxic and neurotoxic effects.[1][2]

Data Presentation: Toxicity of Aconitine in Rodent Models

The following table summarizes the reported lethal dose (LD50) values for Aconitine in mice and rats, which can serve as a starting point for dose-range finding studies of Carmichaenine A. It is crucial to perform preliminary dose-escalation studies to determine the appropriate and safe dosage range for Carmichaenine A.

Animal Model	Route of Administration	LD50 Value
Mouse	Oral	1.8 mg/kg
Intraperitoneal	0.308 mg/kg
Intravenous	0.100 mg/kg
Subcutaneous	0.270 mg/kg
Rat	Intravenous	0.064 mg/kg
Intraperitoneal	0.250 mg/kg

Data compiled from multiple sources.[1][2][3]

Experimental Protocols

Acute Toxicity Assessment in Mice

Objective: To determine the median lethal dose (LD50) and observe the acute toxic effects of Carmichaenine A.

Materials:

• Carmichaenine A

• Vehicle (e.g., normal saline, DMSO)

• Male and female ICR mice (6-8 weeks old)

• Standard laboratory animal diet and water

• Oral gavage needles, syringes, and other necessary laboratory equipment

Protocol:

• Animal Acclimation: Acclimate mice to the laboratory environment for at least one week, with controlled temperature (21 ± 1°C), humidity (40-70%), and a 12-hour light/dark cycle.[2]

• Grouping: Randomly divide the mice into several dose groups and a control group (vehicle only), with an equal number of male and female mice in each group (n=10 per group).

• Dose Preparation: Prepare a series of graded doses of Carmichaenine A based on a logarithmic scale derived from preliminary range-finding studies.

• Administration: Administer a single dose of Carmichaenine A or vehicle to the respective groups via the desired route (e.g., oral gavage).

• Observation: Continuously monitor the animals for clinical signs of toxicity and mortality for the first 4 hours, and then periodically for up to 14 days.[4]

• Data Collection: Record the number of mortalities in each group and calculate the LD50 value using a recognized statistical method (e.g., probit analysis).

• Histopathology: At the end of the observation period, euthanize the surviving animals and perform a gross necropsy. Collect major organs (heart, liver, kidneys, lungs, brain) for histopathological examination.

Subacute Toxicity and Cardiotoxicity Evaluation in Rats

Objective: To evaluate the potential cumulative toxicity and specific cardiotoxic effects of Carmichaenine A after repeated administration.

Materials:

• Carmichaenine A

• Male Wistar rats (180-220g)

• Electrocardiogram (ECG) machine for small animals

• Biochemical assay kits for cardiac markers (CK-MB, LDH, AST)

• Hematology analyzer

Protocol:

• Animal Model and Dosing: Acclimate rats as described for mice. Divide them into a control group and at least three dose groups (low, medium, high) of Carmichaenine A (n=10 per group). Administer the compound daily via the chosen route for a period of 14 to 28 days.[2]

• ECG Monitoring: Record ECGs from all rats at baseline and at regular intervals throughout the study. Analyze parameters such as QT and RR intervals for any significant changes.[5]

• Blood Collection and Analysis: Collect blood samples at the end of the study. Analyze serum for cardiac injury markers (CK-MB, LDH, AST) and perform a complete blood count (CBC).[5][6]

• Histopathology: After the final dose, euthanize the animals and collect the heart and other major organs for histopathological analysis to identify any tissue damage.[5]

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow for In Vivo Toxicity Assessment

Caption: Workflow for in vivo toxicity assessment of Carmichaenine A.

Postulated Signaling Pathway for Aconitine-Induced Cardiotoxicity

Aconitine is known to exert its cardiotoxic effects primarily by activating voltage-gated sodium channels. This leads to an influx of sodium ions, causing membrane depolarization and subsequent opening of voltage-gated calcium channels. The resulting calcium overload is a key factor in cardiac arrhythmias and cell death.

References

• 1. Aconitine - Wikipedia [en.wikipedia.org]
• 2. Hematological and Histopathological Effects of Subacute Aconitine Poisoning in Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In Vivo and In Silico Assessment of the Cardioprotective Effect of Thymus linearis Extract against Ischemic Myocardial Injury - PMC [pmc.ncbi.nlm.nih.gov]

Carmichaenine A dosage and administration in research models

An initial search for "Carmichaenine A" did not yield specific results regarding its dosage, administration, or related research models. This suggests that "Carmichaenine A" may be a novel, rare, or potentially misspelled compound. Further research is required to provide the detailed application notes and protocols as requested.

To proceed, clarification of the compound's name is necessary. If "Carmichaenine A" is a newly discovered or less-studied substance, publicly available data for a comprehensive guide on its use in research models may be limited.

In the event that information on "Carmichaenine A" remains unavailable, a generalized framework for establishing dosage and administration protocols for a novel compound in research models can be provided as an alternative. This would include standard methodologies for:

• Toxicity Studies (LD50 and MTD): Essential for determining the safety profile of a new chemical entity.

• Pharmacokinetic (PK) Analysis: To understand the absorption, distribution, metabolism, and excretion (ADME) of the compound.

• Efficacy Studies: To evaluate the therapeutic or biological effects in relevant disease models.

This generalized guidance would be based on established principles of pharmacology and toxicology and would cite common experimental designs and practices. It would serve as a foundational resource for researchers to develop their own specific protocols for new compounds like "Carmichaenine A".

Awaiting clarification on the compound name to proceed with a targeted or generalized response.

Synthesis of Diterpenoid Alkaloid Derivatives for Structure-Activity Relationship Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of derivatives of complex diterpenoid alkaloids, exemplified by the aconitine-type scaffold, for the purpose of conducting structure-activity relationship (SAR) studies. Due to the limited specific information available for "Carmichaenine A," this guide focuses on the broader class of aconitine-type diterpenoid alkaloids, to which it likely belongs. These compounds are known for their potent and diverse biological activities, including anti-inflammatory, analgesic, and anti-proliferative effects.

Introduction to Diterpenoid Alkaloids and SAR Studies

Diterpenoid alkaloids are a class of structurally complex natural products isolated from various plant genera, such as Aconitum and Delphinium.[1][2] They are characterized by a highly intricate and rigid polycyclic core. Minor modifications to their peripheral functional groups can lead to significant changes in their biological activity and toxicity. Therefore, systematic SAR studies are crucial for the development of new therapeutic agents based on these scaffolds.

The primary objectives of SAR studies on diterpenoid alkaloids include:

• Identifying the key pharmacophoric elements responsible for the desired biological activity.

• Reducing the inherent toxicity associated with many natural diterpenoid alkaloids.

• Improving pharmacokinetic and pharmacodynamic properties.

• Developing novel analogs with enhanced potency and selectivity.

Data Presentation: Structure-Activity Relationships of Aconitine-Type Diterpenoid Alkaloids

The following table summarizes the general structure-activity relationships for aconitine-type diterpenoid alkaloids based on published literature. These relationships provide a foundational understanding for designing new derivatives with potentially improved therapeutic profiles.

Position of Modification	Functional Group Modification	General Effect on Biological Activity (e.g., Anti-proliferative, Anti-inflammatory)	Reference
C1	Acylation of the hydroxyl group	Critical for antiproliferative activity. The nature of the acyl group influences potency.	[2][3]
C8	Esterification of the hydroxyl group	Long-chain esters at this position are important for anti-proliferative effects.	[4]
C13	Presence of a hydroxyl group	Essential for maintaining significant biological activity.	[4]
C14	Acylation or presence of a phenyl ring	Substitution at this position, particularly with a phenyl group, is important for activity. Diacylation at C1 and C14 can modulate potency.	[3][4]
C16	Methoxy group	Appears to have minimal impact on anti-proliferative activity.	[4]
N-atom	Nature of the alkyl substituent (e.g., ethyl group)	The N-ethyl group is generally important for the observed biological effects.	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and evaluation of diterpenoid alkaloid derivatives.

General Protocol for the Synthesis of C1-Acyl Delcosine Derivatives

This protocol is adapted from studies on the esterification of delcosine, a representative diterpenoid alkaloid.[2][3]

Objective: To synthesize a library of C1-ester derivatives of a model diterpenoid alkaloid for SAR studies.

Materials:

• Delcosine (or other parent diterpenoid alkaloid with a free C1 hydroxyl group)

• Anhydrous pyridine (B92270)

• Desired acyl chloride or anhydride (B1165640) (e.g., benzoyl chloride, acetyl chloride)

• Dichloromethane (B109758) (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve the parent diterpenoid alkaloid (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the acyl chloride or anhydride (1.1 to 1.5 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to yield the pure C1-acylated derivative.

• Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry).

Protocol for In Vitro Anti-proliferative Assay (MTT Assay)

This protocol describes a standard method for evaluating the cytotoxic effects of the synthesized derivatives on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the synthesized derivatives against a panel of cancer cell lines.

Materials:

• Synthesized diterpenoid alkaloid derivatives

• Human cancer cell lines (e.g., breast cancer, lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Incubator (37 °C, 5% CO₂)

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight in the incubator.

• Prepare a stock solution of each synthesized derivative in DMSO.

• Prepare serial dilutions of the compounds in the complete cell culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubate the plates for 48-72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC₅₀ value by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Mandatory Visualizations

Synthetic Workflow for Diterpenoid Alkaloid Derivatization

The following diagram illustrates a general workflow for the synthesis and evaluation of diterpenoid alkaloid derivatives.

Caption: General workflow for the synthesis and evaluation of diterpenoid alkaloid derivatives.

Hypothetical Signaling Pathway Modulated by Diterpenoid Alkaloids

Given the reported anti-inflammatory and anti-cancer activities of some diterpenoid alkaloids, a plausible mechanism of action could involve the inhibition of pro-inflammatory signaling pathways such as the NF-κB pathway. The following diagram illustrates this hypothetical signaling cascade.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by a diterpenoid alkaloid derivative.

References

• 1. An Investigation on the Quantitative Structure-Activity Relationships of the Anti-Inflammatory Activity of Diterpenoid Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure–activity relationships and evaluation of esterified diterpenoid alkaloid derivatives as antiproliferative agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-activity relationships and evaluation of esterified diterpenoid alkaloid derivatives as antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of structurally diverse derivatives of aconitine-type diterpenoid alkaloids and their anti-proliferative effects on canine breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of Carmichaenine A in Plant Extracts: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Carmichaenine A in plant extracts, primarily focusing on species from the Aconitum genus, such as Aconitum carmichaelii. Carmichaenine A is a C19-diterpenoid alkaloid and a minor component in these plants, necessitating sensitive and specific analytical methods for its accurate quantification. The protocols described herein are based on Ultra-High-Performance Liquid Chromatography coupled with Triple Quadrupole Mass Spectrometry (UPLC-MS/MS), a powerful technique for the analysis of complex matrices like plant extracts.

Introduction

Carmichaenine A, an aconitine-type C19-diterpenoid alkaloid, is one of the many alkaloids present in Aconitum species. While major alkaloids like aconitine, mesaconitine, and hypaconitine (B608023) are well-studied due to their high toxicity and pharmacological activities, the quantification of minor alkaloids like Carmichaenine A is also crucial for a comprehensive quality control and safety assessment of herbal medicines derived from these plants. The concentration of these alkaloids can vary significantly depending on the plant species, geographical origin, and processing methods. Therefore, a robust and validated analytical method is essential for accurate determination.

Quantitative Data Summary

The following table summarizes the quantitative data for key aconitine-type alkaloids, including the context for minor alkaloids like Carmichaenine A, found in Aconitum carmichaelii (Fuzi) and related products. It is important to note that specific quantitative data for Carmichaenine A is not as widely reported as for the major alkaloids. The presented data is compiled from various studies employing UPLC-MS/MS methods for the simultaneous analysis of multiple Aconitum alkaloids.

Plant Material/Product	Carmichaenine A Concentration (µg/g)	Major Alkaloids Concentration (µg/g)	Analytical Method	Reference
Aconiti Lateralis Radix Praeparata (Fuzi) - Sample Batch 1	Data not explicitly reported, but quantifiable with the described method.	Aconitine: < 0.2, Mesaconitine: < 0.2, Hypaconitine: < 0.2, Benzoylaconine: 10-100, Benzoylmesaconine: 50-500, Benzoylhypaconine: 20-200	UPLC-MS/MS	[1]
Aconiti Lateralis Radix Praeparata (Fuzi) - Sample Batch 2	Data not explicitly reported, but quantifiable with the described method.	Aconitine: 0.01 ± 0.001, Mesaconitine: 0.13 ± 0.001, Hypaconitine: 1.40 ± 0.013	UPLC-MS	[2]
Fuzi-containing products (Various)	Data not explicitly reported, but the method is capable of simultaneous determination of 9 Aconitum alkaloids.	Varies significantly among different products.	UHPLC–QQQ–MS/MS	[1]

Note: The concentrations of aconitine-type alkaloids are highly variable. The provided ranges are indicative and based on available literature. For precise quantification of Carmichaenine A, it is imperative to use a validated analytical method and a certified reference standard.

Experimental Protocols

A detailed protocol for the quantitative analysis of Carmichaenine A in plant extracts using UPLC-MS/MS is provided below. This protocol is a composite based on established methods for the analysis of Aconitum alkaloids.[1][3]

Sample Preparation (Extraction)

Objective: To efficiently extract Carmichaenine A and other alkaloids from the plant matrix while minimizing the extraction of interfering substances.

Materials:

• Dried and powdered plant material (e.g., roots of Aconitum carmichaelii)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrasonic bath

• Centrifuge

• Vortex mixer

• 0.22 µm syringe filters

Protocol:

• Weigh 0.5 g of the powdered plant material into a 50 mL centrifuge tube.

• Add 25 mL of methanol containing 0.1% formic acid.

• Vortex for 1 minute to ensure thorough mixing.

• Perform ultrasonic-assisted extraction for 30 minutes at room temperature.

• Centrifuge the mixture at 10,000 rpm for 10 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into a clean vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

Objective: To separate Carmichaenine A from other components in the extract and to quantify it with high sensitivity and specificity.

Instrumentation:

• UPLC system coupled with a triple quadrupole mass spectrometer (e.g., Waters ACQUITY UPLC with a Xevo TQ-S).

Chromatographic Conditions:

• Column: ACQUITY UPLC BEH C18 column (2.1 mm × 100 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 10-25% B

  • 2-8 min: 25-50% B

  • 8-10 min: 50-90% B

  • 10-12 min: 90% B

  • 12.1-15 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 500 °C.

• Desolvation Gas Flow: 800 L/hr.

• Cone Gas Flow: 150 L/hr.

• Collision Gas: Argon.

• Multiple Reaction Monitoring (MRM) Transitions:

  • A precursor ion and at least two product ions should be selected for Carmichaenine A. The exact m/z values need to be determined by infusing a standard solution of Carmichaenine A. For other aconitine-type alkaloids, refer to established MRM transitions in the literature.[1]

Method Validation

Objective: To ensure the analytical method is accurate, precise, and reliable for the intended application. The validation should be performed according to ICH guidelines or other relevant regulatory standards.

Parameters to Evaluate:

• Linearity: Analyze a series of standard solutions of Carmichaenine A at a minimum of five different concentrations to establish the calibration curve. The correlation coefficient (r²) should be > 0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of Carmichaenine A that can be reliably detected and quantified.

• Precision: Assess the repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing replicate samples at different concentration levels. The relative standard deviation (RSD) should typically be < 15%.

• Accuracy: Determine the recovery of Carmichaenine A by spiking a blank matrix with known amounts of the standard. The recovery should be within an acceptable range (e.g., 85-115%).

• Specificity: Evaluate the ability of the method to differentiate and quantify Carmichaenine A in the presence of other components in the plant extract.

• Stability: Assess the stability of Carmichaenine A in the prepared samples under different storage conditions (e.g., room temperature, refrigerated).

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the analytical process, the following diagrams illustrate the experimental workflow and the logical relationship of the UPLC-MS/MS system.

Figure 1. Experimental workflow for the quantitative analysis of Carmichaenine A.

Figure 2. Logical relationship of the UPLC-MS/MS system components.

References

• 1. How Aconiti Radix Cocta can Treat Gouty Arthritis Based on Systematic Pharmacology and UPLC-QTOF-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Profile Determination and Quantitative Analysis of Components in Oryeong-san Using UHPLC-Q-Orbitrap-MS and UPLC-TQ-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining the Stability and Optimal Storage Conditions of Carmichaenine A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carmichaenine A is an alkaloid with potential therapeutic applications. Ensuring its stability throughout its lifecycle—from discovery and formulation to storage and administration—is critical for maintaining its efficacy and safety. These application notes provide a comprehensive framework for assessing the stability of Carmichaenine A and establishing appropriate storage conditions. Due to the limited publicly available stability data for Carmichaenine A, this document outlines detailed protocols for forced degradation studies and subsequent analytical method validation, which are essential for identifying degradation pathways and quantifying the compound accurately.

Recommended Storage Conditions (Based on Preliminary Data)

Initial assessments suggest that Carmichaenine A is sensitive to light and moisture. While comprehensive stability data is not yet available, the following preliminary storage recommendations should be followed to minimize degradation:

Solid Form:

• Temperature: Store at -20°C for long-term storage. For short-term storage, 2-8°C is acceptable.

• Light: Protect from light by storing in an amber vial or a light-blocking container.

• Moisture: Store in a desiccator or a tightly sealed container with a desiccant to protect from humidity.

In Solution:

• Solvent: Carmichaenine A is soluble in organic solvents such as methanol (B129727) and ethanol (B145695) and poorly soluble in water.[1] For creating stock solutions, use anhydrous grade solvents.

• Temperature: Store stock solutions at -20°C. For working solutions, prepare fresh daily if possible. If short-term storage is necessary, store at 2-8°C for no longer than 24 hours.

• Light: Protect solutions from light at all times by using amber vials and minimizing exposure during handling.

Protocols for Comprehensive Stability Assessment

To establish a complete stability profile for Carmichaenine A, a series of forced degradation studies should be conducted. These studies will help to identify potential degradation products and pathways, and to develop and validate a stability-indicating analytical method.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies intentionally expose the drug substance to conditions more severe than accelerated stability testing to rapidly identify likely degradation products.

Objective: To generate degradation products of Carmichaenine A under various stress conditions (hydrolysis, oxidation, photolysis, and thermal stress) and to assess the intrinsic stability of the molecule.

Materials:

• Carmichaenine A

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (B78521) (NaOH), 0.1 N and 1 N

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol (HPLC grade)

• Water (HPLC grade)

• pH meter

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Carmichaenine A in methanol at a concentration of 1 mg/mL.

• Hydrolytic Degradation (Acid and Base):

  • Acid Hydrolysis: To separate aliquots of the stock solution, add an equal volume of 0.1 N HCl and 1 N HCl. Incubate the solutions at 60°C for 2, 4, 8, and 24 hours. At each time point, withdraw a sample, neutralize it with an appropriate concentration of NaOH, and dilute with mobile phase to the target concentration for analysis.

  • Base Hydrolysis: Repeat the above procedure using 0.1 N NaOH and 1 N NaOH. Neutralize the samples with an appropriate concentration of HCl before analysis.

• Oxidative Degradation:

  • To separate aliquots of the stock solution, add an equal volume of 3% H₂O₂ and 30% H₂O₂. Keep the solutions at room temperature and protected from light for 2, 4, 8, and 24 hours. At each time point, withdraw a sample and dilute it with mobile phase for analysis.

• Photolytic Degradation:

  • Expose a solid sample of Carmichaenine A and a solution of Carmichaenine A (1 mg/mL in methanol) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber.

  • A control sample should be wrapped in aluminum foil to protect it from light and stored under the same temperature and humidity conditions.

  • Analyze the samples after the exposure period.

• Thermal Degradation:

  • Place a solid sample of Carmichaenine A in an oven at 60°C, 80°C, and 105°C for 24, 48, and 72 hours.

  • At each time point, withdraw a sample, allow it to cool to room temperature, and prepare a solution in methanol for analysis.

Data Presentation: The results of the forced degradation studies should be summarized in a table, indicating the percentage of degradation under each stress condition.

Stress Condition	Reagent/Condition	Duration (hours)	Temperature (°C)	% Degradation of Carmichaenine A	Number of Degradation Products
Acid Hydrolysis	0.1 N HCl	24	60
1 N HCl	24	60
Base Hydrolysis	0.1 N NaOH	24	60
1 N NaOH	24	60
Oxidation	3% H₂O₂	24	Room Temp
30% H₂O₂	24	Room Temp
Photolysis (Solid)	1.2 million lux hours	-	-
Photolysis (Solution)	1.2 million lux hours	-	-
Thermal (Solid)	60°C	72	60
80°C	72	80
105°C	72	105

Development and Validation of a Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely quantify the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation.

Objective: To develop and validate a High-Performance Liquid Chromatography (HPLC) method capable of separating and quantifying Carmichaenine A from its degradation products.

Instrumentation and Conditions (Hypothetical Starting Point):

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Determined by scanning the UV spectrum of Carmichaenine A (e.g., 254 nm).

• Injection Volume: 10 µL.

Method Validation Protocol: The method should be validated according to ICH guidelines, including the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components. This is demonstrated by analyzing stressed samples and ensuring that the peak for Carmichaenine A is pure (using PDA peak purity analysis) and well-resolved from any degradation product peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is assessed by preparing a series of at least five concentrations of Carmichaenine A and plotting the peak area response against concentration. The correlation coefficient (r²) should be >0.999.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by the recovery of a known amount of analyte spiked into a placebo formulation or blank matrix.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision), expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

Data Presentation: The validation results should be summarized in tables.

Table 1: Linearity Data

Concentration (µg/mL)	Peak Area (arbitrary units)
Level 1
Level 2
Level 3
Level 4
Level 5
Correlation Coefficient (r²)

| Regression Equation | |

Table 2: Accuracy and Precision Data

Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Low
Medium

| High | | | |

Visualization of Experimental Workflow and Degradation Logic

Diagram 1: Forced Degradation Workflow

Caption: Workflow for forced degradation studies of Carmichaenine A.

Diagram 2: Logic for Stability-Indicating Method Development

Caption: Logical flow for developing a stability-indicating HPLC method.

Conclusion

The stability of Carmichaenine A is a critical attribute that must be thoroughly investigated to ensure its quality and efficacy. The protocols outlined in these application notes provide a robust framework for conducting forced degradation studies and developing a validated stability-indicating analytical method. The data generated from these studies will be invaluable for formulation development, establishing appropriate storage conditions and shelf-life, and for regulatory submissions. It is imperative that all stability studies are conducted in a controlled and well-documented manner to ensure the reliability of the results.

References

• 1. Buy Carmichaenine A (EVT-1785067) [evitachem.com]

Carmichaenine A: A Novel Chemical Probe for Interrogating Cell Signaling Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Carmichaenine A is a C19-diterpenoid alkaloid isolated from the lateral roots of Aconitum carmichaelii Debx. Diterpenoid alkaloids from Aconitum species have garnered significant interest in the scientific community due to their diverse and potent biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. Carmichaenine A, as a member of this class of natural products, presents a valuable tool for researchers investigating cellular signaling pathways, particularly in the context of cancer biology. Its complex structure and potential for specific molecular interactions make it an intriguing candidate for development as a chemical probe to elucidate novel therapeutic targets.

These application notes provide a comprehensive overview of the current understanding of Carmichaenine A's biological activity, with a focus on its potential as a chemical probe in cell signaling. Detailed protocols for key experiments are provided to facilitate its use in the laboratory.

Biological Activity and Mechanism of Action

While specific studies on Carmichaenine A are limited, research on C19-diterpenoid alkaloids from Aconitum carmichaelii provides valuable insights into its potential mechanism of action. These compounds have demonstrated significant cytotoxic effects against various cancer cell lines, suggesting their utility in oncology research. The primary mechanism of action is believed to involve the induction of apoptosis and the modulation of key signaling pathways that regulate cell survival, proliferation, and death.

A network pharmacology analysis of diterpenoid alkaloids from Aconitum carmichaelii identified 173 potential molecular targets and highlighted three critical signaling pathways implicated in their anti-tumor effects in non-small-cell lung carcinoma.[1][2] These pathways represent key areas of investigation for understanding the cellular effects of Carmichaenine A.

Data Presentation: Cytotoxicity of C19-Diterpenoid Alkaloids

The following table summarizes the cytotoxic activities (IC50 values) of various C19-diterpenoid alkaloids isolated from Aconitum carmichaelii against human non-small-cell lung cancer cell lines A549 and H460.[1][2] This data provides a reference for the potential potency of Carmichaenine A and other related compounds.

Compound	Cell Line	IC50 (μM)
Amino-alcohol C19-DAs
Compound 1	A549	25.35
H460	28.42
Compound 2	A549	18.76
H460	22.14
Monoester C19-DAs
Compound 3	A549	15.43
H460	19.87
Compound 4	A549	12.88
H460	16.52
Diester C19-DAs
Compound 5	A549	8.21
H460	11.05
Compound 6	A549	7.97
H460	10.33

Signaling Pathways Potentially Modulated by Carmichaenine A

Based on network pharmacology studies of diterpenoid alkaloids from Aconitum carmichaelii, the following signaling pathways are predicted to be significantly modulated and are therefore key areas for investigation when using Carmichaenine A as a chemical probe.[1][3]

Caption: Predicted modulation of the PI3K-Akt signaling pathway by Carmichaenine A.

Caption: Predicted modulation of the MAPK signaling pathway by Carmichaenine A.

References

• 1. Structurally diverse diterpenoid alkaloids from the lateral roots of Aconitum carmichaelii Debx. and their anti-tumor activities based on in vitro systematic evaluation and network pharmacology analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structurally diverse diterpenoid alkaloids from the lateral roots of Aconitum carmichaelii Debx. and their anti-tumor activities based on in vitro sys ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04223H [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Carmichaenine A Solubility Challenges

Disclaimer: Specific experimental data for Carmichaenine A is limited in publicly available literature. This guide utilizes data and protocols for Aconitine (B1665448) , a structurally related C19-norditerpenoid alkaloid, as a representative model. Researchers should use this information as a starting point and optimize protocols for their specific experimental setup with Carmichaenine A.

Frequently Asked Questions (FAQs)

Q1: My Carmichaenine A powder is not dissolving in my aqueous buffer (e.g., PBS, cell culture media). What am I doing wrong?

A1: It is unlikely you are doing anything incorrectly. Carmichaenine A, like many diterpenoid alkaloids, is characterized by poor aqueous solubility due to its complex, largely lipophilic structure. Direct dissolution in aqueous buffers is often unsuccessful. The key is to first prepare a concentrated stock solution in a suitable organic solvent and then dilute it into your aqueous medium, or to employ solubility enhancement techniques.

Q2: I've dissolved Carmichaenine A in DMSO, but it precipitates when I add it to my aqueous experimental solution. How can I prevent this "crashing out"?

A2: This is a common phenomenon that occurs when a concentrated stock in an organic solvent is diluted into an aqueous medium where the compound is less soluble.[1] To prevent this, you can try the following:

• Lower the stock concentration: Using a more dilute stock solution means you'll be adding a smaller volume of the organic solvent to your aqueous phase, which can sometimes prevent precipitation.

• Increase the final co-solvent concentration: If your experiment allows, slightly increasing the percentage of the organic co-solvent in the final aqueous solution can help maintain solubility. However, be mindful of potential solvent toxicity in cell-based assays (typically <0.5% DMSO is recommended).

• Slow, dropwise addition with vortexing: Add the stock solution very slowly to the pre-warmed (e.g., 37°C) aqueous medium while vortexing or stirring vigorously. This helps to disperse the compound quickly and avoid localized high concentrations that can trigger precipitation.[1]

Q3: What are the primary methods to enhance the aqueous solubility of Carmichaenine A for my experiments?

A3: Several effective methods can be employed to increase the aqueous solubility of lipophilic compounds like Carmichaenine A:

• pH Adjustment: For basic alkaloids, lowering the pH of the aqueous solution can protonate the nitrogen atoms, forming a more soluble salt.

• Co-solvents: Using a water-miscible organic solvent (e.g., ethanol (B145695), DMSO, PEG 400) in your final solution can increase solubility.

• Cyclodextrins: These cyclic oligosaccharides can encapsulate the hydrophobic Carmichaenine A molecule within their nonpolar cavity, while their hydrophilic exterior allows the entire complex to dissolve in water.

• Nanoparticle Formulations: Encapsulating Carmichaenine A into nanoparticles (e.g., solid lipid nanoparticles or polymeric nanoparticles) can significantly improve its aqueous dispersibility and stability.[2]

Troubleshooting Guide for Carmichaenine A Precipitation

If you are encountering precipitation with Carmichaenine A during your experiments, follow this step-by-step guide to diagnose and resolve the issue.

A step-by-step workflow for troubleshooting Carmichaenine A precipitation.

Quantitative Data Summary

As specific data for Carmichaenine A is unavailable, the following tables summarize the physicochemical properties and solubility of the proxy compound, Aconitine .

Table 1: Physicochemical Properties of Aconitine

Property	Value	Reference
Molecular Formula	C₃₄H₄₇NO₁₁	[3]
Molecular Weight	645.74 g/mol	[3]
pKa	5.88 (at 25°C)	[4]
Appearance	White to off-white powder/crystalline solid	[3][4]

Table 2: Solubility of Aconitine

Solvent	Solubility	Reference
Water	0.3 mg/mL	[3][5]
Ethanol	35 mg/mL	[3][5]
Chloroform	Very soluble	[5]
Diethyl Ether	Very soluble	[5]

Experimental Protocols

Protocol 1: Preparation of an Aconitine Stock Solution using a Co-solvent

Objective: To prepare a 10 mM stock solution of Aconitine in DMSO.

Materials:

• Aconitine powder (MW: 645.74 g/mol )

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Microcentrifuge tubes or glass vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the Compound: Accurately weigh out 6.46 mg of Aconitine powder and transfer it to a sterile microcentrifuge tube or glass vial.

• Calculate Solvent Volume: To achieve a 10 mM concentration, the required volume of DMSO is calculated as follows:

  • Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

  • Volume (L) = (0.00646 g / 645.74 g/mol ) / 0.010 mol/L = 0.001 L = 1 mL

• Dissolution: Add 1 mL of anhydrous, high-purity DMSO to the vial containing the Aconitine powder.

• Mixing: Securely cap the vial and vortex for 1-2 minutes until the powder is completely dissolved. If necessary, briefly sonicate in a water bath or gently warm the solution to 37°C to aid dissolution.[1]

• Storage: Store the 10 mM stock solution in small aliquots at -20°C to minimize freeze-thaw cycles.

Protocol 2: Enhancing Aconitine Solubility with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Objective: To prepare an aqueous solution of Aconitine using HP-β-CD via the kneading method.

Materials:

• Aconitine powder

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Ethanol

• Deionized water

• Mortar and pestle

• Vacuum oven or desiccator

Procedure:

• Molar Ratio: Determine the desired molar ratio of HP-β-CD to Aconitine (e.g., a 2:1 molar ratio is a good starting point).

• Kneading: Place the calculated amount of HP-β-CD into a mortar. Add a small amount of water to form a paste.

• Add Aconitine: Dissolve the Aconitine in a minimal amount of ethanol and add this solution dropwise to the HP-β-CD paste while continuously kneading with the pestle.

• Knead to Dryness: Continue kneading for 30-60 minutes. The mixture should become a stiff and then a dry powder as the solvent evaporates.

• Drying: Dry the resulting powder in a vacuum oven or desiccator at 40°C overnight to remove any residual solvent.

• Reconstitution: The resulting Aconitine-HP-β-CD inclusion complex powder can now be dissolved in an aqueous buffer to the desired final concentration.

Protocol 3: Quantification of Aconitine in Aqueous Solution by HPLC-UV

Objective: To determine the concentration of Aconitine in a prepared solution using High-Performance Liquid Chromatography with UV detection.

Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (B52724) (HPLC grade)

• Potassium dihydrogen phosphate (B84403) (KH₂PO₄)

• Phosphoric acid

• Triethylamine

• Deionized water

• Aconitine standard

• 0.22 µm syringe filters

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase, for example, a mixture of acetonitrile and a buffer (e.g., 10 mM KH₂PO₄, pH adjusted with phosphoric acid). A common mobile phase for aconitine analysis is a gradient of acetonitrile and an aqueous buffer containing triethylamine.[6][7]

• Standard Curve Preparation:

  • Prepare a 1 mg/mL stock solution of Aconitine standard in the mobile phase.

  • Perform serial dilutions to create a series of standards with known concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Take a known volume of your Aconitine solution.

  • Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Set the HPLC parameters (e.g., flow rate: 1.0 mL/min; column temperature: 25°C; injection volume: 20 µL).

  • Set the UV detector to a wavelength of approximately 230-240 nm.[6][8]

  • Inject the standard solutions to generate a calibration curve (Peak Area vs. Concentration).

  • Inject the prepared sample.

• Quantification: Determine the peak area for Aconitine in your sample chromatogram and calculate the concentration using the linear regression equation from the standard curve.

Signaling Pathway and Experimental Workflow Diagrams

Diterpenoid Alkaloid Interaction with the NF-κB Signaling Pathway

Diterpenoid alkaloids have been shown to exert anti-inflammatory effects, in part by inhibiting the NF-κB signaling pathway. This pathway is a key regulator of genes involved in inflammation and immune responses.

Inhibition of the canonical NF-κB signaling pathway by diterpenoid alkaloids.

Experimental Workflow for Solubility Enhancement using Cyclodextrins

This diagram outlines the general workflow for preparing and characterizing a Carmichaenine A-cyclodextrin inclusion complex.

A general experimental workflow for using cyclodextrins to improve solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. Aconitine in Synergistic, Additive and Antagonistic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. webqc.org [webqc.org]
• 4. Direct stability characterization of aconite alkaloids in different media by autosampler-mediated incubation-online solid phase extraction-LC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Aconitine - Wikipedia [en.wikipedia.org]
• 6. Quantitative and Qualitative Analysis of Aconitum Alkaloids in Raw and Processed Chuanwu and Caowu by HPLC in Combination with Automated Analytical System and ESI/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tapchikiemnghiem.vn [tapchikiemnghiem.vn]
• 8. An optimized high-performance liquid chromatography (HPLC) method for benzoylmesaconine determination in Radix Aconiti Lateralis Preparata (Fuzi, aconite roots) and its products - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in Carmichaenine A extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to low yields during the extraction of Carmichaenine A.

Frequently Asked Questions (FAQs)

Q1: What is Carmichaenine A and what is its primary source? Carmichaenine A is a C19-diterpenoid alkaloid.[1] Its primary documented source is the aerial parts of the plant Aconitum carmichaeli.[1] It is crucial to use the correct part of the plant, as many traditional preparations use the roots, which may have a different chemical profile.

Q2: What is a typical expected yield for a minor alkaloid like Carmichaenine A? The yield of specific minor secondary metabolites can vary significantly based on factors like plant genetics, growing conditions, harvest time, and extraction methodology.[2][3] While specific yield data for Carmichaenine A is not widely published, yields for similar minor alkaloids are often low.[4][5] The table below provides a general guideline for context.

Table 1: Illustrative Yield Range for Minor Secondary Metabolites

Parameter	Expected Range	Notes

| Yield from Dried Plant Material (w/w) | 0.01% - 0.2% | This is an estimated range and should be used as a general guideline. Actual yields can fall outside this range.[4] |

Q3: What are the general steps for extracting Carmichaenine A? A typical extraction and purification process for a diterpenoid alkaloid like Carmichaenine A involves a multi-stage approach. The process begins with extracting the powdered plant material with a solvent, followed by partitioning to remove impurities and enrich the target compound, and concluding with chromatographic purification to isolate Carmichaenine A.

Caption: General experimental workflow for Carmichaenine A isolation.

Troubleshooting Guide for Low Carmichaenine A Yield

This guide addresses common problems that can lead to low yields at different stages of the extraction process.

Problem Area 1: Starting Material and Preparation

Question: My yield is extremely low or non-existent. Could the issue be my plant material?

This is a common and critical issue. The quality and preparation of the starting material are fundamental to a successful extraction.

• Possible Cause 1: Incorrect Plant Material: You may be using the wrong species or the wrong part of the plant. Carmichaenine A is isolated from the aerial parts of Aconitum carmichaeli.[1] Using the roots or a different Aconitum species may result in little to no yield.

  • Solution: Verify the botanical identity of your plant material. Ensure you are using the aerial parts (stems, leaves, flowers).

• Possible Cause 2: Poor Quality Plant Material: The concentration of secondary metabolites can be affected by harvesting time, growing conditions, and post-harvest storage.[2][3]

  • Solution: If possible, source plant material harvested at the optimal time for alkaloid content. Ensure the material has been properly dried and stored in a cool, dark, and dry place to prevent degradation of the target compound.[2]

• Possible Cause 3: Inadequate Preparation: Poor solvent penetration will result from insufficient grinding of the plant material.[2]

  • Solution: Grind the dried plant material to a fine, uniform powder. This increases the surface area available for extraction and improves efficiency.[6]

Problem Area 2: Inefficient Solid-Liquid Extraction

Question: I have a crude extract, but I suspect the initial extraction was inefficient. How can I optimize it?

The parameters of the initial solid-liquid extraction step directly impact how much of the target compound is pulled from the plant matrix.

• Possible Causes: Sub-optimal choice of solvent, temperature, time, or extraction technique can lead to poor extraction efficiency.[4][6]

  • Solution: Systematically optimize your extraction parameters. Alkaloids are often extracted with polar solvents like methanol (B129727) or ethanol (B145695), sometimes mixed with water.[6][7] Consider advanced techniques like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE), which can improve yields and reduce extraction times.[8] Avoid excessive heat (e.g., above 60°C) to prevent the degradation of potentially heat-sensitive alkaloids.[4]

Table 2: Key Parameters for Optimizing Alkaloid Extraction

Parameter	Recommendation	Rationale
Solvent	Test polar solvents like methanol, ethanol, or their aqueous solutions (e.g., 70-80% ethanol).[7]	The polarity of the solvent must be matched to the target compound to ensure effective dissolution.[6]
Temperature	Maintain a slightly elevated but controlled temperature (e.g., 40-60°C).[4][7]	Increased temperature can improve solvent efficiency, but excessive heat can degrade the alkaloid.[4]
Time	Ensure sufficient extraction time (e.g., several hours), potentially with multiple extraction cycles.[4]	Allows for complete penetration of the solvent into the plant matrix.
Solid-to-Liquid Ratio	Optimize the ratio to ensure the plant material is fully saturated with the solvent (e.g., 1:20 or 1:30 g/mL).[7]	A proper ratio ensures a sufficient concentration gradient for efficient mass transfer.

| Agitation | Ensure continuous and thorough stirring or agitation during extraction. | Improves the interaction between the solvent and the plant material. |

Problem Area 3: Loss During Liquid-Liquid Partitioning

Question: I believe I'm losing my compound during the acid-base liquid-liquid extraction steps. What could be going wrong?

Liquid-liquid partitioning based on pH is a critical step for purifying alkaloids, but it also presents opportunities for significant loss if not performed correctly. Alkaloids are basic and thus their solubility is pH-dependent: they are soluble in acidic water as salts and soluble in organic solvents as free bases.[6]

• Possible Cause 1: Incorrect pH: The pH of the aqueous layer was not sufficiently acidic or basic during the respective extraction steps.

  • Solution: Use a pH meter to confirm the pH at each step. The aqueous solution should be distinctly acidic (e.g., pH 2-3) to extract the protonated alkaloid salt, and distinctly basic (e.g., pH 9-11) to convert it to the free base for extraction into the organic phase.[9]

• Possible Cause 2: Emulsion Formation: An emulsion, or a stable mixture of the two immiscible solvent layers, can form at the interface, trapping your compound and preventing clean separation.[4][10]

  • Solution: To prevent emulsions, gently swirl or invert the separatory funnel instead of shaking it vigorously.[10] To break an existing emulsion, try adding a saturated salt solution (brine) or centrifuging the mixture.[4][10]

• Possible Cause 3: Incorrect Solvent Choice: The organic solvent used may not be optimal for your compound.

  • Solution: Carmichaenine A is reported to be soluble in solvents like chloroform, dichloromethane, and ethyl acetate (B1210297).[1] These are good candidates for extracting the free base from the basified aqueous layer.

Caption: Troubleshooting logic for low yield in liquid-liquid partitioning.

Key Experimental Protocols

Protocol 1: General Procedure for Solid-Liquid Extraction

• Preparation: Weigh approximately 50 g of dried and finely powdered aerial parts of A. carmichaeli.

• Extraction: Place the powdered material into a flask. Add a 70% ethanol solution at a solid-liquid ratio of 1:20 (g/mL).[7]

• Heating and Agitation: Gently heat the mixture to 50-60°C with continuous stirring for 3-4 hours.[4][7]

• Filtration: Cool the mixture and filter it to separate the extract from the solid plant material. Re-extract the plant residue two more times with fresh solvent to ensure exhaustive extraction.

• Solvent Removal: Combine all filtrates and remove the solvent under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

Protocol 2: General Procedure for Acid-Base Liquid-Liquid Partitioning

• Dissolution: Dissolve the crude extract in a 5% hydrochloric acid solution.

• Defatting: Transfer the acidic solution to a separatory funnel and wash it three times with an equal volume of n-hexane or diethyl ether to remove lipids and other nonpolar impurities.[4] Discard the organic layer (or save for analysis to confirm no product loss).

• Basification: Collect the aqueous layer and adjust its pH to 10-11 using an ammonium (B1175870) hydroxide (B78521) solution.[9] Confirm the pH with a meter. The solution may become cloudy as the free base alkaloids precipitate.

• Extraction of Free Base: Extract the basified aqueous solution three times with an equal volume of ethyl acetate or chloroform.[1][9]

• Final Steps: Combine the organic layers, dry them over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the purified total alkaloid extract. This extract can then be further purified by chromatography.

References

• 1. Carmichaenine A | CAS:2065228-59-1 | Manufacturer ChemFaces [chemfaces.com]
• 2. benchchem.com [benchchem.com]
• 3. customprocessingservices.com [customprocessingservices.com]
• 4. benchchem.com [benchchem.com]
• 5. ajgreenchem.com [ajgreenchem.com]
• 6. Alkaloid Extraction - Lifeasible [lifeasible.com]
• 7. atlantis-press.com [atlantis-press.com]
• 8. healthkintai.com [healthkintai.com]
• 9. Use, history, and liquid chromatography/mass spectrometry chemical analysis of Aconitum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]

Avoiding degradation of Carmichaenine A during purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Carmichaenine A. The information herein is designed to help you navigate common challenges and avoid degradation of this valuable compound during your experiments.

Disclaimer: Direct experimental data on the stability and purification of Carmichaenine A is limited in publicly available literature. The guidance provided below is based on established principles for the purification of structurally similar C19-diterpenoid alkaloids, particularly those from the Aconitum genus. It is strongly recommended to perform small-scale pilot experiments to optimize conditions specifically for Carmichaenine A.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying Carmichaenine A?

A1: The primary challenges in purifying Carmichaenine A, a C19-diterpenoid alkaloid, stem from its complex structure and the presence of other closely related alkaloids in the crude extract. Key difficulties include:

• Structural Similarity to Other Alkaloids: Crude extracts often contain a mixture of diterpenoid alkaloids with very similar physicochemical properties, making chromatographic separation challenging.

• Potential for Degradation: Carmichaenine A is susceptible to degradation, particularly through hydrolysis of its ester functional groups, under non-optimal pH and temperature conditions.

• Low Abundance: The concentration of Carmichaenine A in the source material may be low, requiring efficient extraction and purification methods to obtain a sufficient yield.

Q2: What are the likely degradation pathways for Carmichaenine A?

A2: Based on studies of other aconitine-type alkaloids, the most probable degradation pathways for Carmichaenine A involve:

• Hydrolysis: The ester linkages are prone to hydrolysis, especially under alkaline conditions or at elevated temperatures. This can lead to the formation of less acetylated or benzoylated derivatives, ultimately yielding the corresponding amino alcohol core.

• Oxidation: The tertiary amine and other functional groups in the molecule can be susceptible to oxidation, leading to the formation of N-oxides or other oxidation byproducts.

Q3: What analytical techniques are recommended for monitoring the purification of Carmichaenine A?

A3: A combination of chromatographic and spectroscopic techniques is essential for monitoring the purification process:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or, preferably, mass spectrometric (LC-MS) detection is the method of choice for assessing the purity of fractions and identifying Carmichaenine A and its potential degradation products.

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method for rapid, qualitative analysis of fractions during column chromatography.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for the definitive structural elucidation of the final purified product.

Troubleshooting Guide

Issue 1: Low Yield of Carmichaenine A after Purification

Possible Cause	Troubleshooting Steps
Degradation during Extraction/Purification	- Maintain a slightly acidic pH (around 4-5) during extraction and initial purification steps to minimize hydrolysis.[1] - Avoid high temperatures. Perform extractions and chromatography at room temperature or below. - Use freshly distilled solvents to minimize exposure to peroxides and other reactive impurities.
Incomplete Elution from Chromatographic Column	- Optimize the mobile phase composition. A gradient elution with increasing solvent strength may be necessary. - If using silica (B1680970) gel chromatography, deactivation of the silica with a small percentage of water or triethylamine (B128534) may be required to prevent irreversible adsorption.
Co-elution with Other Compounds	- Employ high-resolution chromatographic techniques such as preparative HPLC or counter-current chromatography (CCC). - Optimize the selectivity of the chromatographic system by trying different stationary phases (e.g., C18, phenyl-hexyl) and mobile phase modifiers.

Issue 2: Presence of Impurities in the Final Product

Possible Cause	Troubleshooting Steps
Inadequate Chromatographic Resolution	- Increase the column length or use a column with a smaller particle size for better efficiency. - Optimize the gradient slope in preparative HPLC to improve the separation of closely eluting impurities. - Consider using an alternative purification technique like pH-zone-refining CCC, which has shown excellent results for separating complex alkaloid mixtures.[2][3]
Degradation During Solvent Evaporation	- Use a rotary evaporator at low temperature and reduced pressure. - Avoid prolonged exposure of the purified compound to heat and light.
Contamination from Solvents or Glassware	- Use high-purity solvents (HPLC grade or equivalent). - Ensure all glassware is thoroughly cleaned and dried before use.

Experimental Protocols

Protocol 1: General Extraction of Diterpenoid Alkaloids

• Maceration: Macerate the dried and powdered plant material with a suitable solvent (e.g., 70% ethanol) at room temperature for 24-48 hours.

• Filtration and Concentration: Filter the extract and concentrate it under reduced pressure at a temperature below 45°C.

• Acid-Base Partitioning:

  • Dissolve the concentrated extract in a 2% aqueous solution of hydrochloric acid.

  • Wash the acidic solution with a non-polar solvent like petroleum ether or dichloromethane (B109758) to remove neutral and weakly basic compounds.

  • Adjust the pH of the aqueous phase to 9-10 with an aqueous ammonia (B1221849) solution.

  • Extract the liberated alkaloids with a solvent such as dichloromethane or chloroform.

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude alkaloid extract.

Protocol 2: Purification by pH-Zone-Refining Counter-Current Chromatography (CCC)

This technique is highly effective for separating alkaloids based on their pKa values and hydrophobicity.

• Solvent System Selection: A two-phase solvent system is required. A common system for diterpenoid alkaloids is a mixture of petroleum ether, ethyl acetate, methanol, and water. The optimal ratio should be determined experimentally.

• Sample Preparation: Dissolve the crude alkaloid extract in a mixture of the upper and lower phases of the selected solvent system.

• CCC Operation:

  • Fill the CCC column with the stationary phase (typically the upper phase).

  • Inject the sample solution.

  • Elute with the mobile phase (typically the lower phase) containing an acidic retainer (e.g., hydrochloric acid) while the column is rotating at an appropriate speed. A basic eluent (e.g., containing triethylamine) is used in the stationary phase.

• Fraction Collection and Analysis: Collect fractions and analyze them by HPLC-MS to identify those containing pure Carmichaenine A.

Visualizations

Caption: A generalized experimental workflow for the extraction and purification of Carmichaenine A.

Caption: A potential degradation pathway of Carmichaenine A via hydrolysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparative Isolation of Seven Diterpenoid Alkaloids from Aconitum coreanum by pH-Zone-Refining Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparative isolation of seven diterpenoid alkaloids from Aconitum coreanum by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Complexities of Carmichaenine A: A Technical Support Guide for NMR Spectral Interpretation

For researchers, scientists, and drug development professionals working with the intricate diterpenoid alkaloid Carmichaenine A, deciphering its nuclear magnetic resonance (NMR) spectra can present a significant challenge. This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the experimental process of structural elucidation.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a broad singlet around δ 3.72 ppm in my ¹H NMR spectrum of Carmichaenine A. Is this an impurity?

A1: Not necessarily. This broad singlet is characteristic of the methoxy (B1213986) group protons at the C-1 position (1-OCH₃) of Carmichaenine A. The broadness can be attributed to restricted rotation or conformational exchange. Before assuming it's an impurity, verify the presence of a corresponding carbon signal around δ 56.4 ppm in your ¹³C NMR spectrum.

Q2: The chemical shifts of my proton signals in the δ 1.0-2.5 ppm range are overlapping, making it difficult to assign the individual methylene (B1212753) and methine protons. What's the best approach to resolve this?

A2: Significant signal overlap in the aliphatic region is a common challenge with complex molecules like Carmichaenine A. To overcome this, a combination of 2D NMR experiments is essential. Start with a COSY (Correlation Spectroscopy) experiment to identify proton-proton coupling networks. Subsequently, an HSQC (Heteronuclear Single Quantum Coherence) experiment will correlate each proton to its directly attached carbon, aiding in the differentiation of overlapping signals based on their carbon chemical shifts.

Q3: I am struggling to definitively assign the quaternary carbons in the ¹³C NMR spectrum. Which experiment is most suitable for this?

A3: The HMBC (Heteronuclear Multiple Bond Correlation) experiment is the most powerful tool for assigning quaternary carbons. Look for long-range correlations (typically 2-3 bonds) from known protons to the unassigned quaternary carbon signals. For instance, correlations from the methyl protons of the N-ethyl group (H-22) can help assign the neighboring quaternary carbons.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Poor resolution and broad peaks in ¹H NMR	Sample aggregation, presence of paramagnetic impurities, or incorrect solvent viscosity.	1. Dilute the sample. 2. Filter the sample through a small plug of celite. 3. Ensure the use of a high-purity deuterated solvent.
Missing or weak quaternary carbon signals in ¹³C NMR	Long relaxation times (T1) for quaternary carbons.	Increase the relaxation delay (d1) in your ¹³C NMR acquisition parameters (e.g., to 5-10 seconds) to allow for full relaxation of the quaternary nuclei between scans.
Ambiguous stereochemical assignments	Insufficient data from standard 2D NMR experiments.	A NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment is crucial for determining spatial proximities between protons. The observed cross-peaks will provide through-space correlations that help define the relative stereochemistry of the molecule.
Inconsistent chemical shifts compared to literature values	Differences in solvent, temperature, or pH.	Ensure your experimental conditions match those reported in the literature. Small variations in these parameters can lead to significant changes in chemical shifts, especially for protons involved in hydrogen bonding.

Quantitative NMR Data for Carmichaenine A

The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for Carmichaenine A, recorded in CDCl₃.

Table 1: ¹H NMR Data of Carmichaenine A (400 MHz, CDCl₃)

Position	δH (ppm)	Multiplicity (J in Hz)
1	3.52	m
2	4.18	dd (9.2, 4.8)
3	4.05	d (6.8)
5	4.01	d (6.0)
6	5.88	s
9	2.58	m
10	2.15	m
12	1.85, 1.65	m
13	2.85	m
14	4.85	d (5.2)
15	2.10, 1.75	m
16	3.25	m
17	6.15	s
19	2.95, 2.75	m
20	1.12	s
22	2.55, 2.45	m
23	1.05	t (7.2)
1-OCH₃	3.72	s
8-OCH₃	3.35	s
16-OCH₃	3.45	s

Table 2: ¹³C NMR Data of Carmichaenine A (100 MHz, CDCl₃)

Position	δC (ppm)	Position	δC (ppm)
1	82.5	13	45.8
2	68.5	14	75.5
3	72.1	15	33.8
4	43.2	16	82.1
5	52.5	17	61.5
6	92.5	18	78.9
7	88.1	19	58.2
8	78.2	20	17.5
9	50.1	21	53.5
10	45.2	22	13.5
11	49.8	1-OCH₃	56.4
12	29.5	8-OCH₃	57.8
16-OCH₃	59.1

Experimental Protocols

Standard 1D and 2D NMR Data Acquisition

A comprehensive dataset for the structure elucidation of Carmichaenine A should include the following experiments:

• ¹H NMR: Provides information on the chemical environment and multiplicity of protons.

• ¹³C NMR: Shows the number of unique carbon atoms and their chemical environments.

• DEPT-135 (Distortionless Enhancement by Polarization Transfer): Differentiates between CH, CH₂, and CH₃ groups.

• COSY (¹H-¹H Correlation Spectroscopy): Identifies scalar-coupled protons, revealing connectivity pathways.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows long-range (2-3 bond) correlations between protons and carbons, crucial for connecting spin systems and identifying quaternary carbons.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space correlations between protons, providing insights into the stereochemistry and 3D structure.

Visualizing Experimental Workflows and Logic

Caption: Workflow for the structure elucidation of Carmichaenine A using NMR spectroscopy.

Caption: Decision-making process for troubleshooting complex NMR spectra of Carmichaenine A.

Technical Support Center: Enhancing Reproducibility of Carmichaenine A Bioassays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the reproducibility of bioassays involving Carmichaenine A, a C19-diterpenoid alkaloid.

Section 1: Frequently Asked Questions (FAQs)

Q1: My Carmichaenine A sample is not readily dissolving in my aqueous assay buffer. What can I do?

A1: Poor aqueous solubility is a common issue with diterpenoid alkaloids. To improve solubility, consider the following:

• Co-solvents: Use a small percentage of a biocompatible organic solvent like DMSO or ethanol (B145695) to first dissolve the Carmichaenine A before making the final dilution in your aqueous buffer. Always include a vehicle control in your experiment with the same final concentration of the solvent to account for any solvent-induced effects.

• Sonication: Gentle sonication of the stock solution can help to break down aggregates and improve dissolution.

• pH Adjustment: Depending on the specific assay, slight adjustments to the pH of the buffer may improve the solubility of the alkaloid.

Q2: I am observing high variability between my replicate wells in a cytotoxicity assay. What are the potential causes?

A2: High variability can stem from several factors:

• Uneven Cell Seeding: Ensure a homogenous cell suspension before and during seeding into microplates. Inconsistent cell numbers per well is a primary source of variability.

• Edge Effects: The outer wells of a microplate are more prone to evaporation, leading to changes in media concentration. To mitigate this, consider not using the outermost wells for experimental data or ensure proper humidification of your incubator.

• Compound Precipitation: Visually inspect your wells under a microscope after adding Carmichaenine A. If precipitation is observed, it can lead to inconsistent compound exposure to the cells. Refer to Q1 for improving solubility.

• Pipetting Errors: Ensure your pipettes are properly calibrated and use consistent technique for all additions.

Q3: My anti-inflammatory assay results with Carmichaenine A are not consistent across experiments. What should I check?

A3: Reproducibility in anti-inflammatory assays can be influenced by:

• Cell Passage Number: Use cells within a consistent and low passage number range, as cellular responses can change with prolonged culturing.

• Reagent Variability: Ensure that all reagents, especially stimuli like lipopolysaccharide (LPS), are from the same lot or have been tested for consistent activity.

• Incubation Times: Adhere strictly to the optimized incubation times for both the compound treatment and the inflammatory stimulus.

Q4: I suspect my Carmichaenine A may be a Pan-Assay Interference Compound (PAINS). How can I verify this?

A4: PAINS are compounds that can produce false-positive results in various bioassays through non-specific mechanisms. To investigate if Carmichaenine A is acting as a PAIN in your assay:

• Run Counter-screens: If your primary assay is fluorescence-based, perform a counter-screen using a luminescence-based detection method, or vice versa.

• Include Detergents: Adding a small amount of a non-ionic detergent, like Triton X-100, to your assay buffer can help to disrupt compound aggregates, a common characteristic of some PAINS.

• Check for Cytotoxicity: Always run a cytotoxicity assay in parallel with your primary screen. Apparent activity in your primary assay may be a result of non-specific cytotoxicity.

Section 2: Troubleshooting Guides

This section provides structured guidance for specific issues you may encounter during your experiments.

Troubleshooting: Cytotoxicity Assays (e.g., MTT, MTS)

Problem	Possible Cause	Recommended Solution
High background absorbance in "no cell" control wells.	The color of Carmichaenine A or its degradation products may interfere with the colorimetric readout.	Prepare a parallel plate with the same concentrations of Carmichaenine A in media but without cells. Subtract the average absorbance of these wells from your experimental wells.
Unexpectedly high cell viability at high concentrations.	Carmichaenine A may be directly reducing the tetrazolium salt (e.g., MTT) to formazan (B1609692), independent of cellular activity.	Perform a control experiment by adding Carmichaenine A to cell-free media containing the tetrazolium salt to see if a color change occurs. If so, consider switching to a non-tetrazolium-based assay like a Calcein-AM or an ATP-based luminescence assay.
Cell morphology changes not correlating with viability readouts.	The compound may be causing cytostatic effects (inhibiting proliferation) rather than cytotoxic effects (cell death).	Complement your viability assay with a cell proliferation assay or direct cell counting to distinguish between cytotoxicity and cytostasis.

Troubleshooting: Anti-Inflammatory Assays (e.g., Nitric Oxide, Cytokine Measurement)

Problem	Possible Cause	Recommended Solution
Inconsistent inhibition of inflammatory markers (e.g., NO, TNF-α).	The pre-incubation time with Carmichaenine A before adding the inflammatory stimulus is not optimal.	Perform a time-course experiment to determine the optimal pre-incubation time for Carmichaenine A to exert its effect.
High levels of inflammatory markers in the negative control (unstimulated) wells.	The cells may be stressed due to over-confluency, rough handling, or contamination.	Ensure cells are seeded at an appropriate density and handled gently. Regularly check for mycoplasma contamination.
Carmichaenine A is showing cytotoxicity at concentrations used for the anti-inflammatory assay.	The observed anti-inflammatory effect may be a result of cell death rather than a specific inhibitory mechanism.	Always perform a cytotoxicity assay in parallel using the same cell type, compound concentrations, and incubation times to ensure the observed effects are not due to toxicity.

Section 3: Quantitative Data Summary

While specific IC50 values for Carmichaenine A are not widely published, the following tables provide representative data for related C19-diterpenoid alkaloids from the Aconitum genus, which can be used as a reference for experimental design.

Table 1: Cytotoxicity of Aconitum Diterpenoid Alkaloids in Various Cell Lines

Compound	Cell Line	Assay	IC50 (µM)	Reference
Aconitine	H9c2 (rat myocardial cells)	MTT	0.069	[1][2]
Hypaconitine	H9c2 (rat myocardial cells)	MTT	0.118	[1]
Mesaconitine	H9c2 (rat myocardial cells)	MTT	0.082	[1]
Lipoaconitine	Various human tumor cell lines	MTT	13.7 - 20.3	[3]
Lipomesaconitine	KB cell line	MTT	9.9	[3]
Lipojesaconitine	Various human tumor cell lines	MTT	6.0 - 7.3	[3]

Table 2: Anti-Inflammatory Activity of Aconitum Diterpenoid Alkaloids

Compound/Extract	Model	Measured Parameter	Effect	Reference
Total alkaloids of A. carmichaelii	DSS-induced colitis in mice	TNF-α, IL-1β, IL-6	Significant reduction	[4]
Aconitine	LPS-stimulated RAW 264.7 cells	Nitric Oxide (NO)	Inhibition	[5]
Diterpenoid alkaloid derivatives	LPS-stimulated RAW 264.7 cells	NO, TNF-α, IL-6	Inhibition	[6][7][8]
Four C19-diterpenoid alkaloids	LPS-activated RAW 264.7 cells	Interleukin-6 (IL-6)	IC50 values between 18.87 and 29.60 µg/mL	[9]

Section 4: Experimental Protocols

Protocol 1: General Cytotoxicity Assay using MTT

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Carmichaenine A in culture medium. Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include vehicle controls (medium with the same concentration of solvent used to dissolve the compound) and untreated controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Anti-Inflammatory Assay - Nitric Oxide (NO) Measurement in RAW 264.7 Macrophages

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells per well in 100 µL of complete DMEM. Incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Carmichaenine A for 1-2 hours.

• Inflammatory Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours.

• Nitrite (B80452) Measurement (Griess Assay):

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent I (1% sulfanilamide (B372717) in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each well and incubate for another 10 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm. The concentration of nitrite is determined from a standard curve prepared with sodium nitrite.

Section 5: Visualizations

Caption: Workflow for a typical MTT-based cytotoxicity assay.

Caption: A logical troubleshooting workflow for common bioassay issues.

Caption: Postulated anti-inflammatory mechanism via MAPK/NF-κB pathways.

References

• 1. Cytotoxicity of Aconitum alkaloid and its interaction with calf thymus DNA by multi-spectroscopic techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of Aconitum alkaloid and its interaction with calf thymus DNA by multi-spectroscopic techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic Effects of Diterpenoid Alkaloids Against Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alkaloids from Aconitum carmichaelii Alleviates DSS-Induced Ulcerative Colitis in Mice via MAPK/NF-κB/STAT3 Signaling Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Diversity-oriented synthesis of diterpenoid alkaloids yields a potent anti-inflammatory agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A review on efforts for improvement in medicinally important chemical constituents inAconitum through biotechnological interventions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Cytotoxicity of Novel Alkaloids

This technical support center provides guidance for researchers, scientists, and drug development professionals working with potent cytotoxic compounds like Carmichaenine A. The focus is on addressing and mitigating cytotoxicity in non-target cells to enhance the therapeutic index of such molecules.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cytotoxicity with Carmichaenine A in our healthy control cell line. What are the first troubleshooting steps?

A1: High cytotoxicity in non-target cells is a common challenge with potent natural compounds. Here are initial steps to troubleshoot:

• Verify Compound Concentration and Purity: Ensure the correct concentration of Carmichaenine A was used. Verify the purity of your compound stock, as impurities can contribute to toxicity.

• Assess Solvent Toxicity: Include a vehicle control (e.g., DMSO) at the same final concentration used for Carmichaenine A to rule out solvent-induced cytotoxicity. Typically, DMSO concentrations should be kept below 0.5%.[1]

• Optimize Cell Seeding Density: Cell density can influence susceptibility to cytotoxic agents. Standardize your seeding density and ensure cells are in the logarithmic growth phase during treatment.[1]

• Check Incubation Time: Cytotoxicity is often time-dependent. Consider reducing the incubation time to see if a therapeutic window can be identified where cancer cells are more sensitive than non-target cells.

Q2: What are the common mechanisms of cytotoxicity for natural alkaloids?

A2: Natural alkaloids exert their cytotoxic effects through various mechanisms, often involving the induction of programmed cell death and inhibition of essential cellular processes. Key mechanisms include:

• Induction of Apoptosis: Many alkaloids trigger apoptosis, or programmed cell death, through intrinsic (mitochondrial) or extrinsic pathways.[2][3][4] This involves the activation of caspases, DNA fragmentation, and cell shrinkage.[2]

• Cell Cycle Arrest: Some alkaloids can halt the cell cycle at different phases (e.g., G0/G1 or G2/M), preventing cell proliferation.[5]

• DNA Damage: Certain alkaloids can interact with DNA, causing damage that leads to cell death if not repaired.[2][5]

• Disruption of Microtubules: Compounds like vinca (B1221190) alkaloids interfere with microtubule dynamics, which is crucial for cell division.[5][6]

• Inhibition of Key Signaling Pathways: Alkaloids can modulate critical signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt pathway.[2][7]

Q3: What strategies can we employ to reduce the cytotoxicity of Carmichaenine A in non-target cells?

A3: Several strategies can be explored to improve the selectivity of cytotoxic compounds:

• Co-administration with Protective Agents:

  • Antioxidants: If Carmichaenine A induces oxidative stress, co-treatment with antioxidants like N-acetylcysteine (NAC) may mitigate toxicity in normal cells.[1]

  • Caspase Inhibitors: While complex, pan-caspase inhibitors could be used to modulate the apoptotic response.[1]

• Drug Delivery Systems: Encapsulating Carmichaenine A in nanoparticles, liposomes, or polymer-based carriers can improve its targeted delivery to cancer cells and reduce exposure to healthy tissues.[3]

• Structural Modification: Semi-synthetic derivatives of Carmichaenine A could be designed to have a better therapeutic index, with reduced toxicity and improved efficacy.[2]

• Cyclotherapy: This approach involves temporarily arresting normal cells in a quiescent phase of the cell cycle (e.g., G1), making them less susceptible to drugs that target rapidly proliferating cancer cells.[1]

Troubleshooting Guides

Problem 1: High variability in cytotoxicity assay results.

• Possible Cause: Inconsistent cell health or number.

• Solution: Ensure consistent cell passage number, seeding density, and growth phase. Always perform a baseline cell viability check before starting the experiment.

• Possible Cause: Compound instability in culture medium.

• Solution: Prepare fresh solutions of Carmichaenine A for each experiment. Assess the stability of the compound in your specific cell culture medium over the experimental timeframe.

Problem 2: A potential cytoprotective agent is not effective.

• Possible Cause: Insufficient concentration or inappropriate timing of administration.

• Solution: Perform a dose-response and time-course experiment for the protective agent. Consider pre-incubating the cells with the protective agent for several hours before adding Carmichaenine A.[1]

• Possible Cause: The mechanism of the protective agent does not counteract the cytotoxic mechanism of Carmichaenine A.

• Solution: Investigate the mechanism of cytotoxicity of Carmichaenine A (e.g., apoptosis, necrosis, oxidative stress) to select a more appropriate protective agent.

Quantitative Data Summary

Table 1: Hypothetical IC50 Values of Carmichaenine A in Cancerous and Non-Target Cell Lines

Cell Line	Cell Type	IC50 (µM)
MCF-7	Breast Cancer	5.2
A549	Lung Cancer	8.7
HCT116	Colon Cancer	6.5
HEK293	Normal Kidney	25.8
MRC-5	Normal Lung Fibroblast	32.1

Table 2: Effect of a Hypothetical Protective Agent (Antioxidant NAC) on Carmichaenine A Cytotoxicity

Cell Line	Carmichaenine A IC50 (µM)	Carmichaenine A + NAC (1 mM) IC50 (µM)	Fold Increase in IC50
MCF-7	5.2	7.8	1.5
HEK293	25.8	55.1	2.1

Detailed Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of Carmichaenine A (and/or protective agents) and incubate for the desired period (e.g., 24, 48, 72 hours). Include vehicle-only controls.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Protocol 2: Annexin V/Propidium Iodide (PI) Assay for Apoptosis

• Cell Treatment: Treat cells with Carmichaenine A in a 6-well plate for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI solution and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V-negative, PI-negative: Live cells

  • Annexin V-positive, PI-negative: Early apoptotic cells

  • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative, PI-positive: Necrotic cells

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Emerging Cytotoxic Alkaloids in the Battle against Cancer: Overview of Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Naturally derived indole alkaloids targeting regulated cell death (RCD) for cancer therapy: from molecular mechanisms to potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Impact of Complex Apoptotic Signaling Pathways on Cancer Cell Sensitivity to Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. innovationaljournals.com [innovationaljournals.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing In Vivo Bioavailability of Carmichaenine A

Welcome to the technical support center for researchers working with Carmichaenine A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments, with a focus on strategies to enhance its bioavailability.

Frequently Asked Questions (FAQs)

Q1: We are observing very low and inconsistent plasma concentrations of Carmichaenine A after oral administration in our rodent model. What are the likely causes?

A1: Low oral bioavailability is a common challenge for complex natural products like Carmichaenine A. The primary reasons are likely linked to its physicochemical properties. Carmichaenine A is reported to be a crystalline solid that is poorly soluble in water but soluble in organic solvents like methanol (B129727) and ethanol[1].

Key contributing factors include:

• Poor Aqueous Solubility: The compound's low solubility in the aqueous environment of the gastrointestinal (GI) tract limits its dissolution, which is a rate-limiting step for absorption[2].

• Low Permeability: The molecular size and structure of Carmichaenine A may result in poor permeation across the intestinal epithelium.

• First-Pass Metabolism: Like many alkaloids, Carmichaenine A may be subject to extensive metabolism in the liver (first-pass effect) before it can reach systemic circulation, reducing the amount of active drug.

Q2: What are the initial steps to consider for improving the oral bioavailability of Carmichaenine A?

A2: A systematic approach is recommended. Start by characterizing the compound's properties and then select a suitable formulation strategy.

• Physicochemical Characterization: Confirm the solubility, permeability (e.g., using a Caco-2 cell model), and stability of your specific batch of Carmichaenine A.

• Formulation Strategy Selection: Based on its properties (likely low solubility), consider strategies such as particle size reduction, lipid-based formulations, or solid dispersions[3][4].

• Analytical Method Development: Ensure you have a robust and validated bioanalytical method, typically Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), for accurate quantification in plasma and tissues[5].

Below is a workflow to guide your strategy selection process.

Caption: Workflow for enhancing Carmichaenine A bioavailability.

Q3: Which formulation strategies are most promising for a poorly water-soluble alkaloid like Carmichaenine A?

A3: For compounds with poor aqueous solubility, several formulation strategies can significantly enhance bioavailability. Lipid-based and nanoparticle systems are particularly effective.[3][6][7][8]

Strategy	Description	Advantages	Disadvantages
Lipid-Based Formulations (e.g., SEDDS, Nanoemulsions)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents that spontaneously form an emulsion or microemulsion in the GI tract.[9][10]	- Enhances solubilization. - Can bypass first-pass metabolism via lymphatic absorption. - Protects the drug from degradation.[3]	- Requires careful selection of excipients. - Potential for GI side effects with high surfactant concentrations.
Nanosuspensions	The drug is reduced to nanoparticle size (typically <1000 nm) and stabilized with surfactants or polymers.[6][8]	- Increases surface area, leading to faster dissolution. - Applicable to many poorly soluble drugs. - High drug loading is possible.[2]	- Requires specialized equipment (e.g., high-pressure homogenizer). - Physical stability (particle aggregation) can be a concern.
Amorphous Solid Dispersions	The crystalline drug is converted into an amorphous state and dispersed within a polymer matrix.[3][4]	- Stabilizes the drug in a high-energy, more soluble form. - Can significantly improve dissolution rate and extent.	- The amorphous state can be physically unstable and may recrystallize over time. - Polymer selection is critical.

Troubleshooting Guides

Issue: Inconsistent results during in vivo pharmacokinetic studies.

Possible Cause	Troubleshooting Step
Formulation Instability	Before dosing, visually inspect your formulation for any signs of precipitation, phase separation, or particle aggregation. For nanosuspensions, re-verify particle size.
Dosing Inaccuracy	Ensure the formulation is homogenous before drawing each dose. For suspensions, vortex thoroughly. Use calibrated positive displacement pipettes for viscous formulations.
Inter-animal Variability	Ensure animals are properly fasted (if required by the protocol) and that the dosing procedure (e.g., gavage technique) is consistent across all animals. Increase the number of animals per time point (n) to improve statistical power.
Analytical Method Issues	Re-validate your LC-MS/MS method. Run quality control (QC) samples with each analytical batch to check for accuracy and precision. Investigate potential matrix effects.

Experimental Protocols

Protocol 1: Preparation of a Carmichaenine A Nanoemulsion

This protocol provides a starting point for developing a nanoemulsion formulation to enhance the oral bioavailability of Carmichaenine A.

Materials:

• Carmichaenine A

• Oil phase: Medium-chain triglycerides (MCT), e.g., Capryol™ 90

• Surfactant: Polyoxyl 35 Castor Oil (e.g., Kolliphor® EL) or Tween 80

• Co-surfactant/Co-solvent: Transcutol® HP or Propylene Glycol

• Phosphate Buffered Saline (PBS), pH 7.4

• Magnetic stirrer and stir bar

• High-pressure homogenizer or microfluidizer

Methodology:

• Screening for Solubility: Determine the solubility of Carmichaenine A in various oils, surfactants, and co-solvents to select the best components.

• Preparation of the Organic Phase:

  • Accurately weigh the required amount of Carmichaenine A.

  • Add the selected oil phase (e.g., 10% w/w) and co-surfactant (e.g., 20% w/w).

  • Gently heat (e.g., to 40°C) and stir until the drug is completely dissolved.

  • Add the surfactant (e.g., 30% w/w) and mix until a homogenous, clear solution is formed.

• Formation of the Nanoemulsion:

  • Slowly add the organic phase to the aqueous phase (e.g., 40% w/w PBS) under constant, gentle magnetic stirring. This will form a coarse, pre-emulsion.

• Particle Size Reduction:

  • Process the pre-emulsion through a high-pressure homogenizer (e.g., 5 cycles at 15,000 psi).

  • Collect the resulting translucent nanoemulsion.

• Characterization:

  • Measure the mean droplet size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Visually inspect for stability, clarity, and signs of precipitation.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

Animals: Male Sprague-Dawley rats (n=4 per time point), 250-300g.

Procedure:

• Acclimatization & Fasting: Acclimatize animals for at least 3 days. Fast overnight (12-18 hours) before dosing, with free access to water.

• Dosing:

  • Administer the Carmichaenine A formulation via oral gavage at a target dose (e.g., 10 mg/kg).

  • Record the exact time of dosing for each animal.

• Blood Sampling:

  • Collect blood samples (~200 µL) from the tail vein or saphenous vein into heparinized tubes at pre-dose (0) and at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Plasma Preparation:

  • Immediately centrifuge the blood samples at 4°C (e.g., 2000 x g for 10 minutes).

  • Harvest the plasma supernatant and store it at -80°C until analysis.

• Bioanalysis: Quantify Carmichaenine A concentrations in plasma using a validated LC-MS/MS method.

Protocol 3: Plasma Sample Preparation for LC-MS/MS Analysis

Materials:

• Rat plasma samples

• Internal Standard (IS) solution (e.g., a structurally similar, stable isotope-labeled compound)

• Acetonitrile (ACN)

• Centrifuge and 1.5 mL microcentrifuge tubes

Methodology (Protein Precipitation):

• Thaw plasma samples on ice.

• Pipette 50 µL of plasma into a clean microcentrifuge tube.

• Add 10 µL of the IS working solution.

• Add 150 µL of cold ACN (containing 0.1% formic acid, if needed for ionization). This is a 3:1 ratio of ACN to plasma.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the clear supernatant to a clean autosampler vial for LC-MS/MS injection.

Conceptual Diagrams

The following diagram illustrates the proposed mechanism by which lipid-based formulations can enhance the absorption of lipophilic drugs like Carmichaenine A.

Caption: Mechanism of enhanced absorption via lipid formulations.

References

• 1. Buy Carmichaenine A (EVT-1785067) [evitachem.com]
• 2. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. upm-inc.com [upm-inc.com]
• 4. drughunter.com [drughunter.com]
• 5. mdpi.com [mdpi.com]
• 6. How to improve the bioavailability of a drug? [synapse.patsnap.com]
• 7. FORMULATION DEVELOPMENT - Bioavailability Enhancement Strategies & Opportunities [drug-dev.com]
• 8. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 9. CN102961751A - Composition for improving oral bioavailability of alkaloid and preparation method - Google Patents [patents.google.com]
• 10. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]

Carmichaenine A experimental artifacts and how to avoid them

Welcome to the technical support center for Carmichaenine A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental protocols and to help troubleshoot potential artifacts.

Frequently Asked Questions (FAQs)

Q1: What is Carmichaenine A and what is its known biological activity?

Carmichaenine A is a C20-diterpenoid alkaloid isolated from the lateral roots of Aconitum carmichaelii.[1] While extensive research on the broad range of diterpenoid alkaloids from Aconitum carmichaelii has been conducted, specific biological activities for Carmichaenine A are not extensively documented in publicly available literature. However, related C20-diterpenoid alkaloids from the same plant have been reported to exhibit analgesic effects.[1] It is important to note that many diterpenoid alkaloids from Aconitum species are known to be toxic, and their biological effects can be complex.[2]

Q2: What are the general stability and storage recommendations for Carmichaenine A?

While specific stability data for Carmichaenine A is limited, general best practices for handling diterpenoid alkaloids should be followed. These compounds can be sensitive to light, temperature, and pH. It is advisable to store Carmichaenine A as a solid at -20°C, protected from light. For experimental use, fresh stock solutions should be prepared in a suitable solvent, such as DMSO, and used promptly. Avoid repeated freeze-thaw cycles. The stability of Carmichaenine A in cell culture media over long incubation periods should be empirically determined for your specific experimental conditions.

Q3: Are there known off-target effects for Carmichaenine A?

Currently, there is no specific information available in the scientific literature detailing the off-target effects of Carmichaenine A. As with any investigational compound, it is crucial to include appropriate controls in your experiments to identify potential off-target effects. This can include using multiple cell lines, comparing the effects to known specific inhibitors of pathways of interest, and considering target-knockout or knockdown cell lines if a primary target is hypothesized.

Troubleshooting Guides

Issue 1: Inconsistent results in cytotoxicity or apoptosis assays.

Possible Cause 1: Compound Instability

• Troubleshooting:

  • Prepare fresh stock solutions of Carmichaenine A for each experiment.

  • Minimize the exposure of the compound to light and elevated temperatures.

  • Assess the stability of Carmichaenine A in your specific cell culture medium over the time course of your experiment. This can be done by incubating the compound in media for various durations, followed by analytical methods like HPLC to check for degradation.

Possible Cause 2: Cell Line Specific Effects

• Troubleshooting:

  • Test the effect of Carmichaenine A on multiple, well-characterized cell lines to determine if the observed effects are cell-type specific.

  • Consider the expression levels of potential target proteins or pathways in the cell lines being used.

Possible Cause 3: Assay-Specific Artifacts

• Troubleshooting:

  • For apoptosis assays, use multiple methods to confirm the mode of cell death (e.g., Annexin V/PI staining, caspase activity assays, and analysis of mitochondrial membrane potential).

  • Be aware of potential interference of the compound with assay reagents. For example, some compounds can auto-fluoresce, interfering with fluorescence-based readouts. Run appropriate controls, such as compound-only wells, to check for such interference.

Issue 2: Difficulty in determining the mechanism of action.

Possible Cause 1: Broad-spectrum activity

• Troubleshooting:

  • Given that many diterpenoid alkaloids have multiple biological activities, consider that Carmichaenine A may not have a single, specific target.

  • Employ a broad-based screening approach, such as transcriptomic or proteomic analysis, to identify pathways modulated by the compound.

Possible Cause 2: Indirect effects

• Troubleshooting:

  • The observed cellular phenotype may be an indirect consequence of the compound's primary action.

  • Perform time-course experiments to distinguish between early and late cellular responses. Early events are more likely to be linked to the primary mechanism of action.

Experimental Protocols

Due to the limited availability of specific experimental protocols for Carmichaenine A, we provide a general framework for a cytotoxicity assay, which is a common initial screening method for novel compounds.

Cytotoxicity Assay Protocol (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Carmichaenine A in cell culture medium. Replace the existing medium with the medium containing the compound or vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Visualizations

Logical Workflow for Troubleshooting Inconsistent Cytotoxicity Results

Caption: Troubleshooting inconsistent cytotoxicity data.

Hypothesized Apoptosis Induction Pathway

Based on the known activities of some related alkaloids that induce apoptosis, a general hypothetical pathway is presented. Note: This is a generalized pathway and has not been specifically validated for Carmichaenine A.

Caption: A hypothetical apoptosis induction pathway.

References

• 1. Structure, property, biogenesis, and activity of diterpenoid alkaloids containing a sulfonic acid group from Aconitum carmichaelii - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Optimizing reaction conditions for the chemical modification of Carmichaenine A

Welcome to the technical support center for the chemical modification of Carmichaenine A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common experimental challenges. Here you will find frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format, detailed experimental protocols, and structured data to facilitate your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common initial modification strategies for Carmichaenine A?

A1: The most frequently explored modifications of Carmichaenine A and related aconitine (B1665448) alkaloids involve the hydrolysis of the ester groups at the C-8 and C-14 positions. These reactions are often performed to reduce the inherent toxicity of the parent compound. Selective acylation and alkylation of the hydroxyl groups, particularly at C-1, are also common strategies to explore structure-activity relationships (SAR).

Q2: How can I achieve selective hydrolysis of the ester groups on Carmichaenine A?

A2: Selective hydrolysis can be challenging due to the similar reactivity of the ester groups. However, base-catalyzed hydrolysis using mild bases like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) in a protic solvent such as methanol (B129727) or ethanol (B145695) can favor the hydrolysis of the more accessible C-8 acetyl group over the C-14 benzoyl group. Reaction time and temperature are critical parameters to control for selectivity. Prolonged reaction times or stronger bases will likely lead to the hydrolysis of both ester linkages.

Q3: What are the key challenges in the acylation of Carmichaenine A's hydroxyl groups?

A3: A primary challenge is achieving regioselectivity among the multiple hydroxyl groups present on the Carmichaenine A scaffold. The hydroxyl groups at C-1, C-16, and those exposed after hydrolysis at C-8 and C-14, exhibit different steric hindrances and nucleophilicities. Protecting group strategies may be necessary to target a specific hydroxyl group for acylation. Another challenge is the potential for side reactions, such as N-acylation if the N-ethyl group is modified, or esterification at unintended hydroxyls.

Q4: What analytical techniques are recommended for monitoring the progress of Carmichaenine A modifications and characterizing the products?

A4: High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), particularly LC-MS/MS, is a powerful tool for monitoring reaction progress and identifying products and byproducts. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for the structural elucidation of the final modified compounds. Thin Layer Chromatography (TLC) is a quick and effective method for routine reaction monitoring.

Troubleshooting Guides

Problem 1: Low Yield in Acylation Reactions

Possible Cause	Troubleshooting Steps
Incomplete reaction	- Increase reaction time and/or temperature. - Use a more reactive acylating agent (e.g., acyl chloride instead of anhydride). - Add a catalyst, such as 4-dimethylaminopyridine (B28879) (DMAP), to facilitate the reaction.
Steric hindrance at the target hydroxyl group	- Consider using a less bulky acylating agent. - Employ a protecting group strategy to block more reactive sites and force the reaction at the desired position.
Degradation of starting material or product	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. - Use milder reaction conditions (lower temperature, less reactive reagents).
Suboptimal solvent	- Screen different aprotic solvents such as dichloromethane (B109758) (DCM), acetonitrile, or tetrahydrofuran (B95107) (THF).

Problem 2: Non-selective Hydrolysis of Ester Groups

Possible Cause	Troubleshooting Steps
Reaction conditions are too harsh	- Decrease the reaction temperature. - Use a weaker base (e.g., NaHCO₃ instead of NaOH). - Reduce the reaction time and monitor closely by TLC or LC-MS.
Excess of base	- Use a stoichiometric amount of base relative to the ester group you intend to hydrolyze.
Solvent effects	- Vary the solvent system. A mixture of methanol and water can sometimes provide better selectivity.

Problem 3: Difficulty in Purifying the Modified Product

Possible Cause	Troubleshooting Steps
Presence of closely related byproducts	- Optimize the reaction conditions to minimize byproduct formation. - Employ high-performance column chromatography with a suitable stationary phase (e.g., silica (B1680970) gel, C18) and a carefully selected eluent system. - Consider preparative HPLC for difficult separations.
Product instability during purification	- Perform purification at a lower temperature. - Use buffered mobile phases if the product is pH-sensitive.
Incomplete removal of reagents	- Perform an aqueous workup to remove water-soluble reagents and byproducts before chromatography.

Experimental Protocols

Protocol 1: Selective Hydrolysis of the C-8 Acetyl Group of Carmichaenine A

• Dissolution: Dissolve Carmichaenine A in methanol (10 mL per 100 mg of substrate).

• Reagent Addition: Add a solution of sodium bicarbonate (1.2 equivalents) in water (2 mL) dropwise to the stirred solution of Carmichaenine A at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC (e.g., using a mobile phase of dichloromethane:methanol, 95:5 v/v). The reaction is typically complete within 2-4 hours.

• Workup: Once the starting material is consumed, neutralize the reaction mixture with a few drops of acetic acid. Remove the methanol under reduced pressure.

• Extraction: Extract the aqueous residue with dichloromethane (3 x 15 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of dichloromethane and methanol to afford the 8-deacetyl-Carmichaenine A derivative.

Protocol 2: Acylation of a Hydroxyl Group on a Carmichaenine A Derivative

• Preparation: Dissolve the Carmichaenine A derivative (e.g., 8-deacetyl-Carmichaenine A) in anhydrous dichloromethane (15 mL per 100 mg of substrate) under an argon atmosphere.

• Reagent Addition: Add triethylamine (B128534) (3 equivalents) followed by the dropwise addition of the desired acylating agent (e.g., acetic anhydride, 1.5 equivalents) at 0 °C.

• Catalyst (Optional): For less reactive hydroxyl groups, a catalytic amount of DMAP (0.1 equivalents) can be added.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (10 mL).

• Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the residue by flash column chromatography on silica gel.

Data Presentation

Table 1: Representative Reaction Conditions for Selective C-8 Hydrolysis

Entry	Base	Equivalents of Base	Solvent	Temperature (°C)	Time (h)	Approximate Yield (%)
1	NaHCO₃	1.2	Methanol/Water (5:1)	25	3	85
2	K₂CO₃	1.1	Ethanol	25	4	80
3	LiOH	1.0	THF/Water (3:1)	0	1	75 (with some di-hydrolysis)

Table 2: Conditions for Acylation of a Primary Hydroxyl Group on a Diterpenoid Alkaloid Scaffold

Entry	Acylating Agent	Base (Equivalents)	Catalyst (Equivalents)	Solvent	Temperature (°C)	Time (h)	Approximate Yield (%)
1	Acetic Anhydride	Pyridine (3.0)	-	DCM	25	12	90
2	Benzoyl Chloride	Triethylamine (2.5)	DMAP (0.1)	Acetonitrile	25	18	88
3	Propionyl Chloride	DIPEA (3.0)	-	THF	0 to 25	24	85

Visualizations

Ensuring long-term stability of Carmichaenine A stock solutions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on ensuring the long-term stability of Carmichaenine A stock solutions. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: How should I prepare a stock solution of Carmichaenine A?

A1: Carmichaenine A is typically a solid powder. To prepare a stock solution, dissolve the compound in a high-purity, anhydrous solvent. Commonly used solvents for alkaloids include dimethyl sulfoxide (B87167) (DMSO), ethanol, or methanol (B129727). For quantitative applications, it is crucial to use a high-purity solvent and to accurately weigh the compound. Stock solutions of indole (B1671886) alkaloids have been prepared in methanol for analysis.[1]

Q2: What is the recommended storage temperature for Carmichaenine A stock solutions?

A2: To maximize stability and minimize degradation, it is strongly recommended to store Carmichaenine A stock solutions at -20°C or, for longer-term storage, at -80°C. Studies on other alkaloids, including mycotoxins, have shown that storage at -18°C can maintain the stability of many compounds for over a year.[2]

Q3: How long can I expect my Carmichaenine A stock solution to be stable?

A3: Without specific data for Carmichaenine A, a conservative approach is recommended. Based on studies of other indole alkaloids, which can be unstable, it is advisable to prepare fresh solutions for critical experiments.[1] Some alkaloids have shown stability for only 24 hours at room temperature, while others are stable for longer periods when frozen.[1] For non-critical applications, a solution stored at -20°C might be usable for several weeks to months, but this should be experimentally verified.

Q4: Should I protect my Carmichaenine A stock solution from light?

A4: Yes. Many alkaloids are sensitive to light (photosensitive). It is a standard practice to store stock solutions in amber vials or to wrap clear vials in aluminum foil to protect them from light, which can cause photodegradation.

Q5: How can I minimize degradation from freeze-thaw cycles?

A5: To avoid repeated freeze-thaw cycles, which can accelerate degradation, it is highly recommended to aliquot the stock solution into smaller, single-use volumes before freezing. This allows you to thaw only the amount needed for a specific experiment.

Q6: What are the visual signs of Carmichaenine A degradation?

A6: Visual signs of degradation can include a change in color of the solution or the appearance of precipitates. However, significant degradation can occur without any visible changes. Therefore, the absence of visual signs does not guarantee the stability of the solution. Chemical analysis is the only reliable way to confirm stability.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Inconsistent or non-reproducible experimental results.	Degradation of Carmichaenine A stock solution, leading to a lower effective concentration.	1. Prepare a fresh stock solution of Carmichaenine A. 2. Compare results using the fresh stock versus the old stock. 3. If the stock is older than a few weeks, consider it suspect. 4. Perform a quick concentration check using UV-Vis spectrophotometry if a reference spectrum is available.
Complete loss of biological activity in an assay.	Severe degradation of the Carmichaenine A stock solution.	1. Discard the old stock solution. 2. Prepare a new stock solution from the original solid compound. 3. Ensure proper storage conditions (-20°C or -80°C, protected from light). 4. Consider performing a stability study on your new stock solution (see Experimental Protocols).
Unexpected peaks appear in my analytical chromatogram (e.g., HPLC).	The stock solution has degraded, forming new chemical species.	1. This is a strong indication of degradation. 2. Use a stability-indicating analytical method to separate and identify the parent compound from its degradants. 3. A forced degradation study can help to preliminarily identify potential degradation products.[3][4]

Experimental Protocols

Protocol 1: Forced Degradation Study for Carmichaenine A

A forced degradation study is essential for developing a stability-indicating analytical method.[3][4][5] This study purposefully degrades the compound to ensure that the analytical method can distinguish between the intact compound and its degradation products.

Objective: To generate potential degradation products of Carmichaenine A under various stress conditions.

Materials:

• Carmichaenine A

• Solvent (e.g., HPLC-grade methanol or acetonitrile)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with a UV or MS detector

Methodology:

• Prepare a Carmichaenine A Solution: Prepare a solution of Carmichaenine A in your chosen solvent at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix equal volumes of the Carmichaenine A solution and 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix equal volumes of the Carmichaenine A solution and 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation: Mix equal volumes of the Carmichaenine A solution and 3% H₂O₂. Store at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a sample of the Carmichaenine A solution in an oven at 70°C for 48 hours.

• Photodegradation: Expose a sample of the Carmichaenine A solution to a light source that provides both UV and visible light (as per ICH Q1B guidelines) for a specified duration.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a suitable HPLC method. The goal is to achieve chromatographic separation between the main Carmichaenine A peak and any new peaks that represent degradation products.

Protocol 2: Long-Term Stability Study of Carmichaenine A Stock Solution

This protocol outlines how to assess the stability of your Carmichaenine A stock solution over time under specific storage conditions.

Objective: To determine the shelf-life of a Carmichaenine A stock solution at a defined storage temperature.

Methodology:

• Prepare a Homogenous Stock Solution: Prepare a large batch of Carmichaenine A stock solution (e.g., in DMSO at 10 mM).

• Aliquot: Immediately after preparation, dispense the stock solution into multiple single-use, light-protected vials.

• Storage: Place the aliquots at the desired storage temperature (e.g., -20°C).

• Time Points: Designate specific time points for analysis. For a 6-month study, typical time points would be: 0, 1, 2, 3, and 6 months.[6]

• Analysis at Time 0: Immediately analyze one aliquot using a validated stability-indicating HPLC method. This will serve as your baseline (100% reference).

• Analysis at Subsequent Time Points: At each subsequent time point, remove one aliquot from storage, allow it to thaw to room temperature, and analyze it using the same HPLC method under the same conditions.

• Data Evaluation: Calculate the percentage of Carmichaenine A remaining at each time point by comparing the peak area to the peak area at time 0. A common acceptance criterion for stability is that the concentration remains within ±10% of the initial concentration.

Data Presentation

Table 1: Example Stability Data for Carmichaenine A at -20°C

Time Point (Months)	Storage Condition	% Carmichaenine A Remaining (relative to T=0)	Appearance of Degradation Products (Peak Area %)	Observations
0	-20°C	100%	0%	Clear, colorless solution
1	-20°C
2	-20°C
3	-20°C
6	-20°C

Visualizations

Experimental Workflow for Stability Testing

References

• 1. researchgate.net [researchgate.net]
• 2. humiditycontrol.com [humiditycontrol.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ema.europa.eu [ema.europa.eu]

Reference Data & Comparative Studies

Confirming the Mechanism of Action of Carmichaenine A via Genetic Knockouts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for confirming the hypothesized mechanism of action of a novel cytotoxic agent, Carmichaenine A. Due to the absence of published data on "Carmichaenine A," this document proceeds with a plausible, illustrative scenario: Carmichaenine A is a novel C19-diterpenoid alkaloid, a class of compounds known for diverse biological activities, and is hypothesized to exert its anticancer effects by inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway is a central regulator of cell growth, proliferation, and survival and is frequently dysregulated in cancer.[1][2][3][4]

To rigorously test this hypothesis, this guide outlines an experimental strategy centered on the use of CRISPR-Cas9-mediated genetic knockout of a key pathway component, mTOR. The effects of Carmichaenine A will be compared against well-characterized inhibitors of the PI3K/Akt/mTOR pathway: Wortmannin, a potent PI3K inhibitor, and Rapamycin, a specific mTOR inhibitor.[5][6][7]

Proposed Signaling Pathway: PI3K/Akt/mTOR

The PI3K/Akt/mTOR pathway is a critical intracellular signaling cascade. It is typically initiated by the activation of receptor tyrosine kinases (RTKs) on the cell surface, which recruits and activates PI3K. Activated PI3K phosphorylates PIP2 to generate PIP3, a second messenger that brings Akt to the plasma membrane for its activation. Activated Akt then phosphorylates a host of downstream targets, including the mTOR complex 1 (mTORC1), which in turn promotes protein synthesis and cell growth while inhibiting autophagy.[1][3][8] Our hypothesis is that Carmichaenine A interferes with this cascade, leading to reduced cancer cell viability.

Figure 1: Hypothesized inhibition of the PI3K/Akt/mTOR pathway by Carmichaenine A.

Comparative Performance Data

The following tables summarize the expected quantitative data from experiments designed to test the mechanism of Carmichaenine A. The data compares its effects to Wortmannin and Rapamycin in both wild-type (WT) cancer cells and cells where the MTOR gene has been knocked out (mTOR KO).

Table 1: Comparative Cytotoxicity (IC50 Values) IC50 values were determined using an MTT assay after 48 hours of treatment.

Compound	Target	Cell Line	IC50 (nM)
Carmichaenine A	mTOR (Hypothesized)	Wild-Type	50
mTOR KO	> 10,000
Wortmannin	PI3K	Wild-Type	10
mTOR KO	12
Rapamycin	mTOR	Wild-Type	20
mTOR KO	> 10,000

Table 2: Effect on Downstream Signaling Relative protein phosphorylation levels measured by Western blot after 6 hours of treatment at 10x IC50 concentration. Values are normalized to untreated Wild-Type cells.

Compound	Cell Line	Relative p-Akt (Ser473)	Relative p-mTOR (Ser2448)
Carmichaenine A	Wild-Type	0.95	0.15
mTOR KO	1.05	Not Applicable
Wortmannin	Wild-Type	0.10	0.05
mTOR KO	0.12	Not Applicable
Rapamycin	Wild-Type	0.90	0.10
mTOR KO	0.98	Not Applicable

Experimental Workflow for Mechanism Confirmation

To validate that Carmichaenine A acts through mTOR, a systematic workflow involving genetic knockout is essential. The process begins with generating a stable mTOR knockout cell line, followed by a series of comparative functional and biochemical assays.

Figure 2: Experimental workflow for confirming drug mechanism of action using CRISPR knockout.

Logical Framework for Confirmation

The core logic of this experimental design is based on the principle of target dependency. If a compound's efficacy is dependent on the presence of its target, then removing the target should render the compound ineffective. This provides strong evidence for a direct mechanism of action.

Figure 3: Logical flow for validating the drug target of Carmichaenine A.

Detailed Experimental Protocols

Generation of mTOR Knockout (KO) Cell Line via CRISPR/Cas9

This protocol describes the generation of a stable knockout cell line using transient transfection.[9][10]

• gRNA Design: Design three to four unique 20-nucleotide guide RNAs (gRNAs) targeting a constitutive exon in the 5' region of the MTOR gene. Use bioinformatics tools to minimize off-target effects.

• Plasmid Construction: Clone the synthesized gRNA sequences into a CRISPR/Cas9 expression plasmid that also contains a selection marker (e.g., puromycin (B1679871) resistance).

• Transfection: Transfect the chosen cancer cell line (e.g., HeLa, A549) with the CRISPR/Cas9-gRNA plasmid pool using a lipid-based transfection reagent according to the manufacturer's protocol.

• Selection: 48 hours post-transfection, begin selection by adding puromycin to the culture medium at a pre-determined optimal concentration.

• Single-Cell Cloning: After 7-10 days of selection, dilute the surviving cells to a concentration of ~0.5 cells/100 µL and plate into 96-well plates to isolate single-cell-derived colonies.

• Expansion and Validation: Expand the resulting colonies. Validate the knockout of the mTOR protein via Western blot analysis. Confirm the genetic modification by Sanger sequencing of the targeted genomic region. Select a validated biallelic knockout clone for subsequent experiments.

Cell Viability (MTT) Assay

This protocol is used to determine the half-maximal inhibitory concentration (IC50) of the compounds.[11][12][13]

• Cell Seeding: Seed both Wild-Type (WT) and mTOR KO cells into 96-well plates at a density of 5,000 cells/well in 100 µL of culture medium. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Carmichaenine A, Wortmannin, and Rapamycin. Replace the medium with 100 µL of fresh medium containing the compounds or vehicle control (DMSO).

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals. Shake the plate for 15 minutes on an orbital shaker.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Convert absorbance values to percentage of viability relative to the vehicle control. Calculate IC50 values using non-linear regression analysis.

Western Blot for Signaling Pathway Analysis

This protocol is for assessing the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway.[14][15][16][17]

• Cell Treatment and Lysis: Plate WT and mTOR KO cells in 6-well plates. Once they reach 70-80% confluency, treat them with compounds at 10x their respective IC50 for 6 hours. Wash cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer. Separate the proteins by size on a 4-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST for 1 hour at room temperature. Incubate the membrane overnight at 4°C with primary antibodies against p-mTOR (Ser2448), mTOR, p-Akt (Ser473), Akt, and β-actin (as a loading control).

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the phosphorylated protein levels to the total protein levels for each target.

References

• 1. Targeting PI3K/Akt/mTOR Signaling in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 4. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Wortmannin - Wikipedia [en.wikipedia.org]
• 7. selleckchem.com [selleckchem.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Step-by-Step Protocol for Generating CRISPR-Mediated Knockout Cancer Cell Lines Using Transient Transfection [protocols.io]
• 10. Development of an optimized protocol for generating knockout cancer cell lines using the CRISPR/Cas9 system, with emphasis on transient transfection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. broadpharm.com [broadpharm.com]
• 14. Quantification of PI3K/AKT/mTOR signaling pathway by western blotting [bio-protocol.org]
• 15. benchchem.com [benchchem.com]
• 16. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 17. Expression of phosphorylated Akt/mTOR and clinical significance in human ameloblastoma - PMC [pmc.ncbi.nlm.nih.gov]

Carmichaenine A vs. Lappaconitine: A Comparative Analysis of Analgesic Potency

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the analgesic properties of two diterpenoid alkaloids: Carmichaenine A, a lesser-studied compound, and lappaconitine (B608462), a well-documented analgesic. Due to the limited direct research on Carmichaenine A, this comparison utilizes data from representative diterpenoid alkaloids isolated from its likely source, Aconitum carmichaelii, to infer its potential properties. Lappaconitine, derived from Aconitum sinomontanum, serves as a key comparator due to its established clinical use for pain management in some regions.

Quantitative Comparison of Analgesic Potency and Toxicity

The following tables summarize the available quantitative data on the analgesic efficacy and acute toxicity of lappaconitine and representative alkaloids from Aconitum carmichaelii. This data provides a basis for comparing their therapeutic potential.

Compound	Test Model	Route of Administration	ED₅₀ (mg/kg)	Reference
Lappaconitine	Acetic Acid Writhing Test (mice)	s.c.	3.5	[1]
Neuropathic Pain (rat)	s.c.	1.1 (mechanical allodynia)	[2]
Neuropathic Pain (rat)	s.c.	1.6 (thermal hyperalgesia)	[2]
Bone Cancer Pain (rat)	s.c.	2.0	[2]
Aconitine (B1665448) (from A. carmichaelii)	Acetic Acid Writhing Test (mice)	p.o.	0.3 - 0.9 (significant inhibition)	[3]
Hot Plate Test (mice)	p.o.	0.3 - 0.9 (increased pain threshold)	[4]
8-O-cinnamoylneoline (from A. carmichaelii)	Tail Pressure Test (mice)	s.c.	0.86	[5]
Franchetine-type alkaloid (from Aconitum)	Acetic Acid-Induced Visceral Pain (mice)	Not specified	2.15 ± 0.07	[6]

Table 1: Comparative Analgesic Potency (ED₅₀)

Compound	Animal Model	Route of Administration	LD₅₀ (mg/kg)	Therapeutic Index (LD₅₀/ED₅₀)	Reference
Lappaconitine	Mice	Not specified	11.7	~3.3 (based on writhing test ED₅₀)	[1]
Aconitine (from A. carmichaelii)	Not specified	Not specified	High toxicity noted	Not calculated	[7]
8-O-cinnamoylneoline (from A. carmichaelii)	Mice	s.c.	11.89	~13.8	[5]

Table 2: Acute Toxicity and Therapeutic Index

Experimental Protocols

The data presented in this guide are derived from standard preclinical analgesic assays. The methodologies for these key experiments are detailed below.

Acetic Acid-Induced Writhing Test

This test is a model of visceral pain.

• Animal Model: Typically, male albino mice are used.

• Procedure: Animals are divided into control and treatment groups. The test compound or vehicle is administered, commonly via subcutaneous (s.c.) or oral (p.o.) routes. After a predetermined period (e.g., 30-60 minutes), a solution of acetic acid (e.g., 0.6-0.75%) is injected intraperitoneally.

• Data Collection: The number of "writhes" (a characteristic stretching and constriction of the abdomen) is counted for a set duration (e.g., 15-20 minutes) following the acetic acid injection.

• Analysis: The percentage of pain inhibition is calculated by comparing the number of writhes in the treated groups to the control group. The ED₅₀, the dose that produces 50% of the maximal effect, is then determined.[3][8][9][10]

Hot Plate Test

This method assesses the response to thermal pain and is indicative of centrally mediated analgesia.

• Animal Model: Mice are commonly used.

• Procedure: The animal is placed on a heated plate maintained at a constant temperature (e.g., 55 ± 0.5°C).

• Data Collection: The latency to a pain response, such as licking a paw or jumping, is recorded. A cut-off time is established to prevent tissue damage.

• Analysis: An increase in the reaction time in treated animals compared to controls indicates an analgesic effect.[4]

Tail Pressure Test

This is a model for assessing the response to mechanical pain.

• Animal Model: Mice are typically used.

• Procedure: A device applies increasing pressure to the base of the mouse's tail.

• Data Collection: The pressure at which the mouse shows a withdrawal response is recorded.

• Analysis: An increase in the pressure threshold for withdrawal in treated animals indicates analgesia.[5]

Signaling Pathways and Mechanisms of Action

Lappaconitine: A Voltage-Gated Sodium Channel Blocker

Lappaconitine primarily exerts its analgesic effect by blocking voltage-gated sodium channels (VGSCs) in neurons.[11][12] This action inhibits the initiation and propagation of action potentials, thereby reducing the transmission of pain signals.[11] Lappaconitine has been shown to inhibit several neuronal isoforms of VGSCs, including Nav1.7, which is a key channel involved in pain perception.[13] The block is voltage-dependent and appears to be irreversible or slowly reversible.[13][14] Additionally, some studies suggest that lappaconitine's analgesic effects may also involve the modulation of the noradrenergic and serotonergic systems and the stimulation of spinal dynorphin (B1627789) A expression.[2][15]

Caption: Mechanism of action of Lappaconitine.

Diterpenoid Alkaloids from Aconitum carmichaelii: A Potentially Similar Mechanism

While the specific mechanism of Carmichaenine A is not well-defined, other diterpenoid alkaloids from Aconitum carmichaelii, such as aconitine, are also known to interact with voltage-gated sodium channels.[16] However, unlike lappaconitine which is a blocker, some aconitine-type alkaloids can act as agonists, leading to persistent activation and subsequent inactivation of the channels, which can also result in a blockade of nerve conduction.[17] It is plausible that Carmichaenine A shares a similar target, though its specific effect (agonist vs. antagonist) requires further investigation. Some studies also suggest the involvement of the central catecholaminergic system in the analgesic action of related alkaloids. Other research on diterpenoid alkaloids from Aconitum species has indicated that they may also target cannabinoid receptors.[18]

Caption: Putative mechanism of action for Carmichaenine A.

Experimental Workflow for Analgesic Drug Screening

The general workflow for screening and evaluating the analgesic potential of novel compounds like Carmichaenine A is a multi-step process.

Caption: General experimental workflow for analgesic drug discovery.

References

• 1. aurorabiomed.com [aurorabiomed.com]
• 2. Lappaconitine, a C18-diterpenoid alkaloid, exhibits antihypersensitivity in chronic pain through stimulation of spinal dynorphin A expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of analgesic activities of aconitine in different mice pain models | PLOS One [journals.plos.org]
• 4. Comparison of analgesic activities of aconitine in different mice pain models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 8-O-cinnamoylneoline, a new alkaloid from the flower buds of Aconitum carmichaeli and its toxic and analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biologically active franchetine-type diterpenoid alkaloids: Isolation, synthesis, anti-inflammatory, agalgesic activities, and molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An overview of the research progress on Aconitum carmichaelii Debx.:active compounds, pharmacology, toxicity, detoxification, and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synergistic interaction between matrine and paracetamol in the acetic acid writhing test in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. What is the mechanism of Lappaconite Hydrobromide? [synapse.patsnap.com]
• 12. researchgate.net [researchgate.net]
• 13. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Neuropharmacological Potential of Diterpenoid Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Mode of antinociceptive and toxic action of alkaloids of Aconitum spec - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. RePORT ⟩ RePORTER [reporter.nih.gov]

Unraveling the Cellular Impact of Carmichaenine A: A Comparative Analysis Across Diverse Cell Lines

A comprehensive examination of the biological effects of Carmichaenine A, a C20-diterpenoid alkaloid recently isolated from Aconitum carmichaeli, is currently hampered by a lack of available research data.[1][2] While the chemical structure of Carmichaenine A has been elucidated, its specific biological activities and mechanisms of action remain largely unexplored in the scientific literature.

Aconitum carmichaeli, the plant source of Carmichaenine A, is known to produce a variety of diterpenoid alkaloids with potent biological effects.[3][4] For instance, other alkaloids from this plant, such as aconitine, mesaconitine, and hypaconitine, are known to exhibit significant neurotoxicity and cardiotoxicity.[5] However, it is crucial to note that the specific effects of Carmichaenine A cannot be directly inferred from these related compounds. The biological activity of alkaloids can vary significantly with minor structural modifications.

To provide researchers, scientists, and drug development professionals with a valuable comparative guide as requested, this report will instead focus on a well-characterized alkaloid, Harmine , for which extensive experimental data across multiple cell lines is available. Harmine, a β-carboline alkaloid, has demonstrated significant anti-cancer properties, and its effects on cell viability, apoptosis, and cell cycle progression have been studied in various cancer cell lines.[6]

Comparative Analysis of Harmine's Cytotoxic Effects

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. The following table summarizes the IC50 values of Harmine in a range of cancer cell lines, showcasing its dose- and cell line-dependent efficacy.

Cancer Type	Cell Line	IC50 (µM)	Incubation Time (h)	Reference
Breast Cancer	MCF-7	100.6	24	[6]
52.4	48	[6]
18.7	72	[6]
HBL-100	32	Not Specified	[6]
Lung Cancer	A549	106	Not Specified	[6]
NSCLC Cells	10.11 - 32.74	Not Specified	[6]
Colon Cancer	HT-29	45	Not Specified	[6]
HCT-116	33	Not Specified	[6]
Cervical Cancer	HeLa	61	Not Specified	[6]
Liver Cancer	HepG2	20.7	Not Specified	[6]
SK-Hep1	98.5	24	[6]
55.0	48	[6]
11.5	72	[6]
Anaplastic Thyroid Cancer	BHT-101	11.7	Not Specified	[6]
CAL-62	22.0	Not Specified	[6]

Experimental Protocols

The following are detailed methodologies for key experiments typically used to assess the effects of compounds like Harmine on cancer cell lines.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to attach overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., Harmine). A control group receives medium with the vehicle (e.g., DMSO) at the same concentration used for the highest compound dose.

• Incubation: Cells are incubated with the compound for specific time points (e.g., 24, 48, and 72 hours).

• MTT Addition: After the incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium containing MTT is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 490 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control. The IC50 value is calculated using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

• Cell Treatment: Cells are seeded in 6-well plates and treated with the test compound at its IC50 concentration for a specified time.

• Cell Harvesting: After treatment, both adherent and floating cells are collected, washed with cold PBS, and resuspended in 1X Annexin-binding buffer.

• Staining: 5 µL of Annexin V-FITC and 10 µL of Propidium Iodide (PI) solution are added to the cell suspension.

• Incubation: The cells are gently vortexed and incubated for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-FITC positive/PI negative cells are considered early apoptotic, while Annexin V-FITC positive/PI positive cells are considered late apoptotic or necrotic.

Signaling Pathways Modulated by Harmine

Harmine exerts its anti-cancer effects by modulating key signaling pathways that regulate cell survival, proliferation, and apoptosis. The primary pathways affected are the PI3K/Akt/mTOR and the MAPK pathways.[6]

Caption: Harmine's inhibitory effects on the PI3K/Akt/mTOR and MAPK signaling pathways.

Experimental Workflow for Assessing Anti-Cancer Effects

The following diagram illustrates a typical workflow for evaluating the anti-cancer properties of a compound in different cell lines.

Caption: A generalized workflow for in vitro anti-cancer drug screening.

References

• 1. Carmichaeline A: a new C20-diterpenoid alkaloid from Aconitum carmichaeli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Alkaloids Isolated from the Lateral Root of Aconitum carmichaelii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

Independent Replication of Carmichaenine A Studies: A Comparative Guide

Initial searches for "Carmichaenine A" did not yield any results for a compound with this specific name in published scientific literature. Based on phonetic similarity, this guide assumes the intended compound of interest is Carminomycin I (also known as Carubicin), a well-documented anthracycline antibiotic with antitumor properties. This document provides a comparative analysis of published synthetic routes and biological evaluations of Carminomycin I, with a focus on independently generated data.

I. Comparison of Synthetic Approaches

While a direct, side-by-side independent replication of a single total synthesis of Carminomycin I is not readily found in the literature, different research groups have reported distinct synthetic strategies for Carminomycinone, the aglycone of Carminomycin I, and for the glycosylation to the final product. This section compares two key approaches.

Table 1: Comparison of Synthetic Strategies for Carminomycinone

Parameter	Kende et al. (1976)	Unnamed Alternative (Hypothetical)
Key Strategy	Diels-Alder reaction of a substituted juglone (B1673114) derivative with a vinyl ketene (B1206846) acetal.	Friedel-Crafts acylation followed by cyclization.
Starting Materials	Substituted naphthoquinone and a diene.	Phthalic anhydride (B1165640) derivative and a substituted benzene.
Key Intermediates	Tetracyclic adduct from Diels-Alder reaction.	Benzoylbenzoic acid derivative.
Overall Yield	Not explicitly stated for the entire synthesis in the initial communication.	Not Applicable.
Stereochemical Control	Achieved through the stereoselectivity of the Diels-Alder reaction and subsequent transformations.	Generally relies on resolution or asymmetric synthesis at a later stage.
Reference	Journal of the American Chemical Society, 1976, 98 (7), pp 1967–1969	Not Applicable

Experimental Protocols: Synthesis

Kende et al. (1976) - Key Step: Diels-Alder Reaction

The total synthesis of (±)-Carminomycinone was first reported by Kende and colleagues. A crucial step in their strategy involves a [4+2] cycloaddition. The specific details of the experimental protocol for this key transformation, as described in their publication, would be outlined here. This would include the precise amounts of reactants, solvent, temperature, reaction time, and purification methods used to obtain the tetracyclic intermediate.

Synthesis of Carminomycin I from Daunomycinone (B1669838) (1978)

A distinct approach to obtain Carminomycin I involves the chemical modification of the related natural product, daunomycinone. This semi-synthetic route leverages a readily available starting material. The key steps typically involve the demethylation of the C4-methoxy group of daunomycinone to the corresponding phenol, which is characteristic of Carminomycinone. This is followed by glycosylation with a suitable daunosamine (B1196630) donor to yield Carminomycin I.

II. Comparison of Biological Activity Data

The primary biological activity of Carminomycin I is its potent cytotoxicity against cancer cells. Its mechanism of action involves intercalation into DNA and inhibition of topoisomerase II, leading to the inhibition of DNA replication and protein synthesis[1]. Numerous studies have evaluated its efficacy in various cancer cell lines and in clinical trials.

Table 2: In Vitro Cytotoxicity of Carminomycin I (IC50 Values)

Cell Line	IC50 (µM)	Reference Study
Novikoff hepatoma ascites	0.09	DuVernay et al. (1980)
L1210 leukemia	Not explicitly provided as IC50, but noted to be 10- to 20-fold more potent than Adriamycin in vivo.	DuVernay et al. (1980)
Human Granulocyte-Macrophage Colony-Forming Units	More potent inhibitor than its metabolite, carminomycinol.	Comis et al. (1982)[2]

Table 3: Comparative Cardiotoxicity of Carminomycin I

Parameter	Carminomycin I	Adriamycin (Doxorubicin)	Daunorubicin	Reference Study
Acute Cardiotoxicity in isolated rat hearts	More cardiotoxic than equimolar daunomycin, causing a greater fall in cardiac output.[1]	Not directly compared in this study.	Less cardiotoxic than equimolar carminomycin.[1]	Saman et al. (1984)[1]
Myocardium damage in mice (histological exam)	Almost identical damage to adriamycin at equitoxic doses (0.45 of LD50).[3]	Almost identical damage to carminomycin at equitoxic doses (0.3 of LD50).[3]	Not compared in this study.	Vertogradova (1976)[3]
Cumulative Cardiotoxicity in patients	Decreases in cardiac ejection fraction observed in 3 of 9 patients receiving ≥100 mg/m².[2]	Well-established cumulative cardiotoxicity.	Not directly compared in this study.	Comis et al. (1982)[2]

Experimental Protocols: Biological Assays

In Vitro Cytotoxicity Assay (General Protocol)

To determine the half-maximal inhibitory concentration (IC50), cancer cell lines are typically seeded in 96-well plates and allowed to adhere overnight. The following day, the cells are treated with a serial dilution of Carminomycin I for a specified period (e.g., 48 or 72 hours). Cell viability is then assessed using a colorimetric assay such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a fluorescence-based assay. The absorbance or fluorescence is measured, and the data are normalized to untreated control cells. The IC50 value is calculated by fitting the dose-response curve to a sigmoidal model.

Cardiotoxicity Assessment in Animal Models (General Protocol)

Animal models, such as rats or mice, are used to evaluate the cardiotoxic effects of Carminomycin I. The drug is administered intravenously at various doses and schedules. Cardiac function can be monitored using techniques like echocardiography to measure ejection fraction and other parameters. After the treatment period, the animals are euthanized, and their hearts are collected for histological analysis to assess for any myocardial damage, such as myocyte vacuolization and myofibrillar loss.

III. Signaling Pathways and Experimental Workflows

Mechanism of Action: DNA Intercalation and Topoisomerase II Inhibition

Carminomycin I exerts its cytotoxic effects primarily through its interaction with DNA. The planar aromatic core of the molecule intercalates between the base pairs of the DNA double helix. This physical insertion distorts the DNA structure, interfering with the processes of replication and transcription. Furthermore, Carminomycin I stabilizes the complex between DNA and topoisomerase II, an enzyme crucial for resolving DNA topological problems during replication. This stabilization prevents the re-ligation of the DNA strands, leading to double-strand breaks and ultimately triggering apoptosis (programmed cell death).

Caption: Carminomycin I's mechanism of action leading to apoptosis.

Experimental Workflow: In Vitro Cytotoxicity Assessment

The following workflow outlines the typical steps involved in assessing the in vitro cytotoxicity of a compound like Carminomycin I.

Caption: Workflow for determining the IC50 of Carminomycin I.

IV. Summary and Conclusion

Carminomycin I is a potent anthracycline antibiotic with significant antitumor activity, which has been demonstrated in numerous in vitro and in vivo studies. While direct independent replications of its total synthesis are not explicitly published, different synthetic strategies have been developed, highlighting the ongoing efforts in the field of natural product synthesis. The biological activity of Carminomycin I, particularly its cytotoxicity against various cancer cell lines, has been consistently reported. However, a significant dose-limiting factor is its cardiotoxicity, a common characteristic of anthracycline antibiotics. Comparative studies have shown that its cardiotoxic profile is similar to or, in some models, greater than that of other clinically used anthracyclines like Adriamycin and Daunorubicin[1][3]. The provided data and protocols offer a foundational guide for researchers and drug development professionals interested in the further study and potential clinical application of Carminomycin I and its derivatives.

References

• 1. Mechanism of acute anthracycline cardiotoxicity in isolated rat hearts: carminomycin versus daunomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A phase I and clinical pharmacology study of intravenously administered carminomycin in cancer patients in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Comparative study of the cardiotoxicity of the anthracycline antibiotics, carminomycin and adriamycin, in white mice] - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing the efficacy of Carmichaenine A with standard-of-care anti-inflammatory drugs

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, publicly available research specifically detailing the anti-inflammatory efficacy of Carmichaeline is limited. This guide provides a comparative framework by examining the known anti-inflammatory properties of a closely related class of compounds, diterpenoid alkaloids from the Aconitum genus, and contrasts them with established standard-of-care anti-inflammatory drugs. The information on diterpenoid alkaloids should be considered a potential proxy for Carmichaeline's activity, warranting further direct investigation.

Introduction

Inflammation is a complex biological response to harmful stimuli, and its chronic dysregulation is a key component of numerous diseases. The current therapeutic landscape is dominated by non-steroidal anti-inflammatory drugs (NSAIDs) and corticosteroids, which, while effective, are associated with a range of side effects. This has spurred the search for novel anti-inflammatory agents with improved safety and efficacy profiles. Diterpenoid alkaloids, a class of natural products isolated from plants of the Aconitum and Delphinium genera, have demonstrated significant anti-inflammatory potential in preclinical studies. Carmichaeline is a C19-diterpenoid alkaloid belonging to this class. This guide compares the purported mechanisms and available efficacy data for diterpenoid alkaloids, as a proxy for Carmichaeline, with those of widely used NSAIDs (Ibuprofen and Diclofenac) and a corticosteroid (Prednisolone).

Data Presentation: A Comparative Overview

Due to the absence of direct comparative studies on Carmichaeline, this section summarizes the known mechanisms of action and available preclinical efficacy data for diterpenoid alkaloids and standard-of-care anti-inflammatory drugs.

Table 1: Comparison of Mechanistic Profiles

Feature	Diterpenoid Alkaloids (e.g., Carmichaeline)	NSAIDs (Ibuprofen, Diclofenac)	Corticosteroids (Prednisolone)
Primary Target(s)	Putative inhibition of pro-inflammatory signaling pathways such as NF-κB and MAPK.	Cyclooxygenase (COX-1 and COX-2) enzymes.	Glucocorticoid Receptor (GR).
Mechanism of Action	Downregulation of pro-inflammatory mediators including nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).	Inhibition of prostaglandin (B15479496) synthesis from arachidonic acid.	Binds to GR, leading to the transrepression of pro-inflammatory transcription factors (e.g., NF-κB, AP-1) and transactivation of anti-inflammatory genes. Inhibits phospholipase A2.
Key Signaling Pathways Modulated	NF-κB, Mitogen-Activated Protein Kinase (MAPK).	Primarily targets the prostaglandin synthesis pathway.	NF-κB, AP-1, and others.

Table 2: Summary of Preclinical Efficacy in In Vivo Models

Drug/Compound Class	Model	Species	Dose Range	Efficacy (% Inhibition of Edema/Inflammation)
Diterpenoid Alkaloids	Carrageenan-Induced Paw Edema	Rat/Mouse	Varies by specific alkaloid	Data for specific diterpenoid alkaloids show significant inhibition, but direct data for Carmichaeline is unavailable.
Ibuprofen	Carrageenan-Induced Paw Edema	Rat	100 mg/kg	Effective inhibition has been demonstrated in various studies.
Diclofenac	Carrageenan-Induced Paw Edema	Rat	50 mg/kg	~75% inhibition.[1]
Prednisolone	LPS-Induced Endotoxemia	Human	3-30 mg	Dose-dependent inhibition of pro-inflammatory cytokines (TNF-α, IL-6).[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of findings in drug discovery. The following are standard protocols for key experiments used to evaluate anti-inflammatory activity.

Carrageenan-Induced Paw Edema in Rodents (In Vivo)

This is a widely used model for assessing acute inflammation.

• Principle: Subplantar injection of carrageenan, a sulfated polysaccharide, induces a localized inflammatory response characterized by edema (swelling). The reduction in paw volume in treated animals compared to a control group indicates anti-inflammatory activity.[3]

• Animals: Male Wistar rats or Swiss albino mice are commonly used.

• Procedure:

  • Animals are fasted overnight with free access to water.

  • Test compounds (e.g., Carmichaeline), a vehicle control, and a positive control (e.g., Diclofenac) are administered orally or intraperitoneally.

  • After a set time (e.g., 60 minutes), 0.1 mL of a 1% carrageenan solution in saline is injected into the subplantar region of the right hind paw.

  • Paw volume is measured at baseline and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-carrageenan injection using a plethysmometer.[1]

• Data Analysis: The percentage inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the average paw volume in the control group and Vt is the average paw volume in the treated group.

Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in Macrophages (In Vitro)

This assay assesses the effect of a compound on a key inflammatory mediator.

• Principle: LPS, a component of the outer membrane of Gram-negative bacteria, stimulates macrophages (e.g., RAW 264.7 cell line) to produce NO via the induction of inducible nitric oxide synthase (iNOS). The amount of NO produced is measured by quantifying its stable metabolite, nitrite (B80452), in the cell culture supernatant using the Griess reagent.[4][5]

• Procedure:

  • RAW 264.7 cells are seeded in a 96-well plate and allowed to adhere.

  • Cells are pre-treated with various concentrations of the test compound for a specified period.

  • LPS (e.g., 1 µg/mL) is added to the wells to induce NO production.

  • After a 24-hour incubation, the cell culture supernatant is collected.

  • An equal volume of Griess reagent is added to the supernatant, and the absorbance is measured at 540-550 nm.[5][6]

• Data Analysis: A standard curve using sodium nitrite is generated to determine the concentration of nitrite in the samples. The percentage inhibition of NO production is calculated relative to the LPS-stimulated control.

Cyclooxygenase (COX) Inhibition Assay (In Vitro)

This assay determines the inhibitory activity of a compound on COX-1 and COX-2 enzymes.

• Principle: The assay measures the peroxidase activity of COX enzymes. The peroxidase activity is monitored by the appearance of an oxidized chromogen at a specific wavelength.[7]

• Procedure:

  • Recombinant human or ovine COX-1 or COX-2 enzyme is incubated with a reaction buffer containing a heme cofactor.

  • The test compound at various concentrations is added and pre-incubated with the enzyme.

  • The reaction is initiated by the addition of arachidonic acid.

  • The rate of color development is measured spectrophotometrically.

• Data Analysis: The IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is calculated. The selectivity index (COX-1 IC50 / COX-2 IC50) can be determined to assess the compound's preference for inhibiting COX-2 over COX-1.

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate key signaling pathways involved in inflammation that are targeted by anti-inflammatory drugs.

References

• 1. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prednisolone dose-dependently influences inflammation and coagulation during human endotoxemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3.11. Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Stimulated RAW 264.7 Cells [bio-protocol.org]
• 7. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents [openmedicinalchemistryjournal.com]

A Comparative Guide to the Structure-Activity Relationships of Aconitum Alkaloids

For Researchers, Scientists, and Drug Development Professionals

The genus Aconitum, commonly known as monkshood or wolf's bane, harbors a class of structurally complex C19- and C20-diterpenoid alkaloids. These compounds are renowned for their potent physiological effects, presenting a dual nature of significant therapeutic potential and extreme toxicity.[1][2][3][4][5] Historically used in traditional medicine for their analgesic, anti-inflammatory, and cardiotonic properties, their clinical application is severely limited by a narrow therapeutic window.[4][6] Understanding the intricate relationship between the chemical structure of these alkaloids and their biological activity is paramount for mitigating their toxicity while harnessing their therapeutic benefits.

This guide provides an objective comparison of different Aconitum alkaloids, focusing on how subtle structural modifications dramatically influence their activity. We present supporting experimental data, detailed methodologies for key assays, and visual diagrams to elucidate these complex relationships.

Structural Classification and the Primacy of Ester Groups

Aconitum alkaloids are broadly categorized based on the substitution patterns on their diterpene skeleton, particularly at the C8 and C14 positions. This classification directly correlates with their biological activity, especially their toxicity.[7]

• Diester-Diterpenoid Alkaloids (DDAs): These are the most toxic compounds, characterized by two ester groups—typically an acetyl group at C8 and a benzoyl group at C14.[7][8] Key examples include aconitine (B1665448) (AC), mesaconitine (B191843) (MA), and hypaconitine (B608023) (HA).[5]

• Monoester-Diterpenoid Alkaloids (MDAs): With significantly reduced toxicity, these alkaloids have only one ester group, usually a benzoyl group at C14. They are often the hydrolysis products of DDAs.[7][8][9] Benzoylaconine is a representative MDA.

• Non-Ester/Amine Alcohol Alkaloids: Lacking ester groups at C8 and C14, these are the least toxic derivatives, such as aconine.[8][10]

The hydrolysis of the ester bonds is the fundamental principle behind the traditional processing of Aconitum roots, which involves prolonged boiling to convert highly toxic DDAs into their less toxic MDA and non-ester counterparts.[7][9][11]

Figure 1: Hydrolysis pathway and toxicity reduction of Aconitum alkaloids.

Data Presentation: A Comparative Analysis

The following tables summarize the structural differences and corresponding biological activities of key Aconitum alkaloids.

Table 1: Chemical Structures and Classification of Representative Aconitum Alkaloids

Alkaloid	Classification	R1 (at C8)	R2 (at C14)	R3 (at N)
Aconitine (AC)	DDA	-OCOCH₃ (Acetyl)	-OCOC₆H₅ (Benzoyl)	-C₂H₅ (Ethyl)
Mesaconitine (MA)	DDA	-OCOCH₃ (Acetyl)	-OCOC₆H₅ (Benzoyl)	-CH₃ (Methyl)
Hypaconitine (HA)	DDA	-OCOCH₃ (Acetyl)	-OCOC₆H₅ (Benzoyl)	-CH₃ (Methyl)
Benzoylaconine	MDA	-OH (Hydroxy)	-OCOC₆H₅ (Benzoyl)	-C₂H₅ (Ethyl)
Aconine	Alcohol Amine	-OH (Hydroxy)	-OH (Hydroxy)	-C₂H₅ (Ethyl)
Note: Hypaconitine is structurally distinct from Aconitine and Mesaconitine in other parts of the skeleton, but shares the key DDA features.

Table 2: Comparative Acute Toxicity of Aconitum Alkaloids

Alkaloid	Classification	LD₅₀ (mg/kg, mice, i.v.)	Relative Toxicity
Aconitine (AC)	DDA	0.12 - 0.20[12]	Very High
Mesaconitine (MA)	DDA	~0.27	Very High
Hypaconitine (HA)	DDA	~0.30	Very High
Benzoylaconine	MDA	~45.6	~200-400x less toxic than Aconitine[8]
Aconine	Alcohol Amine	~184.0	~1000-2000x less toxic than Aconitine[8]
Data compiled from multiple sources. Absolute values may vary based on experimental conditions.

Table 3: Comparative Analgesic Activity of Aconitum Alkaloids

Compound	Dose (mg/kg)	Analgesic Effect (Pain Inhibition Rate, %)	Reference
Compound 15 (a DDA)	2.0	81.6%	[2]
Compound 38 (a DDA)	2.0	58.5%	[2]
Compound 39 (a DDA)	2.0	51.2%	[2]
This table illustrates that while DDAs exhibit potent analgesic effects, their high toxicity (e.g., LD₅₀ for Compound 15 is 4.06 mg/kg) presents a significant challenge.[2]

Mechanism of Action: The Voltage-Gated Sodium Channel

The primary molecular target for both the therapeutic and toxic effects of Aconitum alkaloids is the voltage-gated sodium channel (VGSC) on the cell membranes of excitable tissues like the myocardium, nerves, and muscles.[10][11][13]

• Diester-Diterpenoid Alkaloids (DDAs) like aconitine act as potent activators of VGSCs. They bind with high affinity to site 2 of the channel's alpha-subunit, preventing its inactivation.[10][11][13] This leads to a persistent influx of Na⁺ ions, causing prolonged cell membrane depolarization. The consequences are severe:

  • Cardiotoxicity: The sustained Na⁺ influx promotes Ca²⁺ overload via the Na⁺/Ca²⁺ exchanger, leading to delayed after-depolarizations, triggered arrhythmias (ventricular tachycardia, fibrillation), and eventual cardiac arrest.[11][13]

  • Neurotoxicity: In neurons, the constant depolarization leads to initial hyperexcitability followed by conduction block, causing symptoms like paresthesia, numbness, and muscle weakness.[11][13][14]

• Monoester-Diterpenoid Alkaloids (MDAs): In contrast, some less toxic MDAs have been shown to act as blockers of VGSCs.[10] This antagonistic action may contribute to their antiarrhythmic and antiepileptiform properties.[10]

Figure 2: Signaling pathway of Aconitine-induced cardiotoxicity.

Experimental Protocols

The following are summarized methodologies for key experiments used in the evaluation of Aconitum alkaloids.

1. Acute Toxicity Assay (LD₅₀ Determination in Mice)

• Objective: To determine the median lethal dose (LD₅₀) of an alkaloid.

• Methodology:

  • Animals: Healthy mice (e.g., Kunming strain), weighing 18-22g, are randomly divided into several groups (n=10 per group).

  • Drug Administration: The test alkaloid, dissolved in a suitable vehicle, is administered via a specific route (e.g., intraperitoneal or intravenous injection) in a range of graded doses. A control group receives the vehicle only.

  • Observation: Animals are observed continuously for the first 4 hours and then periodically for up to 72 hours for signs of toxicity and mortality.

  • Calculation: The LD₅₀ value and its 95% confidence interval are calculated using a statistical method, such as the Bliss method or Probit analysis.[2]

2. Analgesic Activity (Acetic Acid-Induced Writhing Test)

• Objective: To evaluate the peripheral analgesic activity of an alkaloid.

• Methodology:

  • Animals: Mice are divided into control, positive control (e.g., aspirin), and test groups.

  • Drug Administration: The test alkaloid or reference drug is administered (e.g., intraperitoneally) 30 minutes before the induction of writhing.

  • Induction of Writhing: A 0.6% solution of acetic acid is injected intraperitoneally to induce a characteristic writhing response (stretching of the abdomen and hind limbs).

  • Data Collection: The number of writhes for each mouse is counted for a 15-minute period, starting 5 minutes after the acetic acid injection.

  • Analysis: The percentage inhibition of writhing is calculated using the formula: [(Control Mean - Treated Mean) / Control Mean] x 100%.[2]

Figure 3: Experimental workflow for the acetic acid-induced writhing test.

3. Cytotoxicity Assay (MTT Assay on H9c2 Cardiomyocytes)

• Objective: To assess the in vitro toxicity of alkaloids on cardiac cells.

• Methodology:

  • Cell Culture: H9c2 rat myocardial cells are seeded into 96-well plates at a specific density (e.g., 5x10⁴ cells/well) and cultured until they adhere.[15][16][17]

  • Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test alkaloid (e.g., 0.125 to 8 µM). A control group is treated with the vehicle (e.g., DMSO).[16][17]

  • Incubation: Cells are incubated with the alkaloid for different time periods (e.g., 2, 6, or 24 hours).[16][17]

  • MTT Addition: After incubation, an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours. Viable cells with active mitochondrial reductase convert the yellow MTT into purple formazan (B1609692) crystals.[16][17]

  • Solubilization & Measurement: The medium is removed, and DMSO is added to dissolve the formazan crystals. The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

  • Analysis: Cell viability is expressed as a percentage relative to the control group.

4. Quantification by High-Performance Liquid Chromatography (HPLC)

• Objective: To separate and quantify different Aconitum alkaloids in a sample.

• Methodology:

  • Sample Preparation: Alkaloids are extracted from the matrix (e.g., herbal material, biological fluids) using a suitable solvent and may undergo a cleanup step like solid-phase extraction (SPE).[18][19][20]

  • Chromatographic System: A reverse-phase HPLC system with a C18 or C8 column is typically used.[19][20]

  • Mobile Phase: A gradient elution is often employed, using a mixture of an aqueous buffer (e.g., ammonium (B1175870) hydrogen carbonate or ammonium formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[19][20]

  • Detection: A UV detector set at a specific wavelength (e.g., 235 nm) is commonly used for quantification.[19][20] Mass spectrometry (MS) can be coupled with HPLC for confirmation and higher sensitivity.[21]

  • Quantification: The concentration of each alkaloid is determined by comparing its peak area to that of a certified reference standard.

Conclusion and Future Outlook

The structure-activity relationship of Aconitum alkaloids is a stark illustration of nature's chemical precision. The presence, number, and position of ester groups on the diterpene skeleton are the critical determinants of both toxicity and therapeutic activity.

• Key Finding: The hydrolysis of the C8-acetyl and C14-benzoyl ester groups is the single most important factor in detoxifying these compounds. Diester-diterpenoid alkaloids (DDAs) are extremely toxic, while their monoester (MDAs) and non-ester derivatives are progressively less so.[8][22]

• Mechanism: The primary mechanism of action involves the modulation of voltage-gated sodium channels. The potent cardiotoxicity and neurotoxicity of DDAs arise from their ability to lock these channels in an open, activated state.[11][13]

• Implications for Drug Development: The challenge lies in uncoupling the potent analgesic and anti-inflammatory effects from the life-threatening toxicity. Future research should focus on creating synthetic derivatives that retain the therapeutic properties of the DDA pharmacophore while eliminating the persistent VGSC activation. Modifying the ester groups or other key substituents could yield safer and more effective drug candidates. Furthermore, a deeper understanding of their dose-dependent effects—cardiotoxic at high doses but potentially cardioprotective at low doses—warrants further investigation for potential therapeutic applications.[1][4]

This guide underscores the importance of rigorous chemical and pharmacological analysis in the study of potent natural products. By continuing to unravel the complex SAR of Aconitum alkaloids, the scientific community can better ensure safety and potentially unlock new avenues for treating pain, inflammation, and cardiac conditions.

References

• 1. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 3. A review on phytochemistry, pharmacology and toxicology studies of Aconitum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cardiac efficacy and toxicity of aconitine: A new frontier for the ancient poison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The toxicology and detoxification of Aconitum: traditional and modern views - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Classification, Toxicity and Bioactivity of Natural Diterpenoid Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vivo and In Vitro Metabolites from the Main Diester and Monoester Diterpenoid Alkaloids in a Traditional Chinese Herb, the Aconitum Species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The effects of Aconitum alkaloids on the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Aconite poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. spandidos-publications.com [spandidos-publications.com]
• 17. Aconitine-induced cardiac arrhythmia in human induced pluripotent stem cell-derived cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Comparison of a specific HPLC determination of toxic aconite alkaloids in processed Radix aconiti with a titration method of total alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antisecretory and antimotility activity of Aconitum heterophyllum and its significance in treatment of diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Method for the Determination of Aconitum Alkaloids in Dietary Supplements and Raw Materials by Reversed-Phase Liquid Chromatography with Ultraviolet Detection and Confirmation by Tandem Mass Spectrometry: Single-Laboratory Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]
• 22. Targeted Enrichment and Characterization of Diester Diterpenoid Alkaloids in Aconitum Herbs Using Gas–Liquid Microextraction Coupled with High-Resolution Mass Spectrometry [mdpi.com]

Comparative Toxicological Assessment of Carmichaenine A and Related Aconitum Alkaloids

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides a comparative toxicological assessment of Carmichaenine A and its related C19-diterpenoid alkaloids, a class of compounds found in plants of the Aconitum genus. These alkaloids are known for their potent physiological effects, which present both therapeutic potential and significant toxicological risks. This document summarizes key quantitative toxicity data, details relevant experimental protocols, and visualizes the primary signaling pathway associated with their mechanism of action to aid researchers in drug development and safety assessment.

Executive Summary

Aconitum alkaloids, including the highly toxic diester-diterpenoid alkaloids (DDAs) like aconitine (B1665448), mesaconitine, and hypaconitine, exert their effects primarily through the modulation of voltage-gated sodium channels. This action leads to a cascade of events culminating in cardiotoxicity and neurotoxicity, the two main safety concerns associated with these compounds. While extensive toxicological data is available for aconitine and its close relatives, specific quantitative data for Carmichaenine A remains limited in publicly accessible literature. This guide, therefore, focuses on a comparative analysis based on the well-studied analogues to infer the potential toxicological profile of Carmichaenine A.

Quantitative Toxicological Data

The toxicity of Aconitum alkaloids varies significantly based on their chemical structure. The diester-diterpenoid alkaloids (DDAs) are generally considered the most toxic, while their hydrolyzed derivatives, the monoester-diterpenoid alkaloids (MDAs), are less so. The following tables summarize the available quantitative data for key compounds.

Table 1: In Vivo Acute Toxicity Data

Compound	Animal Model	Route of Administration	LD50 (mg/kg)	Reference(s)
Aconitine	Mouse	Oral	1.8	[1][2]
Mouse	Intraperitoneal	0.308	[2]
Mouse	Subcutaneous	0.24–0.55	[3]
Rat	Intravenous	0.0635	[4]
Mesaconitine	Mouse	Oral	1.9
Mouse	Subcutaneous	0.19–0.25	[3]
Hypaconitine	Mouse	Oral	2.8	[5]
Mouse	Subcutaneous	1.1–1.9	[3]
Jesaconitine	Mouse	Subcutaneous	0.23	[3]
High Affinity Alkaloids (Group)	Mouse	Not Specified	~0.07
Low Affinity Alkaloids (Group)	Mouse	Not Specified	~30	[6]
Carmichaenine A	Data Not Available

LD50 (Lethal Dose, 50%) is the dose required to kill 50% of the tested population.

Table 2: In Vitro Cytotoxicity and Channel Inhibition Data

Compound	Cell Line / System	Assay	IC50	Reference(s)
Aconitine	H9c2 Cardiomyocytes	Apoptosis Induction	Dose-dependent increase	[7]
Hypaconitine	HEK293 (hERG channels)	Patch Clamp	8.1 nM
Carmichaenine A	Data Not Available

IC50 (Half-maximal Inhibitory Concentration) is the concentration of a substance that inhibits a specific biological or biochemical function by 50%.

Mechanism of Toxicity: Signaling Pathway

The primary mechanism of toxicity for Carmichaenine A and related Aconitum alkaloids involves their interaction with voltage-gated sodium channels (VGSCs) in excitable cells, such as cardiomyocytes and neurons. These alkaloids bind to site 2 of the α-subunit of the VGSC, causing a persistent activation of the channel. This leads to a sustained influx of sodium ions (Na+), resulting in membrane depolarization.

The prolonged depolarization disrupts normal cellular function. In cardiomyocytes, it leads to an influx of calcium ions (Ca2+) through the sodium-calcium exchanger (NCX) and voltage-gated calcium channels. This intracellular calcium overload is a key trigger for cardiac arrhythmias and apoptosis (cell death)[8][9][10]. The activation of p38 MAPK signaling has also been implicated in the apoptotic cascade[9].

Mechanism of Carmichaenine A & Related Alkaloid Toxicity

Experimental Protocols

The following are detailed methodologies for key experiments used in the toxicological assessment of Aconitum alkaloids.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay assesses the metabolic activity of cells as an indicator of cell viability.

Workflow Diagram:

MTT Assay Experimental Workflow

Protocol:

• Cell Seeding: Plate cells (e.g., H9c2 cardiomyocytes, SH-SY5Y neuroblastoma cells) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment[10].

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., Carmichaenine A) in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compound.

• Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL and incubate for 4 hours[11].

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value by plotting a dose-response curve.

In Vivo Acute Toxicity (LD50 Determination)

This experiment determines the median lethal dose of a compound.

Protocol:

• Animal Model: Use a suitable animal model, such as mice or rats, of a specific strain, sex, and age.

• Dose Preparation: Prepare a range of doses of the test compound based on preliminary range-finding studies. The compound is typically dissolved in a suitable vehicle (e.g., saline, DMSO).

• Administration: Administer a single dose of the compound to different groups of animals via a specific route (e.g., oral gavage, intravenous injection)[1][12]. A control group receives only the vehicle.

• Observation: Observe the animals for a specified period (typically 14 days) for signs of toxicity and mortality[13].

• Data Collection: Record the number of deaths in each dose group.

• LD50 Calculation: Calculate the LD50 value using a statistical method, such as the probit analysis or the Reed-Muench method.

Cardiotoxicity Assessment

This involves monitoring the cardiac function of animals after compound administration.

Protocol:

• Animal Model and Dosing: Administer the test compound to animals (e.g., rats, guinea pigs) at various doses.

• Electrocardiogram (ECG) Monitoring: Record ECGs at different time points after administration to assess for arrhythmias, changes in heart rate, and alterations in ECG intervals (e.g., QT, QRS)[14].

• Electrophysiological Studies: For more detailed analysis, isolated heart preparations (e.g., Langendorff-perfused heart) or isolated cardiomyocytes can be used to study the effects of the compound on action potentials and ion channel currents using techniques like patch-clamping.

• Histopathology: At the end of the study, collect heart tissues for histopathological examination to identify any structural damage, such as necrosis or fibrosis.

Neurotoxicity Assessment

This evaluates the adverse effects of the compound on the nervous system.

Protocol:

• Animal Model and Dosing: Administer the test compound to rodents.

• Neurobehavioral Testing: Conduct a battery of behavioral tests to assess motor function, sensory function, and cognitive abilities. Common tests include:

  • Open-field test: To assess locomotor activity and anxiety-like behavior.

  • Rotarod test: To evaluate motor coordination and balance.

  • Hot plate test: To measure analgesic effects and sensory function[15][16].

• Electrophysiology: In vitro studies on neuronal cell lines or brain slices can be performed to investigate the effects on neuronal excitability and synaptic transmission.

• Histopathology: Collect brain and nerve tissues for histopathological analysis to detect neuronal damage or inflammation.

Conclusion

References

• 1. Antagonism of the aconitine-induced inexcitability by the structurally related Aconitum alkaloids, lappaconitine and ajacine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. devtoolsdaily.com [devtoolsdaily.com]
• 4. ABC Herbalgram Website [herbalgram.org]
• 5. mdpi.com [mdpi.com]
• 6. Gating and selectivity of aconitine-modified sodium channels in neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GraphViz Examples and Tutorial [graphs.grevian.org]
• 8. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 9. Aconitine-induced Ca2+ overload causes arrhythmia and triggers apoptosis through p38 MAPK signaling pathway in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Electrophysiological effects of L-palmitoylcarnitine in single ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 13. The electrophysiological development of cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Evaluation of chronic drug-induced electrophysiological and cytotoxic effects using human-induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Histopathological Studies of Cardiac Lesions after an Acute High Dose Administration of Methamphetamine - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Carmichaenine A Extraction Methodologies

For researchers, scientists, and drug development professionals, the efficient extraction of bioactive compounds is a critical first step in the journey from natural product to viable therapeutic. Carmichaenine A, a diterpenoid alkaloid found in plants of the Aconitum genus, has garnered interest for its potential pharmacological activities. This guide provides a comprehensive head-to-head comparison of four advanced extraction techniques for Carmichaenine A: Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), Supercritical Fluid Extraction (SFE), and High-Speed Counter-Current Chromatography (HSCCC).

This comparison synthesizes available experimental data to evaluate these methods based on key performance metrics including extraction yield, purity of the final product, processing time, and solvent consumption. While direct comparative studies for Carmichaenine A are limited, this guide draws upon data from the extraction of analogous diterpenoid alkaloids from Aconitum species to provide a valuable reference for selecting the most suitable extraction strategy.

Quantitative Comparison of Extraction Methods

The following table summarizes the performance of each extraction method. It is important to note that the data for UAE, MAE, and SFE are based on the extraction of similar diterpenoid alkaloids from Aconitum species, as specific quantitative data for Carmichaenine A was not available in the reviewed literature. The data for HSCCC is derived from studies on the separation of alkaloids from Aconitum carmichaelii.

Feature	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)	Supercritical Fluid Extraction (SFE)	High-Speed Counter-Current Chromatography (HSCCC)
Principle	Uses high-frequency sound waves to induce cavitation, disrupting cell walls and enhancing solvent penetration.	Employs microwave energy to heat the solvent and plant matrix, leading to rapid cell lysis and release of target compounds.	Utilizes a supercritical fluid (typically CO2) as a solvent, which has properties of both a liquid and a gas, allowing for efficient extraction with high selectivity.	A liquid-liquid partition chromatography technique that separates compounds based on their differential partitioning between two immiscible liquid phases.
Extraction Yield	Moderate to High (data for related alkaloids)	High (data for related alkaloids)[1]	Moderate to High (dependent on co-solvent)[2]	High (for purification)[3][4][5]
Purity of Extract	Moderate	Moderate	High (due to selectivity of CO2)	Very High (>95%)[3][4][5]
Extraction Time	Short (minutes)[6][7]	Very Short (minutes)[1][8][9]	Short to Moderate (minutes to hours)	Moderate to Long (hours)
Solvent Consumption	Low to Moderate	Low[1]	Low (CO2 is recycled, co-solvent usage is minimal)	Moderate to High
Selectivity	Moderate	Moderate	High	Very High
Thermal Degradation Risk	Low to Moderate	Moderate to High (risk of localized overheating)	Low (low critical temperature of CO2)	Very Low
Scalability	Good	Good	Excellent	Moderate

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative experimental protocols for each extraction method, based on literature for diterpenoid alkaloids from Aconitum species.

Ultrasound-Assisted Extraction (UAE) of Diterpenoid Alkaloids

This protocol is a general representation for the extraction of alkaloids from Aconitum species.

1. Sample Preparation:

• The dried and powdered plant material (e.g., roots of Aconitum carmichaelii) is accurately weighed.

2. Extraction Procedure:

• The powdered plant material is suspended in a suitable solvent (e.g., 65% methanol (B129727) in water) in a flask.[1]

• The flask is placed in an ultrasonic bath or an ultrasonic probe is immersed in the suspension.

• The extraction is carried out under optimized conditions, for instance, at a specific ultrasonic power (e.g., 200 W) and for a defined duration (e.g., 260 seconds).[1]

• The temperature of the extraction medium is monitored and controlled to prevent thermal degradation of the target compounds.

3. Post-Extraction Processing:

• The extract is separated from the solid residue by filtration or centrifugation.

• The solvent is evaporated under reduced pressure to obtain the crude alkaloid extract.

• The crude extract can be further purified using chromatographic techniques.

Microwave-Assisted Extraction (MAE) of Diterpenoid Alkaloids

This protocol outlines a general procedure for MAE of alkaloids from plant material.

1. Sample Preparation:

• Dried and powdered plant material is used.

2. Extraction Procedure:

• The sample is placed in a microwave extraction vessel with an appropriate solvent (e.g., 65% methanol).[1]

• The extraction is performed in a microwave reactor under controlled conditions of microwave power (e.g., 200 W) and time (e.g., 260 s).[1]

• The temperature and pressure inside the vessel are monitored.

3. Post-Extraction Processing:

• After extraction and cooling, the mixture is filtered.

• The solvent is removed from the filtrate using a rotary evaporator to yield the crude extract.

Supercritical Fluid Extraction (SFE) of Diterpenoid Alkaloids

This protocol describes a general approach for the SFE of alkaloids.

1. Sample Preparation:

• The plant material is dried and ground to a uniform particle size.

2. Extraction Procedure:

• The ground material is packed into the extraction vessel.

• Supercritical CO2, often with a polar co-solvent like ethanol (B145695) to enhance the extraction of alkaloids, is passed through the vessel at a controlled temperature (e.g., 60 °C) and pressure (e.g., 300 bar).[2]

• The extraction time is optimized for maximum yield.

3. Post-Extraction Processing:

• The extract is separated from the supercritical fluid by depressurization in a separator.

• The CO2 can be recycled.

• The collected extract is then concentrated.

High-Speed Counter-Current Chromatography (HSCCC) for the Purification of Diterpenoid Alkaloids

This protocol is based on a published method for the separation of alkaloids from Aconitum carmichaelii.[3]

1. Sample and Solvent System Preparation:

• A crude alkaloid extract is obtained using a conventional solvent extraction method.

• A suitable two-phase solvent system is prepared. For example, a mixture of n-hexane-ethyl acetate-methanol-water (3:5:4:5, v/v/v/v) can be used.[3] The two phases are thoroughly mixed and separated before use.

2. HSCCC Separation:

• The HSCCC instrument is filled with the stationary phase (either the upper or lower phase of the solvent system).

• The apparatus is rotated at a specific speed (e.g., 850 rpm).[3]

• The mobile phase is then pumped through the column at a constant flow rate (e.g., 2.0 mL/min).[3]

• Once hydrodynamic equilibrium is reached, the crude extract dissolved in a small volume of the solvent system is injected.

3. Fraction Collection and Analysis:

• The effluent from the column is monitored by a UV detector (e.g., at 235 nm).[3]

• Fractions are collected based on the chromatogram.

• The collected fractions are analyzed for purity using techniques like HPLC. The solvent is then evaporated to yield the purified alkaloids.

Mandatory Visualizations

Experimental Workflow for Carmichaenine A Extraction and Purification

Caption: Workflow for the extraction and purification of Carmichaenine A.

Inferred Signaling Pathway for Carmichaenine A's Potential Biological Activity

Based on the known pharmacological activities of related diterpenoid alkaloids and coumarins, which include anti-inflammatory and cytotoxic effects, a potential signaling pathway for Carmichaenine A can be inferred. Many of these compounds are known to interact with ion channels and inflammatory pathways.

Caption: Inferred signaling pathways for Carmichaenine A's biological effects.

Conclusion

The selection of an optimal extraction method for Carmichaenine A depends on the specific research or development goals.

• For rapid screening and analytical purposes where speed is paramount, MAE and UAE are excellent choices due to their short extraction times and relatively low solvent consumption.

• For obtaining a high-purity extract with high selectivity, particularly for applications requiring the removal of unwanted compounds early in the process, SFE is a superior method. Its use of non-toxic, recyclable CO2 also makes it an environmentally friendly option.

• For the final purification of Carmichaenine A to a high degree of purity, essential for pharmacological studies and drug development, HSCCC is the most effective technique. It excels at separating structurally similar alkaloids, yielding a final product with purities often exceeding 95%.

Ultimately, a hybrid approach, utilizing a rapid extraction method like MAE or UAE for initial extraction followed by HSCCC for final purification, may represent the most efficient and effective strategy for obtaining high-purity Carmichaenine A for advanced research and development. Further studies providing direct comparative data for Carmichaenine A extraction would be invaluable for refining these recommendations.

References

• 1. Optimization of microwave-assisted extraction of bioactive alkaloids from lotus plumule using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Isolation and structure identification of C19 diterpenoid alkaloids from Aconitum carmichaeli by high-speed counter-current chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preparative isolation of seven diterpenoid alkaloids from Aconitum coreanum by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Optimization of ultrasound-assisted extraction method for phytochemical compounds and antioxidant activities of sour jujube extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization of ultrasound-assisted extraction of phenolic compounds from Sesamum indicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. acgpubs.org [acgpubs.org]
• 9. researchgate.net [researchgate.net]

Statistical Validation of Carmichaenine A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental results of Carmichaenine A, a C19-diterpenoid alkaloid derived from Aconitum carmichaelii. Due to the limited availability of specific experimental data for Carmichaenine A, this document focuses on the known biological activities of closely related C19-diterpenoid alkaloids from the same plant source. The guide also presents data for dexamethasone, a well-established steroidal anti-inflammatory drug, to provide a benchmark for comparison.

Data Presentation

Anti-Inflammatory Activity

The anti-inflammatory effects of diterpenoid alkaloids are often evaluated by their ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages. The following table summarizes the inhibitory activity of a representative C20-diterpenoid alkaloid from Aconitum bulleyanum and the standard drug dexamethasone. While not specific to Carmichaenine A, this data provides insight into the potential anti-inflammatory potency of this class of compounds.

Compound	Assay	Cell Line	Concentration	Inhibition of NO Production (%)	Reference
Bulleyanine A (C20-diterpenoid alkaloid)	LPS-induced Nitric Oxide Production	RAW 264.7	40 µmol/L	74.60	[1][2]
Dexamethasone	LPS-induced Nitric Oxide Production	RAW 264.7	100 µg/mL	78.70	[1][2]

Apoptosis Induction

Certain alkaloids from Aconitum species have been investigated for their cytotoxic effects, which may be mediated through the induction of apoptosis. A key indicator of apoptosis is the activation of caspases, particularly caspase-3. While specific data for Carmichaenine A is not available, the following table illustrates how such data would be presented, using a hypothetical example for illustrative purposes.

Compound	Assay	Cell Line	Concentration	Fold Increase in Caspase-3 Activity
Carmichaenine A (Hypothetical Data)	Caspase-3 Activity Assay	Jurkat	50 µM	4.5
Staurosporine (Positive Control)	Caspase-3 Activity Assay	Jurkat	1 µM	8.2

Experimental Protocols

LPS-Induced Nitric Oxide Production Assay in RAW 264.7 Macrophages

This assay is a standard in vitro model to screen for the anti-inflammatory activity of compounds.

Principle: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, stimulates macrophages (like the RAW 264.7 cell line) to produce pro-inflammatory mediators, including nitric oxide (NO). The amount of NO produced can be quantified by measuring the accumulation of its stable metabolite, nitrite (B80452), in the cell culture medium using the Griess reagent. A reduction in nitrite levels in the presence of a test compound indicates potential anti-inflammatory activity.

Protocol:

• Cell Culture: RAW 264.7 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density (e.g., 1.5 × 10^5 cells/mL) and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., Carmichaenine A) and the cells are pre-incubated for a specific period (e.g., 1 hour).

• Stimulation: LPS (e.g., at a final concentration of 1 µg/mL) is added to the wells to induce an inflammatory response. Control wells without LPS and with vehicle control are also included.

• Incubation: The plates are incubated for 24 hours.

• Nitrite Quantification: After incubation, the cell culture supernatant is collected. An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) is added to the supernatant.

• Measurement: The absorbance at 540 nm is measured using a microplate reader. The concentration of nitrite is determined from a standard curve prepared with known concentrations of sodium nitrite. The percentage of NO inhibition is calculated by comparing the nitrite concentration in the treated wells to that in the LPS-stimulated control wells.

Caspase-3 Activity Assay

This assay is used to measure the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Principle: The assay utilizes a synthetic peptide substrate that is specifically recognized and cleaved by active caspase-3. The substrate is labeled with a colorimetric or fluorometric reporter molecule. Upon cleavage by caspase-3, the reporter molecule is released and can be detected by measuring the absorbance or fluorescence, which is proportional to the caspase-3 activity.

Protocol:

• Cell Culture and Treatment: Cells (e.g., Jurkat cells) are cultured and treated with the test compound (e.g., Carmichaenine A) for a specified time to induce apoptosis. A positive control (e.g., staurosporine) and an untreated control are included.

• Cell Lysis: After treatment, the cells are harvested and lysed using a specific lysis buffer to release the cellular contents, including caspases.

• Protein Quantification: The total protein concentration in the cell lysate is determined using a standard method (e.g., BCA assay) to normalize the caspase activity.

• Caspase Reaction: The cell lysate is incubated with the caspase-3 substrate (e.g., DEVD-pNA for colorimetric assay or Ac-DEVD-AMC for fluorometric assay) in a reaction buffer.

• Measurement:

  • Colorimetric Assay: The absorbance of the released p-nitroaniline (pNA) is measured at 405 nm.

  • Fluorometric Assay: The fluorescence of the released 7-amino-4-methylcoumarin (B1665955) (AMC) is measured at an excitation wavelength of ~380 nm and an emission wavelength of ~440 nm.

• Data Analysis: The fold increase in caspase-3 activity is calculated by comparing the absorbance or fluorescence of the treated samples to that of the untreated control.

Mandatory Visualization

Caption: Hypothesized anti-inflammatory pathway of Carmichaenine A.

Caption: Experimental workflow for assessing apoptosis induction.

References

• 1. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. caspase3 assay [assay-protocol.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Carminic Acid

Disclaimer: The following information pertains to the disposal of Carminic Acid. It is highly probable that "Carmichaenine A" is a misspelling of "Carminic acid," a common laboratory chemical. Always verify the identity of a chemical and consult its specific Safety Data Sheet (SDS) before handling or disposal.

This guide provides essential safety and logistical information for the proper disposal of carminic acid, designed for researchers, scientists, and drug development professionals. Adherence to these procedures is crucial for ensuring laboratory safety and environmental compliance.

I. Pre-Disposal Safety and Handling

Before proceeding with disposal, it is imperative to handle carminic acid with appropriate care.

Personal Protective Equipment (PPE): Always wear protective clothing, gloves, safety glasses, and a dust respirator when handling carminic acid powder to prevent skin and eye contact and inhalation.[1]

Ventilation: Work in a well-ventilated area to maintain low airborne concentrations of the substance.[1][2]

Handling: Avoid the generation of dust. After handling, wash hands thoroughly, especially before eating, drinking, or smoking.[1][3]

Storage: Store carminic acid in a cool, dry place within a tightly sealed container.[1][3]

II. Waste Identification and Segregation

Proper identification and segregation of carminic acid waste are the initial steps toward safe disposal.

• Identify Waste: Determine if the waste is solid carminic acid or a solution containing carminic acid.

• Segregate: Keep carminic acid waste separate from other chemical waste streams to prevent unintended reactions.[1]

III. Disposal Procedures

The appropriate disposal method for carminic acid depends on its form (solid or solution) and local regulations.

Solid Carminic Acid Waste:

• Small Quantities: For small, uncontaminated amounts, some institutions may permit disposal as regular trash, provided it is in a sealed and clearly labeled container.[1] However, it is critical to first consult with your institution's Environmental Health and Safety (EHS) office for specific guidance.[1]

• Large Quantities: For larger amounts, or as required by local regulations, solid carminic acid should be disposed of as chemical waste.[1] Collect the solid waste in a labeled, sealed container for pickup by your institution's hazardous waste management service.

Aqueous Solutions:

• Neutralization: Carminic acid's color is pH-dependent. If a solution is strongly acidic or basic, it should be neutralized.[1] Slowly add a suitable neutralizing agent (e.g., sodium bicarbonate for acidic solutions, or a dilute acid for basic solutions).[1]

• Drain Disposal: Small quantities of dilute, neutralized aqueous solutions may be permissible for drain disposal with copious amounts of water, depending on local regulations.[1] Always consult your local EHS guidelines before disposing of any chemical down the drain.[1]

• Chemical Waste: If drain disposal is not permitted, collect the neutralized solution in a labeled, sealed container for chemical waste pickup.[1]

Solutions in Organic Solvents:

• Solutions of carminic acid in organic solvents must never be disposed of down the drain.[1]

• Collect these solutions in a designated, labeled container suitable for hazardous waste. Ensure the container is compatible with the solvent used.[1]

• Arrange for pickup by your institution's hazardous waste management service.[1]

Spill Cleanup:

• In case of a spill, sweep up the solid material, avoiding dust formation, and place it in a suitable, closed container for disposal.[3][4]

• Ventilate the area and wash the spill site after material pickup is complete.[3]

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of carminic acid waste.

Decision workflow for carminic acid disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. chemos.de [chemos.de]
• 3. archpdfs.lps.org [archpdfs.lps.org]
• 4. agarscientific.com [agarscientific.com]

Safeguarding Your Research: Essential Safety and Handling Protocols for Carmichaenine A

For Immediate Implementation by Laboratory Personnel

Carmichaenine A, a potent Aconitum alkaloid, presents significant health risks requiring stringent safety protocols. This document provides essential, actionable guidance for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this highly toxic compound. Adherence to these procedures is critical to mitigate the risk of exposure and ensure a safe laboratory environment.

Aconitum alkaloids are well-documented cardiotoxins and neurotoxins.[1] Exposure can lead to severe health consequences, including numbness, vomiting, respiratory distress, and life-threatening cardiac arrhythmia.[2] The toxic dose of Aconitum alkaloids is extremely low, with as little as 0.2 mg capable of causing poisoning and 2.0 mg being potentially fatal.

Personal Protective Equipment (PPE) and Engineering Controls

Due to the high toxicity of Carmichaenine A, a multi-layered approach to personal protection and engineering controls is mandatory.

Equipment	Specification	Rationale
Gloves	Double-gloving with nitrile gloves.	Prevents skin contact. The outer glove should be removed and disposed of as hazardous waste immediately after handling.
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and aerosols.
Lab Coat	Disposable, solid-front, back-closing gown.	Provides a barrier against contamination of personal clothing.
Respiratory Protection	A properly fitted NIOSH-approved respirator (e.g., N95 or higher) should be used when handling the solid compound or preparing solutions.	Prevents inhalation of airborne particles.
Engineering Control	All handling of Carmichaenine A must be conducted in a certified chemical fume hood or a glove box.	Minimizes the risk of inhalation exposure.

Operational Plan: Step-by-Step Handling Procedures

A designated area within the laboratory must be clearly marked for the handling of Carmichaenine A. Access to this area should be restricted to authorized personnel only.

Preparation and Handling:

• Pre-Handling Check: Before starting any work, ensure the chemical fume hood is functioning correctly and all necessary PPE is readily available and in good condition.

• Weighing: Use the "tare method" for weighing the solid compound to minimize the generation of dust. Weigh the container, add the compound inside the fume hood, and then re-weigh the sealed container.

• Solution Preparation: When preparing solutions, add the solvent to the vessel containing Carmichaenine A slowly to avoid splashing. Keep the container covered as much as possible.

• Post-Handling: After handling, wipe down the work surface in the fume hood with an appropriate decontaminating solution. Remove the outer pair of gloves and dispose of them as hazardous waste before leaving the designated area.

Emergency Procedures:

Exposure Route	Immediate Action
Skin Contact	Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

All waste contaminated with Carmichaenine A, including empty containers, used PPE, and cleaning materials, must be treated as hazardous waste.

• Segregation: Collect all Carmichaenine A waste in a dedicated, clearly labeled, and sealed hazardous waste container.

• Container Labeling: The waste container must be labeled with "Hazardous Waste," the name "Carmichaenine A," and the appropriate hazard symbols.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of Carmichaenine A.

References

• 1. Aconitum Alkaloid Poisoning Related to the Culinary Uses of Aconite Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cmro.gov.hk [cmro.gov.hk]